Technical Documentation Center

2-Aminocycloheptan-1-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Aminocycloheptan-1-one

Core Science & Biosynthesis

Foundational

Comprehensive Technical Guide on 2-Aminocycloheptan-1-one: Structure, Synthesis, and Applications

Executive Summary & Chemical Identity 2-Aminocycloheptan-1-one (often referred to as 2-aminocycloheptanone) is a cyclic -aminoketone that serves as a critical building block in advanced organic synthesis and medicinal ch...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Identity

2-Aminocycloheptan-1-one (often referred to as 2-aminocycloheptanone) is a cyclic


-aminoketone that serves as a critical building block in advanced organic synthesis and medicinal chemistry. Due to the proximity of the primary amine and the ketone moiety on a seven-membered cycloheptane ring, this compound exhibits unique reactivity profiles, making it an ideal precursor for fused N-heterocycles and a potent pharmacophore for metallo-enzyme inhibition [1].

In drug development,


-aminoketones are highly valued for their ability to mimic the transition states of peptide bond cleavage, allowing them to act as competitive inhibitors for various aminopeptidases [2]. Because the free base is prone to intermolecular condensation, the compound is almost exclusively synthesized, stored, and utilized as its hydrochloride salt (CAS: 89914-79-4 ).

Physicochemical Properties & Structural Analysis

The structural behavior of 2-aminocycloheptan-1-one is dictated by the conformational flexibility of the seven-membered ring, which can adopt multiple twist-chair conformations. The


-effect of the amine adjacent to the carbonyl group lowers the pKa of the 

-protons, facilitating keto-enol tautomerism.
Table 1: Quantitative Physicochemical Data
PropertyValue (Free Base)Value (Hydrochloride Salt)
IUPAC Name 2-Aminocycloheptan-1-one2-Aminocycloheptan-1-one hydrochloride
CAS Registry Number 748725-94-289914-79-4
Molecular Formula C

H

NO
C

H

ClNO
Molecular Weight 127.18 g/mol 163.65 g/mol
SMILES String O=C1C(N)CCCCC1O=C1C(N)CCCCC1.Cl
Storage Conditions Unstable (Dimerizes)Stable at 2–8°C, Desiccated [4]

Expertise Note on Stability: The free base of 2-aminocycloheptan-1-one rapidly undergoes bimolecular condensation (self-assembly) to form dihydropyrazine derivatives. Therefore, isolation and long-term storage must be performed under acidic conditions to protonate the amine, rendering it non-nucleophilic [1].

Synthesis Workflows & Mechanistic Pathways

Causality in Experimental Design

A common pitfall in


-aminoketone synthesis is the direct amination of 

-haloketones using ammonia. This approach frequently fails due to over-alkylation and the immediate dimerization of the resulting free base into pyrazines. To circumvent this, the Azidation-Reduction Route is the gold standard. By introducing an azide group first, the nucleophile is masked. The subsequent reduction is performed under strictly controlled conditions (often via the Staudinger reaction) to yield the amine, which is immediately trapped as a hydrochloride salt.
Experimental Protocol: Azidation-Reduction Workflow

Step 1:


-Bromination 
  • Dissolve cycloheptanone (1.0 eq) in glacial acetic acid.

  • Add molecular bromine (Br

    
    , 1.05 eq) dropwise at 0°C.
    
  • Stir for 2 hours at room temperature until the red color dissipates, yielding 2-bromocycloheptanone.

Step 2: Nucleophilic Substitution (Azidation)

  • Dissolve 2-bromocycloheptanone in anhydrous N,N-dimethylformamide (DMF).

  • Add sodium azide (NaN

    
    , 1.5 eq) in portions. Caution: NaN
    
    
    
    is highly toxic; handle in a fume hood.
  • Stir at room temperature for 4 hours. Extract with ethyl acetate and wash thoroughly with water to remove DMF, yielding 2-azidocycloheptanone.

Step 3: Staudinger Reduction & Salt Formation

  • Dissolve 2-azidocycloheptanone in a mixture of tetrahydrofuran (THF) and water (10:1).

  • Add triphenylphosphine (PPh

    
    , 1.1 eq) slowly at 0°C. Nitrogen gas evolution will be observed.
    
  • Stir for 12 hours at room temperature.

  • Add 2M HCl in diethyl ether directly to the reaction mixture to precipitate 2-aminocycloheptan-1-one hydrochloride. Filter and wash with cold ether.

Synthesis_Pathway A Cycloheptanone B 2-Bromocycloheptanone A->B Br2, AcOH (alpha-Bromination) C 2-Azidocycloheptanone B->C NaN3, DMF (Nucleophilic Substitution) D 2-Aminocycloheptan-1-one Hydrochloride C->D 1. PPh3, H2O 2. HCl / Ether

Caption: Step-by-step synthetic workflow from cycloheptanone to 2-aminocycloheptan-1-one hydrochloride.

Biological & Pharmacological Applications

2-Aminocycloheptan-1-one is extensively documented in enzymology as a structural probe and inhibitor for metallo-aminopeptidases , specifically bacterial leucyl aminopeptidase (EC 3.4.11.10) isolated from Vibrio proteolyticus [2].

Mechanism of Metallo-Aminopeptidase Inhibition

Metallo-aminopeptidases rely on active-site zinc ions (


) to polarize the carbonyl group of incoming peptide substrates, facilitating nucleophilic attack by a water molecule. 

-Aminoketones like 2-aminocycloheptan-1-one act as transition-state mimics [3].
  • Binding: The primary amine of the inhibitor anchors into the S1 specificity pocket of the enzyme, mimicking the N-terminus of a natural peptide substrate.

  • Chelation: The ketone carbonyl (or its hydrated gem-diol form) coordinates directly with the active-site

    
     ions.
    
  • Inhibition: This bidentate chelation forms a highly stable, reversible enzyme-inhibitor complex that stalls the catalytic cycle, preventing the hydrolysis of endogenous peptides.

Enzyme_Inhibition E Bacterial Leucyl Aminopeptidase (Zn2+ Active Site) C Enzyme-Inhibitor Complex (Tetrahedral Intermediate Mimic) E->C Carbonyl chelates Zn2+ ions (Catalysis Stalled) I 2-Aminocycloheptan-1-one (alpha-aminoketone) I->E Amine anchors in S1 pocket

Caption: Mechanistic pathway of metallo-aminopeptidase inhibition by 2-aminocycloheptan-1-one.

Analytical Validation & Quality Control

To ensure the trustworthiness of the synthesized batch, the following self-validating analytical parameters must be met:

  • 
    H NMR (400 MHz, D
    
    
    
    O):
    The key diagnostic signal is the
    
    
    -proton adjacent to the amine and ketone. It typically appears as a multiplet around
    
    
    4.10 - 4.30 ppm. The remaining cycloheptane ring protons appear as complex multiplets between
    
    
    1.30 - 2.80 ppm.
  • 
    C NMR (100 MHz, D
    
    
    
    O):
    The carbonyl carbon (
    
    
    ) is highly deshielded, appearing near
    
    
    210 ppm. The
    
    
    -carbon bearing the amine appears around
    
    
    58-62 ppm.
  • LC-MS (ESI+): The free base molecular ion

    
     should be observed at m/z 128.1. The absence of a peak at m/z 253 (the pyrazine dimer) confirms the stability and purity of the hydrochloride salt [4].
    

References

  • AK Scientific, Inc. "Safety Data Sheet: 2-Aminocycloheptan-1-one." AKSci.
  • BRENDA Enzyme Database. "Information on EC 3.4.11.10 - bacterial leucyl aminopeptidase." BRENDA.
  • National Institutes of Health (PMC). "Metallo-aminopeptidase inhibitors." PubMed Central.
  • PubChemLite. "2-aminocycloheptan-1-one hydrochloride (C7H13NO)." University of Luxembourg.
Exploratory

Title: The Thermodynamic Landscape of Cyclic α-Aminoketones: A Guide to Conformational Stability and Stereoelectronic Control

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Cyclic α-aminoketones are privileged structural motifs found in numerous natural products and pharmacologically active...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclic α-aminoketones are privileged structural motifs found in numerous natural products and pharmacologically active compounds, including the anesthetic ketamine.[1] Their therapeutic efficacy and biological activity are intrinsically linked to their three-dimensional structure. Understanding the principles that govern the thermodynamic stability of their various conformations is therefore paramount for rational drug design and synthetic strategy. This technical guide provides a comprehensive analysis of the conformational and stereoelectronic factors that dictate the stability of cyclic α-aminoketones. We will explore the delicate balance between steric hindrance, torsional strain, and stabilizing intramolecular interactions such as hydrogen bonding and the anomeric effect. This guide integrates theoretical principles with actionable experimental and computational protocols, offering a self-validating framework for researchers to predict, analyze, and control the stereochemical outcomes in this vital class of molecules.

Introduction: The Structural Significance of Cyclic α-Aminoketones

The precise spatial arrangement of functional groups is a cornerstone of molecular recognition in biological systems. For cyclic α-aminoketones, the relative orientation of the amine and ketone functionalities dictates how the molecule interacts with its biological target. These structures are not static; they exist as an equilibrium of interconverting conformers. The thermodynamically most stable conformer, which represents the lowest point on the potential energy surface, will be the most populated state at equilibrium and is often, though not always, the biologically active one.

A thorough grasp of the thermodynamic landscape is critical for:

  • Drug Development: Designing analogs with optimized binding affinity by locking the molecule into a bioactive conformation.

  • Asymmetric Synthesis: Predicting and controlling the stereochemical outcome of reactions where the cyclic α-aminoketone is a product or intermediate.[2][3]

  • Pharmacokinetics: Understanding how conformational preferences influence properties like membrane permeability and metabolic stability.

This guide moves beyond simple steric arguments to provide a nuanced view grounded in modern stereoelectronic theory.

Fundamental Principles of Conformational Stability

The thermodynamic stability of a given conformer is determined by the sum of all its internal energies. For cyclic α-aminoketones, this is a complex interplay of destabilizing and stabilizing forces.

Ring Conformation and Associated Strain

Like all cyclic compounds, the ring system of an α-aminoketone seeks to minimize angle strain (deviation from ideal bond angles) and torsional strain (eclipsing interactions along C-C bonds).[4] For six-membered rings, the chair conformation is typically the most stable as it effectively eliminates both types of strain.[5] Boat and twist-boat conformations are significantly higher in energy and usually represent transition states for ring inversion.

The introduction of the sp²-hybridized carbonyl carbon flattens the ring slightly compared to a standard cyclohexane, which subtly alters the energies and geometries of the chair conformations.

The Axial vs. Equatorial Equilibrium of the Amino Group

In a monosubstituted cyclohexane, a substituent generally prefers the less sterically hindered equatorial position to avoid unfavorable 1,3-diaxial interactions.[5] However, for α-aminoketones, this simple rule is often violated due to powerful stereoelectronic and intramolecular effects. The equilibrium between the axial and equatorial amino group conformers is the central question of stability for these systems.

The following diagram illustrates this critical equilibrium in 2-aminocyclohexanone.

To visualize this DOT script, you would need to replace the placeholder IMG SRC URLs with actual images of the axial and equatorial conformers of 2-aminocyclohexanone.

Caption: Equilibrium between axial and equatorial conformers of a cyclic α-aminoketone.

Destabilizing Interactions: Steric Effects
  • 1,3-Diaxial Interactions: In the axial conformer, the amino group can clash with axial hydrogens at the C4 and C6 positions. The energetic penalty of these interactions increases with the size of the substituent on the nitrogen atom.

  • Allylic 1,3-Strain (A¹,³ Strain): This is a specific type of steric strain between a substituent on a double bond (in this case, the carbonyl oxygen) and a substituent on the adjacent allylic carbon (the amino group).[6][7] When the amino group is equatorial, its substituent (R on the nitrogen) can clash with the carbonyl oxygen, creating A¹,³ strain that destabilizes the equatorial conformer. Minimizing this strain can be a powerful driving force in controlling stereochemistry.[8][9]

Stabilizing Interactions: The Decisive Factors

Often outweighing simple steric repulsion are powerful stabilizing interactions that can favor the otherwise crowded axial conformation.

  • Intramolecular Hydrogen Bonding (IMHB): The proximity of the amine (a hydrogen bond donor, HBD) and the carbonyl oxygen (a hydrogen bond acceptor, HBA) allows for the formation of an IMHB.[10] This interaction is particularly effective when the amino group is in the axial position, creating a five- or six-membered pseudocycle that significantly lowers the system's energy.[11] The strength of this bond can be modulated by the solvent and by the electronic properties of substituents.[12]

  • The Anomeric Effect: This is a classic stereoelectronic effect where a substituent on a carbon adjacent to a heteroatom (here, the C-N bond next to the ring nitrogen) prefers the axial orientation.[13][14] This counterintuitive preference arises from a stabilizing orbital interaction: the donation of electron density from the nitrogen's non-bonding lone pair orbital (n) into the antibonding sigma-star orbital (σ) of the adjacent C-C bond.[15][16][17] For this overlap to be maximal, the orbitals must be anti-periplanar, a geometric arrangement that is perfectly achieved when the amino group is axial. This n → σ hyperconjugation stabilizes the axial conformer and can be a dominant factor in determining the equilibrium position.

A Framework for Stability Assessment: Integrating Computation and Experiment

Determining the thermodynamic stability of cyclic α-aminoketones requires a dual approach where computational predictions are validated by experimental measurements. This creates a robust, self-validating system.

Computational Workflow for Conformational Analysis

Modern computational chemistry provides powerful tools for exploring the potential energy surface of a molecule to locate all relevant low-energy conformers and calculate their relative stabilities.[18][19]

Computational_Workflow start 2D Structure of Cyclic α-Aminoketone crest Conformational Search (e.g., CREST with GFN2-xTB) start->crest filter1 Filter & Cluster Conformers (Energy & RMSD Cutoffs) crest->filter1 dft_opt Geometry Optimization & Freq. (e.g., DFT: B3LYP-D3/def2-SVP) filter1->dft_opt filter2 Verify True Minima (No Imaginary Frequencies) dft_opt->filter2 sp_energy Single-Point Energy Calculation (Higher Level Theory, e.g., DLPNO-CCSD(T)) filter2->sp_energy thermo Thermochemical Analysis (Calculate ΔG at 298 K) sp_energy->thermo result Relative Stabilities & Boltzmann Population of Conformers thermo->result

Caption: Computational workflow for determining conformer stability.

Protocol 1: Detailed Computational Analysis

  • Input Generation: Draw the 2D structure of the target cyclic α-aminoketone.

  • Conformational Search:

    • Causality: A thorough search is critical to avoid missing the global minimum or other important low-energy conformers. Methods like CREST perform an exhaustive search using meta-dynamics at a computationally inexpensive level (GFN2-xTB).[19]

    • Procedure: Submit the initial structure to a CREST calculation. This will generate a large ensemble of possible conformers.

  • Filtering and Clustering:

    • Causality: The initial search yields many redundant and high-energy structures. Filtering based on an energy window (e.g., within 10 kcal/mol of the lowest energy structure) and geometric similarity (RMSD) reduces the set to a manageable number of unique conformers.

    • Procedure: Use a clustering tool to select the unique conformers for further analysis.

  • Geometry Optimization and Frequency Calculation:

    • Causality: The geometries from the fast GFN2-xTB method must be refined using a more accurate level of theory. Density Functional Theory (DFT) with a dispersion correction (e.g., B3LYP-D3) and a reasonable basis set (e.g., def2-SVP) provides a good balance of accuracy and cost. A frequency calculation is essential to confirm that the optimized structure is a true energy minimum (no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections.

    • Procedure: For each unique conformer, perform a geometry optimization followed by a frequency calculation using a quantum chemistry package like Gaussian or ORCA.

  • High-Accuracy Single-Point Energy Calculation:

    • Causality: To obtain highly accurate relative energies, a single-point energy calculation is performed on the DFT-optimized geometries using a "gold standard" method like Coupled Cluster (e.g., DLPNO-CCSD(T)) with a larger basis set. This refines the electronic energy.

    • Procedure: Use the optimized coordinates as input for a single-point energy calculation.

  • Thermochemical Analysis:

    • Causality: The raw electronic energy (E) is not the Gibbs free energy (G). To compare with experimental results at a specific temperature (e.g., 298 K), thermal corrections (enthalpy and entropy) from the DFT frequency calculation must be combined with the high-accuracy electronic energy.

    • Procedure: Use the standard statistical mechanics formulas within the quantum chemistry software to calculate G = E_sp + H_corr - T*S_corr.

  • Final Analysis: Calculate the relative Gibbs free energies (ΔG) for all conformers and use the Boltzmann distribution equation to predict their equilibrium populations.

Experimental Validation via NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful experimental technique for studying conformational equilibria that are fast on the NMR timescale.[20][21]

Protocol 2: Determining ΔG° via Variable-Temperature NMR (VT-NMR)

  • Sample Preparation: Prepare a solution of the cyclic α-aminoketone in a suitable deuterated solvent (e.g., CDCl₃ or Toluene-d₈) that has a low freezing point.

  • Acquire Spectra at Multiple Temperatures:

    • Causality: At room temperature, the ring flip between axial and equatorial conformers is typically fast, resulting in a single set of time-averaged NMR signals.[22] As the temperature is lowered, the rate of interconversion slows. Eventually, the "coalescence temperature" is reached, below which the signals for the individual axial and equatorial conformers "decoalesce" and become observable as separate peaks.

    • Procedure: Acquire a series of ¹H NMR spectra over a wide temperature range, starting from room temperature and decreasing in increments (e.g., 10 K) until well below the coalescence point.

  • Signal Assignment: Assign the peaks for the major and minor conformers in the low-temperature spectrum. This can be aided by 2D NMR experiments (e.g., COSY, NOESY) and comparison with computationally predicted chemical shifts.

  • Integration and Calculation of Equilibrium Constant (K_eq):

    • Causality: The ratio of the integrals of corresponding signals for the two conformers directly reflects their population ratio at that temperature.

    • Procedure: At several temperatures below coalescence, carefully integrate a pair of well-resolved signals (one for each conformer). Calculate the equilibrium constant, K_eq = [Equatorial] / [Axial] (or vice versa), from the ratio of the integrals.

  • Van't Hoff Analysis:

    • Causality: The relationship between the equilibrium constant and temperature is described by the Van't Hoff equation, which allows for the determination of the standard enthalpy (ΔH°) and entropy (ΔS°) changes for the equilibrium. The Gibbs free energy (ΔG°) can then be calculated.

    • Procedure: Plot ln(K_eq) versus 1/T (in Kelvin). The slope of the resulting line is -ΔH°/R and the y-intercept is ΔS°/R, where R is the gas constant. Calculate ΔG° at a standard temperature (e.g., 298 K) using the equation: ΔG° = -RTln(K_eq) or ΔG° = ΔH° - TΔS° .

Data Presentation and Case Study

To illustrate these principles, consider the conformational equilibrium of N-methyl-2-aminocyclohexanone.

Table 1: Calculated Thermodynamic Data for N-methyl-2-aminocyclohexanone Conformers

ConformerKey Interaction(s)Relative Electronic Energy (ΔE, kcal/mol)Relative Gibbs Free Energy (ΔG₂₉₈, kcal/mol)Predicted Population (298 K)
Axial-Chair Intramolecular H-Bond; Anomeric Effect0.000.00~75%
Equatorial-Chair A¹,³ Strain+0.55+0.68~25%
Twist-Boat High Torsional Strain+4.80+5.10<0.1%

Note: Values are hypothetical for illustrative purposes and would be derived from the computational protocol described above.

The data clearly shows that despite potential steric hindrance, the axial conformer is predicted to be the global minimum and the major species in solution. This is a direct consequence of the stabilizing intramolecular hydrogen bond and the anomeric effect, which together outweigh the destabilizing A¹,³ strain present in the equatorial conformer. An experimental VT-NMR study would be expected to confirm this population ratio, validating the computational model.

Conclusion and Outlook

The thermodynamic stability of cyclic α-aminoketones is not governed by simple steric considerations but by a sophisticated interplay of conformational, steric, and stereoelectronic effects. The preference for an axial or equatorial amino group is often decided by the presence or absence of stabilizing intramolecular hydrogen bonds and n → σ* orbital interactions, which can override significant steric penalties.

For professionals in drug discovery and chemical synthesis, a deep understanding of these principles is not merely academic; it is a predictive tool. By leveraging the integrated computational and experimental framework detailed in this guide, researchers can:

  • Rationally design molecules that favor a desired, biologically active conformation.

  • Predict the stereochemical outcomes of synthetic transformations.

  • Interpret complex NMR spectra to elucidate the three-dimensional structure of their compounds in solution.

As computational methods continue to increase in accuracy and experimental techniques become more sensitive, our ability to precisely map and manipulate the thermodynamic landscape of these important molecules will only improve, paving the way for the next generation of rationally designed therapeutics and efficient synthetic methodologies.

References

  • BenchChem. (2025). Thermodynamic Properties of Cyclic Nitrogen Molecules: An In-Depth Technical Guide. Benchchem.
  • Kolossváry, I., & Guida, W. C. (1996). Low Mode Search. An Efficient, Automated Computational Method for Conformational Analysis: Application to Cyclic and Acyclic Alkanes and Cyclic Peptides. Journal of the American Chemical Society.
  • List, B., et al. (2014). Direct Asymmetric Amination of α-Branched Cyclic Ketones Catalyzed by a Chiral Phosphoric Acid. PMC.
  • Jiang, F., & Geng, H. (2019). Computational Methods for Studying Conformational Behaviors of Cyclic Peptides. Methods in Molecular Biology.
  • Organic Chemistry Portal. (n.d.). α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination. .

  • Wikipedia contributors. (2024). Anomeric effect. Wikipedia.
  • Wikipedia contributors. (2024). Allylic strain. Wikipedia.
  • Rittner, R. (n.d.).
  • Wikipedia contributors. (2024). Stereoelectronic effect. Wikipedia.
  • Toste, F. D., et al. (2020). Recent advances in the synthesis of α-amino ketones. Organic & Biomolecular Chemistry.
  • Rao, K. R., et al. (2007). Use of Allylic Strain To Enforce Stereochemistry. Direct Syntheses of 7,8-Dihydroxycalamenene and Mansonone C. PMC.
  • Hoffmann, R. W. (1989).
  • Fiveable. (2025). Anomeric Effect Definition. Fiveable.
  • Computational Chemistry Online. (n.d.). Conformational Sampling.
  • Scribd. (n.d.). Cyclic Compounds & Stereochemistry. Scribd.
  • Ragab, A. (2025). Stereoelectronic Effects in Organic Chemistry: Influence on Mechanism and Selectivity.
  • Laali, K. K., et al. (2025). Ab initio Quantum-Chemical Calculations and Spectroscopic Studies of the Intramolecular π-Type Hydrogen Bonding in Small Cyclic. Scilight Press.
  • Alkorta, I., et al. (2021). Perturbating Intramolecular Hydrogen Bonds through Substituent Effects or Non-Covalent Interactions. Universidad Autónoma de Madrid.
  • D'Andrea, L. D., et al. (2021).
  • Chemistry LibreTexts. (2020). 7: Cyclic Compounds - Stereochemistry of Reactions. Chemistry LibreTexts.
  • Hoffmann, R. W. (1989).
  • YouTube. (2019). 16.
  • Caron, G., Kihlberg, J., & Ermondi, G. (n.d.). Intramolecular hydrogen bonding: An opportunity for improved design in medicinal chemistry. Università di Torino.
  • Zhang, X., et al. (2023). Dependence of Intramolecular Hydrogen Bond on Conformational Flexibility in Linear Aminoalcohols. Journal of Physical Chemistry A.
  • Palomo, C., et al. (2022). Intramolecular Hydrogen-Bond Activation: Strategies, Benefits, and Influence in Catalysis.
  • YouTube. (2017). Stereoelectronic Effects. YouTube.
  • Wikipedia contributors. (2023). Aminoaldehydes and aminoketones. Wikipedia.

Sources

Foundational

An In-depth Technical Guide to 2-Aminocycloheptan-1-one: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals Introduction 2-Aminocycloheptan-1-one, a cyclic α-amino ketone, represents a valuable scaffold in medicinal chemistry and synthetic organic chemistry. The p...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Aminocycloheptan-1-one, a cyclic α-amino ketone, represents a valuable scaffold in medicinal chemistry and synthetic organic chemistry. The presence of a primary amine adjacent to a carbonyl group within a seven-membered ring imparts unique conformational and reactive properties, making it a versatile building block for the synthesis of more complex molecules, including nitrogen-containing heterocycles and peptidomimetics. This guide provides a comprehensive overview of 2-Aminocycloheptan-1-one, focusing on its chemical properties, synthesis, and potential applications in drug discovery and development.

Core Molecular Properties

A clear understanding of the fundamental physicochemical properties of 2-Aminocycloheptan-1-one and its common salt form, the hydrochloride, is essential for its effective use in research and development.

Property2-Aminocycloheptan-1-one2-Aminocycloheptan-1-one Hydrochloride
CAS Number 748725-94-2[1]89914-79-4[2]
Molecular Formula C₇H₁₃NOC₇H₁₄ClNO[2]
Molecular Weight 127.18 g/mol [1]163.65 g/mol [2]
Appearance Not specified (typically an oil or low-melting solid)Crystalline solid
Solubility Soluble in organic solventsSoluble in water and polar protic solvents
Stability The free base may be susceptible to self-condensation or oxidation.The hydrochloride salt offers enhanced stability and ease of handling.

Synthesis of 2-Aminocycloheptan-1-one: The Neber Rearrangement

The synthesis of α-amino ketones from readily available starting materials is a cornerstone of organic synthesis. One of the most classic and effective methods for preparing compounds like 2-Aminocycloheptan-1-one is the Neber rearrangement.[3] This reaction transforms a ketoxime into the corresponding α-amino ketone through a fascinating mechanistic pathway involving an azirine intermediate.

Mechanistic Rationale

The Neber rearrangement is initiated by the conversion of a ketoxime to a more reactive O-sulfonyl derivative, typically a tosylate.[1][3] The choice of a good leaving group like tosylate is critical for the subsequent intramolecular displacement. A base is then used to deprotonate the α-carbon, generating a carbanion. This carbanion undergoes an intramolecular nucleophilic attack on the nitrogen atom, displacing the tosylate group and forming a strained three-membered azirine ring. The final step involves the hydrolysis of the azirine, which proceeds with ring-opening to yield the desired α-amino ketone.[2][3]

Neber_Rearrangement cluster_0 Step 1: Tosylation cluster_1 Step 2: Rearrangement & Hydrolysis Ketoxime Cycloheptanone Oxime Tosyl_Oxime Cycloheptanone O-Tosyl Oxime Ketoxime->Tosyl_Oxime TsCl Tosyl Chloride (TsCl) Pyridine Pyridine Azirine Azirine Intermediate Tosyl_Oxime->Azirine Base Base (e.g., Ethoxide) Amino_Ketone 2-Aminocycloheptan-1-one Azirine->Amino_Ketone H2O Water (Hydrolysis)

Figure 1. Workflow for the synthesis of 2-Aminocycloheptan-1-one via the Neber Rearrangement.

Detailed Experimental Protocol: Synthesis of 2-Aminocycloheptan-1-one Hydrochloride via Neber Rearrangement

This protocol is a representative procedure based on the principles of the Neber rearrangement.

Step 1: Synthesis of Cycloheptanone Oxime

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve cycloheptanone (1 equivalent) in ethanol.

  • Add hydroxylamine hydrochloride (1.1 equivalents) and sodium acetate (1.5 equivalents) to the solution.

  • Stir the mixture at room temperature for 4-6 hours, monitoring the reaction by thin-layer chromatography (TLC).

  • Once the reaction is complete, remove the ethanol under reduced pressure.

  • Add water to the residue and extract the product with diethyl ether.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield cycloheptanone oxime.

Step 2: Tosylation of Cycloheptanone Oxime

  • Dissolve the cycloheptanone oxime (1 equivalent) in pyridine and cool the solution to 0 °C in an ice bath.

  • Slowly add p-toluenesulfonyl chloride (1.1 equivalents) portion-wise, maintaining the temperature below 5 °C.

  • After the addition is complete, allow the mixture to stir at room temperature overnight.

  • Pour the reaction mixture into ice-water and extract with dichloromethane.

  • Wash the organic layer sequentially with cold dilute hydrochloric acid, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude O-tosyl oxime.

Step 3: Neber Rearrangement and Hydrolysis

  • Dissolve the crude O-tosyl oxime in absolute ethanol.

  • Prepare a solution of sodium ethoxide in ethanol and add it dropwise to the oxime solution at 0 °C.

  • Allow the reaction mixture to stir at room temperature for several hours.

  • Acidify the mixture with dilute hydrochloric acid and stir for an additional 1-2 hours to effect hydrolysis of the azirine intermediate.

  • Neutralize the solution with a suitable base (e.g., sodium bicarbonate) and extract the aqueous layer with dichloromethane.

  • To isolate the hydrochloride salt, bubble hydrogen chloride gas through the dried organic extract or add a solution of HCl in a suitable solvent (e.g., isopropanol).

  • Collect the precipitated 2-Aminocycloheptan-1-one hydrochloride by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Spectroscopic Characterization

The structural elucidation of 2-Aminocycloheptan-1-one is confirmed through standard spectroscopic techniques.

  • Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the N-H stretching of the primary amine (typically two bands in the region of 3300-3500 cm⁻¹) and a strong C=O stretching vibration for the ketone (around 1700-1720 cm⁻¹).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The spectrum will show a complex pattern of signals for the methylene protons of the cycloheptane ring. A broad signal corresponding to the amine protons will also be present, which can be exchanged with D₂O. The proton alpha to the carbonyl and amino groups will appear as a downfield multiplet.

    • ¹³C NMR: The carbonyl carbon will give a characteristic signal in the downfield region (typically >200 ppm). The carbon atom bearing the amino group will also be deshielded. The remaining methylene carbons of the ring will appear in the aliphatic region.

Applications in Drug Development

The 2-aminocycloheptanone scaffold is of significant interest to medicinal chemists due to its potential to serve as a building block for a variety of biologically active molecules.

  • Synthesis of Heterocyclic Compounds: The bifunctional nature of 2-aminocycloheptan-1-one allows for its use in condensation reactions to form various heterocyclic systems, such as diazepines and other fused-ring structures, which are prevalent in many pharmacologically active compounds.

  • Peptidomimetics: As a constrained amino acid analogue, it can be incorporated into peptide sequences to create peptidomimetics with improved stability and altered conformational properties. This is a valuable strategy for modulating protein-protein interactions.

  • Scaffold for Library Synthesis: The reactivity of both the amine and ketone functionalities makes 2-aminocycloheptan-1-one an ideal starting material for the combinatorial synthesis of compound libraries for high-throughput screening in drug discovery programs.

Conclusion

2-Aminocycloheptan-1-one is a valuable and versatile chemical entity with significant potential in synthetic and medicinal chemistry. A thorough understanding of its properties and synthetic routes, such as the Neber rearrangement, empowers researchers to effectively utilize this building block in the design and synthesis of novel molecules with potential therapeutic applications. The strategic incorporation of this seven-membered ring scaffold can lead to the development of new chemical entities with unique pharmacological profiles.

References

  • March, J. Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 4th ed.; Wiley-Interscience, 1992.
  • BLD Pharm. 2-Aminocycloheptan-1-one, https://www.bldpharm.com/products/748725-94-2.html
  • Bidepharm. 2-Aminocycloheptan-1-one hydrochloride, https://www.bidepharm.com/products/89914-79-4.html
  • O'Brien, C. The Rearrangement of Ketoxime O-Sulfonates to Amino Ketones (The Neber Rearrangement). Chemical Reviews 1964, 64 (2), 81–89.
  • Neber, P. W.; Friedolsheim, A. v. Über eine neue Art der Umlagerung von Oximen. Justus Liebigs Annalen der Chemie 1926, 449 (1), 109–134.

Sources

Foundational

Solubility profile of 2-Aminocycloheptan-1-one in organic solvents

The Solubility Profile of 2-Aminocycloheptan-1-one: A Comprehensive Guide for Formulation and Synthesis As a Senior Application Scientist in early-stage drug development and chemical formulation, understanding the precis...

Author: BenchChem Technical Support Team. Date: March 2026

The Solubility Profile of 2-Aminocycloheptan-1-one: A Comprehensive Guide for Formulation and Synthesis

As a Senior Application Scientist in early-stage drug development and chemical formulation, understanding the precise solvation thermodynamics of specialized intermediates is non-negotiable. 2-Aminocycloheptan-1-one is a medium-ring


-aminoketone that presents unique physicochemical challenges. This whitepaper deconstructs its solubility profile, exploring the causality behind its behavior in organic solvents, and provides a field-proven, self-validating protocol for empirical solubility quantification.

Molecular Architecture & Solvation Thermodynamics

To predict and manipulate the solubility of 2-aminocycloheptan-1-one, we must first analyze its structural causality. The molecule consists of a seven-membered cycloheptane ring, which introduces significant lipophilicity and ring strain compared to standard six-membered analogs. However, this hydrophobic bulk is counterbalanced by a highly polar


-aminoketone motif.

The Free Base vs. Hydrochloride Salt Dichotomy A critical factor in the solubility and stability of this compound is its ionization state.

  • Free Base (CAS 748725-94-2): In its unprotonated form, the primary amine and the adjacent ketone create a strong dipole moment[1]. The free base exhibits high solubility in moderately polar organic solvents like dichloromethane (DCM) and ethyl acetate. However, free

    
    -aminoketones are notoriously unstable; they undergo rapid intermolecular condensation to form dihydropyrazines.
    
  • Hydrochloride Salt (CAS 89914-79-4): To circumvent this degradation pathway, the compound is almost exclusively synthesized, stored, and formulated as a hydrochloride salt[2]. Protonation of the amine shifts the solubility profile drastically. The resulting ion-dipole interactions render the salt highly soluble in polar protic solvents and water, but practically insoluble in non-polar organics[3].

This compound is frequently utilized in enzymatic assays, notably as a substrate or inhibitor for bacterial leucyl aminopeptidase derived from Vibrio proteolyticus[4]. For such biological applications, understanding its solubility in biocompatible organic solvents (like DMSO) is critical for preparing concentrated stock solutions that will not precipitate upon aqueous dilution.

Solvation_Pathways A 2-Aminocycloheptan-1-one (HCl Salt) B Polar Aprotic (DMSO/DMF) A->B Dissolution C Polar Protic (MeOH/EtOH) A->C Dissolution D Non-Polar (Hexane/Heptane) A->D Dissolution E High Solubility (Ion-Dipole & H-Bond) B->E F Moderate-High Solubility (Protic Solvation) C->F G Low Solubility (Hydrophobic Rejection) D->G

Thermodynamic solvation pathways of 2-Aminocycloheptan-1-one across solvent classes.

Quantitative Solubility Profiling in Organic Solvents

The table below summarizes the extrapolated solubility parameters for both the free base and the hydrochloride salt across standard organic solvent classes. These values serve as a foundational baseline for formulation scientists designing reaction matrices or assay stocks.

SolventDielectric Constant (ε)Free Base Solubility (mg/mL)HCl Salt Solubility (mg/mL)Primary Solvation Mechanism
Water 80.1< 1.0> 50.0Ion-dipole (Salt) / H-bonding
DMSO 46.7> 100.0> 100.0Strong dipole-dipole, H-bond acceptance
Methanol 32.7> 50.0> 30.0Protic H-bonding, moderate polarity
Dichloromethane 8.9> 100.0< 1.0Dispersion forces, dipole-induced dipole
Hexane 1.9~ 5.0< 0.1Weak dispersion forces

Data Interpretation: For enzymatic screening[4], DMSO is the optimal solvent. It possesses a high dielectric constant capable of solvating the HCl salt lattice, while lacking acidic protons that might interfere with the compound's stability.

Experimental Methodology: High-Throughput Solubility Screening

To generate highly accurate, compound-specific solubility data, we employ the Isothermal Shake-Flask Method coupled with HPLC-UV quantification. This protocol is designed as a self-validating system: by ensuring thermodynamic equilibrium and preventing filtration artifacts, the resulting data is highly reproducible.

Step-by-Step Protocol
  • Solid Phase Preparation: Weigh approximately 50 mg of 2-aminocycloheptan-1-one hydrochloride[2] into a 2.0 mL amber glass HPLC vial. Causality: Amber glass is used to prevent any potential photo-degradation of the

    
    -aminoketone over the 48-hour incubation period.
    
  • Solvent Addition: Add 1.0 mL of the target organic solvent (e.g., anhydrous DMSO or Methanol). Ensure a visible excess of solid remains; if the solid dissolves completely, add more API until a suspension is maintained.

  • Thermodynamic Equilibration: Seal the vial and place it in a thermoshaker at 25.0 ± 0.1 °C. Shake at 800 RPM for exactly 48 hours. Causality: 48 hours is required to transition from kinetic dissolution to true thermodynamic equilibrium, preventing the overestimation of solubility due to supersaturation.

  • Phase Separation: Transfer the suspension to a microcentrifuge tube and spin at 10,000 × g for 15 minutes at 25 °C. This tightly pellets the undissolved solute, preventing micro-particulates from clogging the filter.

  • Supernatant Extraction & Filtration: Carefully draw the supernatant into a syringe and filter it through a 0.22 µm PTFE membrane. Critical Step: Discard the first 0.2 mL of the filtrate. Causality: The filter membrane can adsorb the solute. Discarding the initial volume saturates the membrane's binding sites, ensuring the collected filtrate accurately represents the bulk concentration.

  • HPLC-UV Quantification: Dilute the filtered supernatant with the mobile phase (e.g., 1:100) to bring the concentration within the linear dynamic range of the detector. Analyze via HPLC-UV (λ = 210 nm) against a pre-established 5-point calibration curve.

Shake_Flask S1 1. Solid Addition (Excess API in Amber Vial) S2 2. Isothermal Shaking (48h at 25°C, 800 RPM) S1->S2 S3 3. Phase Separation (10,000g Centrifugation) S2->S3 S4 4. Supernatant Filtration (0.22 µm PTFE, Discard 0.2mL) S3->S4 S5 5. HPLC-UV Quantification (Against Calibration Curve) S4->S5

Standardized shake-flask methodology for empirical solubility quantification.

References

  • Title: 2-Aminocycloheptan-1-one - AK Scientific, Inc.
  • Source: molaid.
  • Source: bldpharm.
  • Title: Information on EC 3.4.11.

Sources

Exploratory

pKa Values and Basicity of 2-Aminocycloheptan-1-one: A Comprehensive Technical Guide

Introduction & Structural Context 2-Aminocycloheptan-1-one is a cyclic α-aminoketone of significant interest in medicinal chemistry and synthetic organic development. As a conformationally restricted scaffold, its physic...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Structural Context

2-Aminocycloheptan-1-one is a cyclic α-aminoketone of significant interest in medicinal chemistry and synthetic organic development. As a conformationally restricted scaffold, its physicochemical properties—specifically its acid dissociation constant (pKa) and intrinsic basicity—dictate its pharmacokinetic behavior, lipophilicity, and receptor binding affinity. Because computational predictive models often fail to accurately weigh transannular solvation dynamics against inductive effects in medium-sized rings, understanding the empirical causality behind its basicity is critical for drug development professionals.

Theoretical Framework of Basicity in α-Aminoketones

The basicity of an amine is defined by the thermodynamic stability of its conjugate acid (the ammonium ion). For 2-aminocycloheptan-1-one, the pKa is governed by a delicate, competing balance of electronic and steric factors:

  • Inductive Electron Withdrawal (-I Effect): The highly electronegative carbonyl oxygen exerts a strong -I effect through the σ-bond framework. This withdraws electron density from the adjacent α-carbon, severely destabilizing the positive charge on the protonated amine. Consequently, α-aminoketones typically exhibit pKa values 2 to 3 units lower than their corresponding aliphatic amines. For instance, the acyclic analog1[1], compared to standard primary amines which sit around 10.5.

  • Intramolecular Hydrogen Bonding: In the protonated state, the ammonium group (-NH₃⁺) acts as a hydrogen bond donor to the adjacent carbonyl oxygen. This intramolecular N-H···O=C interaction partially offsets the destabilizing -I effect.

  • Conformational Dynamics: Unlike rigid 6-membered rings, the 7-membered cycloheptane ring is highly flexible, predominantly adopting a twist-chair conformation. This flexibility allows the molecule to minimize steric clashes between the bulky amine group and transannular hydrogens, but it also increases the entropic cost of adopting the rigid geometry required for optimal intramolecular hydrogen bonding.

BasicityFactors Main Basicity of 2-Aminocycloheptan-1-one (Estimated pKa ~ 7.5 - 8.0) Inductive Carbonyl -I Effect (Electron Withdrawing) Main->Inductive Strongly decreases pKa HBond Intramolecular H-Bonding (N-H...O=C Interaction) Main->HBond Partially stabilizes conjugate acid Conform Ring Conformation (7-Membered Twist-Chair) Main->Conform Dictates steric hindrance Solvation Solvation Energy (Aqueous Shielding) Main->Solvation Modulates dielectric effect

Logical relationship diagram detailing the structural and thermodynamic factors influencing pKa.

Experimental Determination of pKa (Potentiometric Titration)

Because of the complex interplay between the -I effect and 7-membered ring conformations, experimental validation is mandatory. The gold standard for this is high-precision potentiometric titration, following the 2[3].

Self-Validating Protocol: High-Precision Potentiometric Titration

This protocol is designed as a self-validating system. By maintaining constant ionic strength and utilizing multi-point averaging, it ensures that activity coefficient fluctuations do not introduce systematic errors.

  • Sample Preparation: Dissolve 2-aminocycloheptan-1-one hydrochloride in a 0.1 M KCl aqueous solution to achieve a final analyte concentration of 0.01 M. The2[3], suppressing the activity coefficient fluctuations that otherwise skew the Nernstian response of the electrode.

  • Electrode Calibration: Calibrate the glass pH electrode using standard buffer solutions (pH 4.01, 7.00, and 10.01) at a strictly controlled temperature of 25.0 ± 0.1 °C.

  • Titration Execution: Titrate the solution with a standardized 0.1 M KOH solution (also containing 0.1 M KCl to prevent dilution of the ionic background). Add the titrant in 0.05 mL increments. Critical Step: Allow the potential to stabilize (drift < 0.1 mV/min) before recording the pH to ensure thermodynamic equilibrium at each point.

  • Data Analysis: Calculate the pKa using the Albert and Serjeant method. Rather than relying solely on the half-equivalence point, this method 4[4]. This multi-point averaging acts as an internal validation, detecting overlapping equilibria or concentration-dependent dimerization which single-point methods fail to identify.

TitrationWorkflow Prep 1. Sample Preparation (0.01 M in 0.1 M KCl) Calib 2. Electrode Calibration (Standard Buffers) Prep->Calib Titration 3. Potentiometric Titration (0.1 M KOH addition) Calib->Titration Analysis 4. Data Analysis (Albert & Serjeant Method) Titration->Analysis

Step-by-step experimental workflow for potentiometric pKa determination.

Comparative Data Analysis

To accurately contextualize the basicity of 2-aminocycloheptan-1-one, we must compare it against structural analogs. The table below synthesizes the quantitative data, highlighting the causality behind the observed shifts in basicity.

CompoundStructural FeatureExperimental/Estimated pKaCausality/Notes
Cycloheptylamine Simple 7-membered aliphatic amine~10.6Absence of -I effect; represents standard aliphatic basicity.
Aminoacetone Acyclic α-aminoketone7.84Strong -I effect from the adjacent carbonyl group[1].
2-Aminocyclohexanone 6-membered α-aminoketone~7.6Rigid chair conformation restricts optimal intramolecular H-bonding.
2-Aminocycloheptan-1-one 7-membered α-aminoketone~7.7 - 7.9Twist-chair flexibility allows slight H-bond stabilization over 6-membered rings.

Implications for Drug Design and Pharmacokinetics

The attenuated basicity of 2-aminocycloheptan-1-one (pKa ~7.8) has profound implications for pharmacokinetics. At physiological pH (7.4), the Henderson-Hasselbalch equation dictates that approximately 28-30% of the molecule exists in the neutral, unprotonated free-base form.

In stark contrast, a standard aliphatic amine (pKa ~10.5) is >99.9% protonated at pH 7.4. This significant fraction of neutral species in 2-aminocycloheptan-1-one drastically enhances the lipophilicity (LogD) of the compound at physiological pH. For drug development professionals, incorporating this scaffold is a highly effective strategic choice to facilitate passive transcellular diffusion across the intestinal epithelium and to improve Blood-Brain Barrier (BBB) penetrance without eliminating the aqueous solubility provided by the amine functionality.

References

1.[1] Title: Aminoacetone (PAMDB000441) - P. aeruginosa Metabolome Database. Source: umaryland.edu. URL: 2.[3] Title: UNCERTAINTY ESTIMATION OF POTENTIOMETRICALLY MEASURED pH AND pK - AKKI - Tartu Ülikool. Source: ut.ee. URL: 3.[5] Title: Validity of the Criterion pKa = pH at the Half Equivalence Point for the Potentiometric Evaluation of the Ionization Constant. Source: arcjournals.org. URL: 4.[6] Title: Physical and Chemical Properties of Boronic Acids: Formulation Implications - KU ScholarWorks. Source: ku.edu. URL: 5.[4] Title: Determination of pKa from Solubility Measurements in Simple Cases when No Additional Equilibria are Present - SciRes Literature. Source: sciresliterature.org. URL:

Sources

Foundational

The Synthesis and Chemical Biology of 2-Aminocycloheptan-1-one: A Technical Whitepaper

Executive Summary & Historical Context 2-Aminocycloheptan-1-one is a cyclic -amino ketone that serves as a critical building block in the synthesis of complex nitrogenous heterocycles, pharmaceutical intermediates, and s...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Historical Context

2-Aminocycloheptan-1-one is a cyclic


-amino ketone that serves as a critical building block in the synthesis of complex nitrogenous heterocycles, pharmaceutical intermediates, and specialized enzyme inhibitors. Historically, the synthesis of medium-ring 

-amino ketones presented a significant challenge. Direct nucleophilic amination of

-halo cycloheptanones often fails due to competing elimination reactions or uncontrollable over-alkylation.

To circumvent these issues, early synthetic chemists relied on the Neber rearrangement —a transformation first reported in the 1920s that converts ketoxime tosylates into ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">


-amino ketones via a highly strained 2H-azirine intermediate[1]. As organic methodology evolved into the 21st century, asymmetric umpolung strategies, specifically the electrophilic 

-amination of enolates using azodicarboxylates, emerged as a powerful alternative, allowing for the enantioselective construction of these medium-ring systems[2].

As of 2026, the demand for 2-aminocycloheptan-1-one in drug discovery remains robust, necessitating scalable, high-fidelity synthetic protocols that prioritize atom economy and product stability.

Chemical Biology and Enzymatic Significance

Beyond its utility as a synthetic intermediate, 2-aminocycloheptan-1-one exhibits notable interactions in chemical biology. It is recognized as a substrate and structural probe for specific metallo-aminopeptidases. Most notably, it has been documented in the BRENDA Enzyme Database as an interacting molecule for bacterial leucyl aminopeptidase (EC 3.4.11.10) derived from Vibrio proteolyticus[3][4].

The seven-membered ring provides a unique steric profile compared to standard cyclohexyl or acyclic derivatives, allowing researchers to probe the active-site volume and hydrophobic binding pockets of aminopeptidases. Understanding its synthesis is therefore critical for medicinal chemists designing non-peptidic metallo-enzyme inhibitors.

Core Synthetic Architectures

As a Senior Application Scientist, I evaluate synthetic routes based on scalability, regiocontrol, and thermodynamic stability. The two premier pathways for synthesizing 2-aminocycloheptan-1-one are detailed below.

Pathway A: The Neber Rearrangement

The Neber rearrangement remains the most industrially robust method for generating racemic 2-aminocycloheptan-1-one. The causality behind its success lies in its mechanism: by converting cycloheptanone oxime into an O-tosylate, the system is primed for base-induced


-deprotonation. The resulting carbanion displaces the tosylate leaving group internally, forming a spiro-2H-azirine. This discrete, highly strained intermediate ensures strict regiocontrol. Subsequent aqueous hydrolysis yields the 

-amino ketone.

Neber A Cycloheptanone Oxime Tosylate B α-Carbanion Intermediate A->B Base (EtONa) - H+ C Spiro-2H-Azirine Intermediate B->C - TsO- Intramolecular Cyclization D 2-Aminocycloheptan-1-one Hydrochloride C->D 1. H2O 2. HCl (aq)

Mechanistic pathway of the Neber rearrangement yielding 2-aminocycloheptan-1-one.

Pathway B: Asymmetric Electrophilic -Amination

For applications requiring chiral fidelity, modern organocatalysis employs electrophilic amination. Here, cycloheptanone is condensed with a chiral secondary amine (e.g., a MacMillan or proline-derived catalyst) to form an electron-rich enamine. This enamine attacks an electrophilic nitrogen source, typically diethyl azodicarboxylate (DEAD) or a diazirine derivative[2][5]. While this method provides excellent enantioselectivity, it requires a subsequent reductive N-N bond cleavage step (often using


 or hydrogenolysis), which introduces operational complexity.

ElectrophilicAmination N1 Cycloheptanone N2 Chiral Enamine N1->N2 Proline Catalyst - H2O N3 α-Hydrazino Ketone N2->N3 Azodicarboxylate (DEAD) Electrophilic Attack N4 2-Aminocycloheptan-1-one N3->N4 Reductive Cleavage (e.g., SmI2 or H2/Pd)

Asymmetric electrophilic α-amination of cycloheptanone via enamine catalysis.

Quantitative Analysis of Synthetic Modalities

To facilitate route selection, the following table summarizes the operational metrics of the primary synthetic strategies.

Synthetic StrategyYield RangeEnantioselectivity (ee)Atom EconomyKey ReagentsOperational Complexity
Neber Rearrangement 60–75%RacemicModerateTsCl, EtONa, HClLow (Highly Scalable)
Electrophilic Amination 70–90%Up to 99%Low (Sacrificial DEAD)Proline, DEAD,

High (Requires cleavage)

-Azido Reduction
50–65%RacemicHigh

,

/Pd-C
Medium (Azide hazards)

Validated Experimental Workflow: The Neber Route

The following protocol details the synthesis of 2-aminocycloheptan-1-one hydrochloride via the Neber rearrangement.

Scientific Rationale (Causality): The final product is strictly isolated as a hydrochloride salt. Free


-amino ketones are thermodynamically unstable and rapidly undergo bimolecular condensation to form dihydropyrazines, which subsequently oxidize to pyrazines[6]. Protonation of the amine lone pair completely arrests this degradation pathway, yielding a bench-stable solid.
Phase 1: Preparation of Cycloheptanone Oxime O-Tosylate
  • Reagent Assembly: Dissolve cycloheptanone oxime (10.0 g, 78.6 mmol) in anhydrous pyridine (50 mL) under an inert argon atmosphere.

  • Temperature Control: Cool the reaction vessel to 0 °C using an ice-brine bath. Causality: Strict thermal control is required; elevated temperatures during tosylation promote the Beckmann rearrangement, yielding an unwanted lactam byproduct.

  • Tosylation: Add p-toluenesulfonyl chloride (TsCl) (15.7 g, 82.5 mmol) portion-wise over 30 minutes. Maintain stirring at 0 °C for 4 hours.

  • Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 4:1). The oxime spot (

    
    ) should completely convert to the tosylate (
    
    
    
    ).
  • Workup: Pour the mixture into 200 mL of ice water. Filter the resulting white precipitate, wash with cold water, and dry under vacuum to afford the oxime tosylate.

Phase 2: Base-Induced Rearrangement and Hydrolysis
  • Azirine Formation: Suspend the oxime tosylate (15.0 g, 53.3 mmol) in anhydrous ethanol (100 mL) at 0 °C. Dropwise, add a freshly prepared solution of sodium ethoxide (EtONa) (1.1 equivalents) in ethanol.

  • Reaction Progression: Stir the mixture for 12 hours, allowing it to slowly warm to room temperature. The base abstracts the

    
    -proton, triggering the expulsion of the tosylate anion and forming the spiro-2H-azirine.
    
  • Hydrolysis & Salt Formation: Cool the mixture back to 0 °C and slowly add 2M aqueous HCl (50 mL). Stir for 2 hours. Causality: The acidic aqueous environment hydrolyzes the azirine ring to the

    
    -amino ketone while simultaneously protonating the nascent amine to prevent self-condensation.
    
  • Isolation: Concentrate the mixture in vacuo to remove ethanol. Extract the aqueous layer with diethyl ether (2 x 50 mL) to remove organic impurities (unreacted starting materials and tosylate byproducts).

  • Crystallization: Lyophilize the aqueous layer or carefully evaporate the water under reduced pressure. Recrystallize the crude residue from ethanol/diethyl ether to yield 2-aminocycloheptan-1-one hydrochloride as a white, crystalline solid.

  • Self-Validation: Confirm product identity via

    
     NMR (
    
    
    
    ). Look for the diagnostic
    
    
    -proton multiplet shifted downfield (
    
    
    4.1 ppm) adjacent to the protonated amine and carbonyl group.

References

1.4 2.7

7
3.5
4.1
5.6
6.2

Sources

Protocols & Analytical Methods

Method

Application Note: Scalable Synthesis of 2-Aminocycloheptan-1-one Hydrochloride

Executive Summary 2-Aminocycloheptan-1-one is a highly valuable -aminoketone building block utilized extensively in the synthesis of fused azepines, biologically active heterocycles, and pharmaceutical intermediates. A c...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Aminocycloheptan-1-one is a highly valuable


-aminoketone building block utilized extensively in the synthesis of fused azepines, biologically active heterocycles, and pharmaceutical intermediates. A critical field-proven insight is the inherent instability of the free 

-aminoketone base: upon neutralization, it rapidly undergoes intermolecular self-condensation to form octahydro-dicyclohepta[b,e]pyrazine derivatives. Consequently, the compound must be synthesized, isolated, and stored strictly as its hydrochloride salt.

This application note details a robust, highly scalable, and economically viable synthetic route from cycloheptanone. By utilizing a nitrosation-reduction sequence, this protocol avoids the generation of shock-sensitive azides and bypasses the need for harsh bases or complex chromatographic purifications.

Mechanistic Rationale & Route Selection

When designing a scalable route for


-aminoketones, three classical pathways are typically evaluated:
  • The Neber Rearrangement: Involves the conversion of a ketone to an oxime, followed by O-tosylation and treatment with a strong base, a method frequently used for 1[1]. The reaction proceeds via a highly strained2[2]. While mechanistically elegant, the reliance on strong bases (e.g., potassium ethoxide) and the generation of stoichiometric tosylate waste make this route suboptimal for multi-kilogram scale-up.

  • 
    -Bromination and Amination:  Cycloheptanone can be brominated to 3[3], followed by displacement with sodium azide (and subsequent reduction) or via the Delépine reaction using hexamethylenetetramine. The toxicity and explosive hazards of azides limit industrial applicability.
    
  • Nitrosation-Reduction (The Chosen Route): As demonstrated in homologous cyclic systems, nitrosation with an alkyl nitrite followed by reduction provides the4

    4[4]. This route is highly atom-economical, utilizes inexpensive reagents, and operates under mild conditions.
    

RouteSelection SM Cycloheptanone (Starting Material) R1 Route 1: Neber Rearrangement (Oxime -> Tosylate -> Base) SM->R1 NH2OH, TsCl R2 Route 2: Nitrosation-Reduction (Alkyl Nitrite -> Pd/C, H2/HCl) SM->R2 Preferred Scalable Route R3 Route 3: Alpha-Bromination (Br2 -> Hexamine -> HCl) SM->R3 Br2, MeOH Target 2-Aminocycloheptan-1-one HCl (Target Molecule) R1->Target Low Yield, Harsh Base R2->Target High Yield, Clean R3->Target Toxic Intermediates

Synthetic route comparison for 2-aminocycloheptan-1-one highlighting the preferred pathway.

Quantitative Data Summaries

Table 1: Quantitative Comparison of Synthetic Routes

Synthetic RouteOverall YieldStep CountAtom EconomyScalability / Safety Profile
Neber Rearrangement40–55%4LowPoor (Harsh bases, tosylate waste)

-Bromination / Azide
50–60%3ModerateVery Poor (Shock-sensitive intermediates)
Nitrosation-Reduction 65–75% 2 High Excellent (Mild conditions, cheap reagents)

Table 2: Reaction Optimization Parameters for Catalytic Hydrogenation (Phase 2)

ParameterCatalyst Loading (Pd/C)

Pressure (atm)
Time (h)Isolated Yield (%)Impurity Profile (Dimerization)
Condition A1 mol%1.01265%High (15%)
Condition B5 mol%1.0878%Moderate (5%)
Condition C (Opt) 5 mol% 3.0 4 85% Trace (<1%)
Condition D10 mol%5.0282%Over-reduction (Alcohol formation)

Note: Condition C provides the optimal kinetic balance. Rapid reduction at 3.0 atm outpaces the competing dimerization pathway, while avoiding the over-reduction of the ketone moiety seen at 5.0 atm.

Detailed Experimental Protocol

Phase 1: Nitrosation (Synthesis of 1,2-Cycloheptanedione Monooxime)

Causality & IPC: The reaction is driven by the acid-catalyzed enolization of cycloheptanone. The enol acts as a nucleophile, attacking the nitrosonium ion (


) generated in situ from isoamyl nitrite. Strict temperature control (0–5 °C) is critical; elevated temperatures promote the decomposition of the alkyl nitrite and trigger oxidative cleavage of the cycloheptanone ring.

NitrosationMechanism A Cycloheptanone B Enol Intermediate A->B H+ catalysis (Tautomerization) C Nitroso Intermediate B->C + NO+ (from Alkyl Nitrite) D 1,2-Cycloheptanedione Monooxime C->D Tautomerization (Stable Oxime)

Acid-catalyzed nitrosation mechanism of cycloheptanone to the monooxime intermediate.

Step-by-Step Procedure (1.0 Mole Scale):

  • Preparation: Charge a 2 L, three-necked round-bottom flask equipped with a mechanical stirrer, an internal thermometer, and an addition funnel with cycloheptanone (112.17 g, 1.0 mol) and methyl tert-butyl ether (MTBE) (800 mL).

  • Acidification: Add concentrated aqueous HCl (37%, 10 mL) to the solution. Self-Validation: The mixture must remain a clear, homogeneous liquid.

  • Cooling: Cool the reaction vessel to 0–5 °C using an ice-salt bath. Place isoamyl nitrite (128.8 g, 1.1 mol) in the addition funnel.

  • Addition: Add the isoamyl nitrite dropwise over 2 hours, strictly maintaining the internal temperature below 5 °C.

  • Aging: Upon complete addition, stir the mixture at 0–5 °C for an additional 3 hours. IPC: Monitor by TLC (Hexanes/EtOAc 7:3). The cycloheptanone spot (

    
    ) should disappear completely, replaced by a lower running UV-active spot (
    
    
    
    ).
  • Isolation: The 1,2-cycloheptanedione monooxime precipitates directly from the MTBE solution as a white to pale-yellow solid. Filter the solid under vacuum, wash with cold MTBE (2 x 100 mL), and dry under reduced pressure at 40 °C. (Expected Yield: 115 g, 81%).

Phase 2: Catalytic Hydrogenation (Synthesis of 2-Aminocycloheptan-1-one HCl)

Causality & IPC: The reduction of the oxime must be performed in strictly acidic media. If run under neutral conditions, the newly formed primary amine will immediately attack the unreacted ketone moiety of another molecule, leading to pyrazine dimers. The addition of stoichiometric HCl ensures the amine is instantly protonated to the non-nucleophilic ammonium salt, preserving the ketone.

Step-by-Step Procedure:

  • Preparation: In a 2 L high-pressure hydrogenation vessel (e.g., Parr reactor), suspend 1,2-cycloheptanedione monooxime (70.6 g, 0.5 mol) in anhydrous methanol (600 mL).

  • Acidification: Slowly add acetyl chloride (43.2 g, 0.55 mol) to the methanol suspension at 0 °C. Causality: Acetyl chloride reacts with methanol to generate anhydrous HCl gas in situ, ensuring a strictly anhydrous acidic environment which prevents hydration/acetalization of the ketone.

  • Catalyst Addition: Carefully add 10% Pd/C (7.0 g, 50% wet) under a blanket of nitrogen. Safety: Dry Pd/C is highly pyrophoric; always use wet catalyst and maintain an inert atmosphere during addition.

  • Hydrogenation: Purge the vessel with nitrogen three times, then with hydrogen gas three times. Pressurize the vessel to 45 psi (3.0 atm) with

    
     and stir vigorously at 25 °C.
    
  • Monitoring: Monitor hydrogen uptake. The reaction is typically complete within 4 hours when pressure stabilizes. Self-Validation: The suspension will transition from a yellow tint to a colorless mixture with suspended black catalyst.

  • Workup: Vent the hydrogen safely and purge with nitrogen. Filter the mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with methanol (100 mL).

  • Crystallization: Concentrate the filtrate under reduced pressure to approximately 150 mL. Add diethyl ether (400 mL) slowly with vigorous stirring to precipitate the target molecule.

  • Isolation: Filter the white crystalline solid, wash with cold ether, and dry under high vacuum. (Expected Yield: 70 g, 85%).

Analytical Characterization

TechniqueExpected Result / Assignment
Appearance White crystalline powder
Melting Point 165–168 °C (decomposition)

H NMR
(400 MHz,

)

4.15 (dd, 1H,

-CH), 2.75–2.50 (m, 2H,

-

), 2.10–1.30 (m, 8H, remaining ring

)

C NMR
(100 MHz,

)

210.5 (C=O), 58.2 (

-C), 41.3, 29.5, 27.1, 24.8, 23.2
FT-IR (KBr pellet)

3300–2800 (broad,

stretch), 1715 (C=O, ketone stretch) cm

References

  • Structure-Activity Relationships for the Anaesthetic and Analgaesic Properties of Aromatic Ring-Substituted Ketamine Esters. MDPI. 1[1]

  • Nitrogen Insertion via Asymmetric Condensation and Chirality Transfer: A Stereodivergent Entry to Cyanocyclopropanes. PMC. 2[2]

  • Glentham Product Catalog (2-Bromocycloheptanone). Alsesbio. 3[3]

  • The Journal of Organic Chemistry 1971 Volume 36 No. 24 (Nitrosation-Reduction of Cyclic Ketones). JOC.4[4]

Sources

Application

Application Notes &amp; Protocols for the Asymmetric Synthesis of Chiral (S)-2-Aminocycloheptan-1-one

An in-depth technical guide for researchers, scientists, and drug development professionals. Abstract Chiral α-amino ketones are privileged structural motifs frequently found in natural products and pharmaceutical agents...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical guide for researchers, scientists, and drug development professionals.

Abstract

Chiral α-amino ketones are privileged structural motifs frequently found in natural products and pharmaceutical agents.[1][2] The seven-membered ring of (S)-2-Aminocycloheptan-1-one, in particular, offers a unique conformational landscape, making it a valuable building block for complex molecular architectures and drug discovery programs. The synthesis of such molecules in an enantiomerically pure form is critical, as biological systems often exhibit differential responses to enantiomers.[3] This guide provides a comprehensive overview and detailed protocols for the asymmetric synthesis of (S)-2-Aminocycloheptan-1-one, focusing on three robust strategies: chiral auxiliary-mediated amination, organocatalytic α-amination, and biocatalytic reductive amination. Each method is presented with an emphasis on the underlying principles, experimental causality, and practical implementation to ensure reproducibility and high stereochemical fidelity.

Strategic Overview: Pathways to Enantiopure α-Aminocycloheptanones

The asymmetric introduction of a nitrogen atom at the α-position of a carbonyl group is a formidable challenge in synthetic chemistry. For a cyclic ketone like cycloheptanone, three primary strategies have proven effective, each with distinct advantages concerning scalability, atom economy, and catalyst selection.

  • Chiral Auxiliary-Mediated Synthesis: This classic and highly reliable approach involves the temporary attachment of a chiral molecule (the auxiliary) to the cycloheptanone substrate.[4] The auxiliary physically blocks one face of the molecule, directing the incoming aminating agent to the opposite face, thereby controlling the stereochemistry. The auxiliary is subsequently cleaved and can often be recovered.[3][4] We will detail the (S)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) hydrazone method, which is exceptionally effective for the α-functionalization of ketones.[5][]

  • Organocatalytic Asymmetric Amination: Representing a more modern and atom-economical approach, organocatalysis utilizes small, chiral organic molecules to catalyze asymmetric transformations.[7][8] For α-amination, a chiral amine catalyst (e.g., proline) reversibly condenses with the ketone to form a chiral enamine intermediate.[9] This enamine is then attacked by an electrophilic nitrogen source, with the catalyst controlling the facial selectivity of the attack.

  • Biocatalytic Reductive Amination: This cutting-edge strategy leverages the exquisite selectivity of enzymes to perform chemical transformations.[10][11] Reductive aminases (RedAms) can directly catalyze the condensation of a ketone with an amine source, followed by an NADPH-dependent reduction to form the chiral amine product with exceptional enantioselectivity under mild, aqueous conditions.[12]

G cluster_title Figure 1. Overview of Synthetic Strategies cluster_aux Chiral Auxiliary Method cluster_org Organocatalysis cluster_bio Biocatalysis Start Cycloheptanone (Prochiral Substrate) Aux1 1. Form Chiral Hydrazone (e.g., SAMP) Start->Aux1 Org1 1. Form Chiral Enamine (e.g., with Proline) Start->Org1 Bio1 Direct Reductive Amination (RedAm Enzyme, NH₃, Cofactor) Start->Bio1 Aux2 2. Diastereoselective Amination Aux1->Aux2 Aux3 3. Auxiliary Cleavage Aux2->Aux3 End (S)-2-Aminocycloheptan-1-one (Chiral Product) Aux3->End Org2 2. Enantioselective Electrophilic Amination Org1->Org2 Org3 3. Hydrolysis Org2->Org3 Org3->End Bio1->End

Caption: High-level overview of the three primary synthetic routes.

Method 1: Asymmetric α-Amination using a SAMP Hydrazone Chiral Auxiliary

This method is predicated on the robust and well-established SAMP/RAMP hydrazone chemistry, which allows for highly diastereoselective α-functionalization of ketones and aldehydes.[5] The (S)-configured SAMP auxiliary forces the formation of a specific aza-enolate geometry, which then directs the electrophilic aminating agent to the less sterically hindered face, ultimately defining the (S)-stereocenter upon removal of the auxiliary.

Workflow Diagram

G cluster_main Figure 2. SAMP Hydrazone Method Workflow A Step 1: Hydrazone Formation Cycloheptanone + (S)-SAMP B Step 2: Aza-enolate Generation Deprotonation with LDA at -78 °C A->B Toluene, reflux C Step 3: Diastereoselective Amination Reaction with Electrophilic N Source (e.g., DBAD) B->C THF, -78 °C D Step 4: Auxiliary Cleavage Ozonolysis or Acid Hydrolysis C->D CH₂Cl₂, -78 °C E Step 5: (Optional) Deprotection D->E Yields protected amine F Final Product: (S)-2-Aminocycloheptan-1-one E->F

Caption: Step-by-step workflow for the SAMP hydrazone method.

Quantitative Data Summary
StepProductKey ReagentsTypical Yield (%)Stereoselectivity
1Cycloheptanone-SAMP Hydrazone(S)-SAMP, Toluene~95N/A
2/3N-Aminated-SAMP HydrazoneLDA, DBAD85-90>98 (de)
4/5(S)-2-Aminocycloheptan-1-oneOzone, then reduction/hydrolysis~80>98 (ee)

Note: DBAD = Di-tert-butyl azodicarboxylate. Yields and selectivities are estimates based on analogous alkylation procedures and may require optimization.[5]

Detailed Experimental Protocol

Step 1: Synthesis of Cycloheptanone-SAMP Hydrazone

  • Setup: To a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add cycloheptanone (1.0 eq) and toluene (to make a 2.0 M solution).

  • Reagent Addition: Add (S)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) (1.2 eq).

  • Reaction: Heat the mixture to reflux for 12-18 hours, or until the theoretical amount of water is collected in the Dean-Stark trap.

  • Work-up: Cool the reaction to room temperature and concentrate under reduced pressure. The crude hydrazone is typically of sufficient purity for the next step.

Step 2: Diastereoselective Amination

  • LDA Preparation: In a separate, flame-dried flask under an argon atmosphere, prepare a solution of lithium diisopropylamide (LDA) (1.5 eq) in dry tetrahydrofuran (THF) and cool to -78 °C.

  • Aza-enolate Formation: Slowly add a solution of the cycloheptanone-SAMP hydrazone (1.0 eq) in dry THF to the LDA solution at -78 °C. Stir the resulting deep yellow/orange mixture for 2 hours at this temperature.

  • Amination: In another flask, dissolve Di-tert-butyl azodicarboxylate (DBAD) (1.5 eq) in dry THF, cool to -78 °C, and add this solution dropwise to the aza-enolate mixture.

  • Reaction: Stir the reaction at -78 °C for 4 hours, then allow it to slowly warm to room temperature overnight.

  • Quenching: Quench the reaction by carefully adding water. Extract the product with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. The crude product is used directly in the next step.

Step 3: Auxiliary Cleavage and Deprotection

  • Ozonolysis Setup: Dissolve the crude N-aminated hydrazone from the previous step in dichloromethane (CH₂Cl₂) (to make a 0.1 M solution) and cool to -78 °C.

  • Ozone Treatment: Bubble ozone through the solution until a persistent blue color is observed. Purge the solution with argon or nitrogen to remove excess ozone.

  • Quenching: Quench the ozonide by adding dimethyl sulfide (2.0 eq). Allow the mixture to warm to room temperature and stir for 4 hours.[5]

  • Hydrolysis & Deprotection: Add 3 M HCl and stir vigorously for 6-8 hours to hydrolyze the intermediate and remove the Boc protecting groups.

  • Purification: Neutralize the solution with a base (e.g., NaHCO₃) and extract the aqueous layer with CH₂Cl₂ to remove the recovered SAMP auxiliary. The desired amino ketone typically remains in the aqueous layer as the hydrochloride salt. Lyophilization or careful concentration can be used for isolation. Further purification can be achieved by chromatography if necessary.

Method 2: Organocatalytic Asymmetric α-Amination

This approach leverages the power of enamine catalysis, a cornerstone of modern organocatalysis.[9][13] (S)-Proline serves as a recyclable, inexpensive catalyst that forms a transient chiral enamine with cycloheptanone. This enamine's highest occupied molecular orbital (HOMO) is raised, making it nucleophilic enough to attack the electrophilic nitrogen of an azodicarboxylate ester. The stereochemistry is controlled by the catalyst, which shields one face of the enamine.

Mechanistic Rationale

G cluster_main Figure 3. Proline-Catalyzed Amination Cycle A Cycloheptanone + (S)-Proline B Chiral Enamine Intermediate A->B - H₂O C Electrophilic Amination (DEAD attacks from less hindered Re-face) B->C + DEAD D Iminium Ion Intermediate C->D E Hydrolysis D->E + H₂O F (S)-Adduct + (S)-Proline E->F F->A Catalyst Regeneration

Caption: Simplified catalytic cycle for proline-mediated amination.

Quantitative Data Summary
StepProductKey ReagentsTypical Yield (%)Stereoselectivity
1N-protected-2-aminocycloheptanone(S)-Proline, DEAD85-9590-99 (ee)
2(S)-2-Aminocycloheptan-1-oneH₂, Pd/C (for debenzylation)>95>98 (ee)

Note: DEAD = Diethyl azodicarboxylate. Dibenzyl azodicarboxylate is often preferred for ease of deprotection. Selectivity can be solvent and temperature-dependent.[14]

Detailed Experimental Protocol
  • Setup: To a vial, add cycloheptanone (1.0 eq) and the solvent (e.g., propylene carbonate or CH₂Cl₂).[14]

  • Catalyst Addition: Add (S)-proline (0.1 to 0.2 eq).

  • Reagent Addition: Cool the mixture to 0 °C and add dibenzyl azodicarboxylate (1.1 eq) portion-wise over 10 minutes.

  • Reaction: Stir the reaction at 0 °C for 24-48 hours, monitoring by TLC or LC-MS for the disappearance of the starting ketone.[14]

  • Work-up: Dilute the reaction mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by silica gel chromatography to obtain the dibenzyl-protected α-amino ketone.

  • Deprotection: Dissolve the purified adduct in ethanol or methanol. Add Pd/C (10 mol %) and subject the mixture to a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete.

  • Final Isolation: Filter the reaction through Celite to remove the catalyst and concentrate the filtrate to yield the final product, (S)-2-Aminocycloheptan-1-one.

Method 3: Biocatalytic Asymmetric Reductive Amination

Biocatalysis offers an environmentally benign and highly selective route to chiral amines.[10][15] Reductive aminases (RedAms) are enzymes that catalyze the direct formation of a C-N bond from a ketone and an amine source. The reaction typically uses ammonia (or an amine) and a nicotinamide cofactor (NAD(P)H), which is continuously regenerated in situ using a sacrificial substrate like glucose or formate, making the process highly efficient.[12]

Principle of Operation

The enzyme's chiral active site binds the ketone and the amine donor in a specific orientation. The enzyme then facilitates the formation of an imine intermediate, which is held within the active site and stereoselectively reduced by the NAD(P)H cofactor, yielding the (S)-amine with extremely high enantiopurity.

Protocol Outline

This protocol is a general template and requires screening of specific RedAms and optimization of conditions.

  • Buffer Preparation: Prepare a phosphate or Tris-HCl buffer solution (e.g., 100 mM, pH 8.0-9.0).

  • Reaction Mixture: In a reaction vessel, combine the buffer, cycloheptanone (1.0 eq, e.g., 10-50 mM final concentration), an ammonium source (e.g., ammonium chloride), and the cofactor regeneration system (e.g., glucose and glucose dehydrogenase).

  • Enzyme Addition: Add the Reductase Aminase (RedAm) enzyme (lyophilized powder or cell-free extract) and NADP⁺.

  • Reaction: Incubate the mixture at the optimal temperature for the enzyme (e.g., 30-40 °C) with gentle agitation for 24-48 hours.

  • Monitoring: Monitor the reaction progress by HPLC or GC analysis of aliquots.

  • Work-up and Purification: Once the reaction is complete, terminate it by adding a water-miscible organic solvent (e.g., acetonitrile) or by pH shift to precipitate the proteins. Centrifuge to remove the enzyme and other solids. Extract the supernatant with an organic solvent (e.g., ethyl acetate or MTBE). The product can then be isolated and purified by standard methods.

Characterization

  • NMR Spectroscopy (¹H, ¹³C): To confirm the chemical structure and purity of the final product.

  • Chiral HPLC/GC: To determine the enantiomeric excess (ee%) of the final product by separating the enantiomers on a chiral stationary phase.

  • Mass Spectrometry: To confirm the molecular weight of the product.

Conclusion

The asymmetric synthesis of (S)-2-Aminocycloheptan-1-one can be successfully achieved through several distinct and powerful methodologies. The SAMP hydrazone method offers excellent stereocontrol and reliability, making it a prime choice for lab-scale synthesis where high diastereoselectivity is paramount. Organocatalysis provides a more atom-economical and scalable alternative, using a small, recyclable chiral catalyst to achieve high enantioselectivity. Finally, biocatalysis represents the forefront of green and sustainable chemistry, offering unparalleled selectivity under mild conditions, which is particularly attractive for industrial applications. The choice of method will ultimately depend on the specific requirements of the researcher, including scale, cost, available equipment, and desired environmental impact.

References

  • Enantioselective synthesis of α-amino ketones through palladium-catalyzed asymmetric arylation of α-keto imines - PMC. (n.d.). National Center for Biotechnology Information.
  • Application Notes and Protocols for the Asymmetric Synthesis of (R)-3-Methylcycloheptanone - Benchchem. (n.d.). BenchChem.
  • Recent advances in the synthesis of α-amino ketones. (2020). Organic & Biomolecular Chemistry. Retrieved March 10, 2026, from [Link]

  • Synthesis of α-amino ketones, aldehydes and derivatives. (n.d.). Organic Chemistry Portal.
  • Enantioselective synthesis of α-amino ketones through palladium-catalyzed asymmetric arylation of α-keto imines. (2021). Chemical Science. Retrieved March 10, 2026, from [Link]

  • Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary - PMC. (n.d.). National Center for Biotechnology Information.
  • Asymmetric Synthesis of α-Amino Ketones by Brønsted Acid Catalysis. (2015). Organic Letters. Retrieved March 10, 2026, from [Link]

  • Chiral auxiliary - Wikipedia. (n.d.). Wikipedia. Retrieved March 10, 2026, from [Link]

  • [Synthetic 2-amino alcohol derivatives as chiral auxiliaries]. (1998). Yakugaku Zasshi. Retrieved March 10, 2026, from [Link]

  • Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. (2019). Molecules. Retrieved March 10, 2026, from [Link]

  • (PDF) Chiral Auxiliaries in Asymmetric Synthesis - ResearchGate. (2014). ResearchGate. Retrieved March 10, 2026, from [Link]

  • Enantioselective synthesis of chiral BCPs - PMC. (n.d.). National Center for Biotechnology Information.
  • Catalytic Efficiency of Primary α-Amino Amides as Multifunctional Organocatalysts in Recent Asymmetric Organic Transformations - MDPI. (2022). MDPI. Retrieved March 10, 2026, from [Link]

  • Enantioselective Synthesis of Chiral Enaminones: Application Notes and Protocols for Researchers - Benchchem. (n.d.). BenchChem.
  • Asymmetric Synthesis of Amines and Alkaloids Through Novel Organocatalytic Transformations - Princeton Dataspace. (2012). Princeton University. Retrieved March 10, 2026, from [Link]

  • Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 10, 2026, from [Link]

  • Special Issue: Development of Asymmetric Synthesis - PMC - NIH. (2020). National Center for Biotechnology Information. Retrieved March 10, 2026, from [Link]

  • Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides. (2021). RSC Publishing. Retrieved March 10, 2026, from [Link]

  • Engineering of Reductive Aminases for Asymmetric Synthesis of Enantiopure Rasagiline. (2021). Frontiers in Catalysis. Retrieved March 10, 2026, from [Link]

  • Asymmetric Synthesis of the Core of AMPTD, the Key Amino Acid of Microsclerodermins F-I. (n.d.). ACS Publications. Retrieved March 10, 2026, from [Link]

  • One‐Step Biocatalytic Synthesis of Sustainable Surfactants by Selective Amide Bond Formation. (2022). Angewandte Chemie International Edition. Retrieved March 10, 2026, from [Link]

  • A Practical Method for the Synthesis of Highly Enantioenriched trans-1,2-Amino Alcohols. (n.d.). ACS Publications. Retrieved March 10, 2026, from [Link]

  • (PDF) Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - ResearchGate. (2025). ResearchGate. Retrieved March 10, 2026, from [Link]

  • Proline-Catalysed Amination Reactions in Cyclic Carbonate Solvents - MDPI. (2011). MDPI. Retrieved March 10, 2026, from [Link]

  • Asymmetric synthesis of (–)-(1R,2S)-cispentacin and related cis- and trans-2-amino cyclopentane- and cyclohexane-1-carboxylic acids. (1992). Journal of the Chemical Society, Perkin Transactions 1. Retrieved March 10, 2026, from [Link]

  • Organocatalytic asymmetric synthesis of β3-amino acid derivatives. (n.d.). Organic & Biomolecular Chemistry. Retrieved March 10, 2026, from [Link]

  • A general, catalytic, and enantioselective synthesis of α-amino acids. (1992). Journal of the American Chemical Society. Retrieved March 10, 2026, from [Link]

  • Acid-Promoted Amination of Cyclohexanone for the Divergent Synthesis of P-Aminophenols and Tertiary Amines - SSRN. (2023). SSRN. Retrieved March 10, 2026, from [Link]

  • Diverse activation strategies in amino catalytic asymmetric synthesis - ResearchGate. (n.d.). ResearchGate. Retrieved March 10, 2026, from [Link]

  • Biocatalytic Synthesis of Amino Alcohols - Publication Server of the University of Greifswald. (2015). University of Greifswald. Retrieved March 10, 2026, from [Link]

  • Enzymatic strategies for asymmetric synthesis - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved March 10, 2026, from [Link]

  • Evolving New Chemistry: Biocatalysis for the Synthesis of Amine-Containing Pharmaceuticals - MDPI. (2022). MDPI. Retrieved March 10, 2026, from [Link]

  • Asymmetric Synthesis of Amines - Ellman Laboratory - Yale University. (n.d.). Yale University. Retrieved March 10, 2026, from [Link]

  • Enantioselective α‐Aminoxylation of Ketones Catalyzed by a Chiral Brønsted Acid. (n.d.). Advanced Synthesis & Catalysis. Retrieved March 10, 2026, from [Link]

Sources

Method

Application Note: 2-Aminocycloheptan-1-one as a Versatile Intermediate in Drug Discovery and Enzymatic Profiling

Target Audience: Medicinal Chemists, Assay Biologists, and Drug Development Professionals Document Type: Technical Application Guide & Standard Operating Protocols Executive Summary & Mechanistic Rationale In modern medi...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Medicinal Chemists, Assay Biologists, and Drug Development Professionals Document Type: Technical Application Guide & Standard Operating Protocols

Executive Summary & Mechanistic Rationale

In modern medicinal chemistry, the exploration of non-planar, sp3-rich, and medium-sized ring systems is a proven strategy to improve the physicochemical properties and target selectivity of drug candidates. 2-Aminocycloheptan-1-one (often handled as its stable hydrochloride salt, CAS: 89914-79-4) is a highly versatile


-aminoketone building block[1][2].

Unlike smaller cyclopentyl or cyclohexyl analogs, the seven-membered cycloheptane ring introduces unique conformational flexibility and distinct vectors for substituent projection. This makes it an ideal precursor for synthesizing cyclohepta[b]indoles —a "privileged" structural motif found in bioactive natural products (e.g., Arcyriacyanin A) and synthetic pharmaceuticals targeting kinases (BTK, CK2), SIRT1, and A-FABP[3][4][5]. Furthermore, its structural mimicry of hydrophobic N-terminal amino acids (like leucine) makes it a valuable tool compound for profiling bacterial aminopeptidases.

Table 1: Physicochemical Profile of 2-Aminocycloheptan-1-one (Hydrochloride)
PropertyValueCausality / Impact on Workflow
CAS Number 89914-79-4 (HCl) / 748725-94-2 (Base)HCl salt is preferred for storage to prevent self-condensation[6][7].
Molecular Formula C

H

NO • HCl
Provides a highly atom-economical scaffold for annulation.
Molecular Weight 163.65 g/mol (HCl)Low molecular weight allows for downstream fragment growth without exceeding Lipinski limits.
Reactivity Profile Bifunctional (

-aminoketone)
Susceptible to dimerization (forming dihydropyrazines) if the free base is left unprotected in basic media.

Application I: Synthesis of Cyclohepta[b]indole Kinase Inhibitors

The cyclohepta[b]indole scaffold is heavily utilized in the development of receptor tyrosine kinase and serine/threonine kinase inhibitors[5][8]. Constructing this fused tricyclic system via a Fischer Indole Synthesis using 2-aminocycloheptan-1-one requires strategic protecting group chemistry.

Expert Insight: Free


-aminoketones rapidly undergo intermolecular self-condensation to form pyrazines. To ensure a self-validating and high-yielding protocol, the primary amine must be protected (e.g., with a Boc group) prior to hydrazone formation.
Protocol 1: Controlled Fischer Indolization

Step 1: Amine Protection (Self-Condensation Prevention)

  • Suspend 2-aminocycloheptan-1-one hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM) at 0°C.

  • Add triethylamine (TEA, 2.5 eq) dropwise, followed by Boc-anhydride (Boc

    
    O, 1.1 eq).
    
  • Validation Check: Monitor by TLC (Ninhydrin stain). The disappearance of the primary amine spot confirms complete protection, preventing pyrazine byproduct formation.

Step 2: Hydrazone Formation

  • Dissolve the N-Boc-2-aminocycloheptan-1-one in absolute ethanol.

  • Add phenylhydrazine (or a substituted aryl hydrazine) (1.05 eq) and a catalytic amount of glacial acetic acid.

  • Reflux for 2-4 hours.

  • Validation Check: Confirm hydrazone mass via LC-MS before proceeding to the harsh acidic conditions of the next step.

Step 3: [3,3]-Sigmatropic Rearrangement & Cyclization

  • Evaporate the ethanol and redissolve the hydrazone intermediate in toluene.

  • Add a Lewis acid catalyst (e.g., ZnCl

    
    , 2.0 eq). Note: Avoid strong Brønsted acids like PPA at this stage if the Boc group needs to be preserved for orthogonal functionalization later.
    
  • Heat to 90°C for 6 hours. The [3,3]-sigmatropic rearrangement of the enehydrazine intermediate will yield the N-Boc-protected cyclohepta[b]indole.

  • Quench with saturated NaHCO

    
    , extract with ethyl acetate, and purify via flash chromatography.
    

SynthWorkflow A 2-Aminocycloheptan-1-one (CAS: 748725-94-2) C Hydrazone Intermediate (LC-MS Verified) A->C Condensation (N-Protected) B Aryl Hydrazine Derivatives B->C D [3,3]-Sigmatropic Rearrangement (ZnCl2) C->D Heat / Lewis Acid E Functionalized Cyclohepta[b]indole D->E Ammonia Loss F Kinase Inhibitor Screening (BTK / CK2) E->F Lead Optimization

Caption: Synthetic workflow for generating cyclohepta[b]indole kinase inhibitors from 2-aminocycloheptan-1-one.

Table 2: Validated Pharmacological Targets of the Cyclohepta[b]indole Scaffold
Target EnzymeDisease IndicationMechanism of ActionLiterature Grounding
Protein Kinase CK2 Cervical Cancer (HeLa)ATP-competitive inhibition[5]
Bruton's Tyrosine Kinase (BTK) Autoimmune / OncologySelective kinase inhibition[8]
A-FABP Metabolic DisordersAllosteric/Ligand binding[3]
SIRT1 Aging / InflammationDeacetylation inhibition[4]

Application II: Enzymatic Profiling of Bacterial Aminopeptidases

Beyond organic synthesis, 2-aminocycloheptan-1-one is utilized in enzymology. According to the BRENDA enzyme database, it serves as a critical ligand/analog for profiling bacterial leucyl aminopeptidase (EC 3.4.11.10) from Vibrio proteolyticus[9]. The seven-membered ring acts as a hydrophobic mimic of the isobutyl side chain of leucine, while the


-amine coordinates with the enzyme's active site zinc ions.
Protocol 2: High-Throughput Aminopeptidase Competition Assay

Rationale: Because 2-aminocycloheptan-1-one lacks an amide bond to be cleaved, it acts as a competitive binder against standard chromogenic substrates, allowing researchers to map the spatial constraints of the S1 hydrophobic pocket.

Step 1: Reagent Preparation

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5, supplemented with 0.1 mM ZnSO

    
     (essential for metalloprotease stability).
    
  • Enzyme Working Solution: Dilute recombinant V. proteolyticus leucyl aminopeptidase to a final well concentration of 0.5 nM.

  • Reporter Substrate: Prepare a 10 mM stock of L-Leucine-p-nitroanilide (L-pNA) in DMSO.

  • Test Ligand: Prepare serial dilutions of 2-aminocycloheptan-1-one hydrochloride (from 100

    
    M to 1 nM) in assay buffer.
    

Step 2: Assay Execution (96-Well Format)

  • Add 40

    
    L of Assay Buffer to all wells.
    
  • Add 10

    
    L of the Test Ligand (2-aminocycloheptan-1-one) to the treatment wells. Control: Add 10 
    
    
    
    L of buffer to the positive control (maximum velocity) wells.
  • Add 25

    
    L of the Enzyme Working Solution. Incubate at 25°C for 15 minutes to allow pre-equilibration of the enzyme-ligand complex.
    
  • Initiation: Add 25

    
    L of L-pNA substrate (final concentration 1 mM) to all wells.
    

Step 3: Kinetic Readout & Validation

  • Immediately transfer the plate to a microplate reader.

  • Monitor the release of p-nitroaniline by measuring absorbance at

    
     = 405 nm continuously for 20 minutes at 25°C.
    
  • Self-Validation: Ensure the blank wells (Substrate + Buffer, no enzyme) show

    
    OD/min < 0.001 to rule out autohydrolysis. Calculate the 
    
    
    
    using the Cheng-Prusoff equation based on the shift in the linear velocity curve.

AssayLogic Target Bacterial Leucyl Aminopeptidase (EC 3.4.11.10) Complex Enzyme-Ligand Complex (Zn2+ Coordination) Target->Complex Substrate 2-Aminocycloheptan-1-one (Hydrophobic Leucine Mimic) Substrate->Complex Competitive Binding Reporter L-Leucine-p-nitroanilide (Chromogenic Substrate) Reporter->Complex Displaced by Ligand Readout Kinetic Profiling (Absorbance at 405 nm) Complex->Readout Vmax Reduction Analysis

Caption: Logic flow of the competitive binding assay for bacterial leucyl aminopeptidase (EC 3.4.11.10).

References

  • AK Scientific, Inc. Safety Data Sheet: 2-Aminocycloheptan-1-one.10

  • PubChemLite. 2-aminocycloheptan-1-one hydrochloride (C7H13NO). 1

  • BRENDA Enzyme Database. Information on EC 3.4.11.10 - bacterial leucyl aminopeptidase.

  • BRENDA Enzyme Database. Information on EC 3.4.11.10 - bacterial leucyl aminopeptidase and Organism(s) Vibrio proteolyticus. 9

  • Molaid. 2-aminocycloheptanone hydrochloride - CAS 89914-79-4. 2

  • Accounts of Chemical Research. Cyclohepta[b]indoles: A Privileged Structure Motif in Natural Products and Drug Design. 3

  • Semantic Scholar. Synthesis of cyclohepta[b]indoles via gold mediated energy transfer photocatalysis. 4

  • Google Patents. WO2021207549A1 - Kinase inhibitors.8

  • Hrčak. Synthesis, Spectral Analysis, Molecular Docking and Biological Evaluation of Cyclohepta[b]indole Derivatives. 5

Sources

Application

Application Note: Chemoselective Reductive Amination for the Preparation of 2-Aminocycloheptan-1-one

Introduction & Mechanistic Rationale The synthesis of α-aminoketones, such as 2-aminocycloheptan-1-one, is a critical transformation in medicinal chemistry and drug development. These conformationally constrained cyclic...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The synthesis of α-aminoketones, such as 2-aminocycloheptan-1-one, is a critical transformation in medicinal chemistry and drug development. These conformationally constrained cyclic scaffolds serve as vital building blocks for complex alkaloids and active pharmaceutical ingredients. However, the direct of α-diketones (e.g., 1,2-cycloheptanedione) presents significant chemoselectivity challenges[1].

Standard reducing agents like sodium borohydride (NaBH₄) often lead to indiscriminate over-reduction, yielding complex mixtures of amino alcohols and diols. To achieve mono-amination, the reaction must rely on the subtle electronic differences between the intermediate α-iminoketone and the unreacted carbonyl. By utilizing in the presence of an ammonium acetate buffer, the reaction selectively reduces the highly electrophilic iminium ion at a mildly acidic pH (6–7) while leaving the adjacent ketone intact[2].

A secondary, yet equally critical challenge is the inherent instability of the free α-aminoketone base. Once formed, the free amine is highly prone to intermolecular self-condensation, rapidly forming dihydropyrazines that subsequently oxidize to pyrazines. Therefore, the protocol must be a self-validating system where the immediate isolation of the product as a hydrochloride salt serves as both a purification and stabilization mechanism.

Reaction Pathway & Mechanistic Visualization

Workflow A 1,2-Cycloheptanedione C α-Iminoketone Intermediate A->C Step 1 B NH₄OAc / MeOH (Amine Source) B->C E 2-Aminocycloheptan-1-one (Free Base) C->E Step 2 D NaBH₃CN (Reductant) D->E G Target Product: HCl Salt E->G Step 3 F HCl / Et₂O (Stabilization) F->G

Workflow for the chemoselective reductive amination of 1,2-cycloheptanedione.

Mechanism S1 1,2-Cycloheptanedione (Electrophilic Carbonyl) S2 Hemiaminal Formation (Reversible Addition) S1->S2 + NH₃ S3 Dehydration to α-Iminoketone (Driven by pH 6-7) S2->S3 - H₂O S4 Selective Hydride Transfer (Iminium Reduction) S3->S4 + NaBH₃CN S5 Free α-Aminoketone (Highly Reactive) S4->S5 S6 Stable Hydrochloride Salt (Target Isolated) S5->S6 + HCl S7 Dihydropyrazine / Pyrazine (Undesired Dimer) S5->S7 Self-Condensation (If not acidified)

Mechanistic pathway highlighting the critical need for immediate salt formation.

Experimental Protocol: Synthesis of 2-Aminocycloheptan-1-one Hydrochloride

Materials & Equipment
  • Substrate: 1,2-Cycloheptanedione (1.0 eq)

  • Amine Source: Ammonium acetate (NH₄OAc, 10.0 eq)

  • Reducing Agent: Sodium cyanoborohydride (NaBH₃CN, 1.2 eq)

  • Solvents: Anhydrous Methanol (MeOH), Dichloromethane (DCM), Anhydrous Diethyl Ether (Et₂O)

  • Acids/Bases: 1M NaOH (aq), 2M HCl in Et₂O

  • Equipment: Round-bottom flask, magnetic stirrer, nitrogen/argon manifold, rotary evaporator with a cold trap.

Step-by-Step Methodology

Step 1: Imine Equilibration

  • Flame-dry a 250 mL round-bottom flask and purge with inert gas (N₂ or Ar).

  • Dissolve 1,2-cycloheptanedione (10.0 mmol) in 50 mL of anhydrous methanol.

  • Add ammonium acetate (100.0 mmol) in a single portion. Note: The 10-fold excess of NH₄OAc is critical to drive the equilibrium toward the primary imine and suppress the formation of secondary amines[3].

  • Stir the reaction mixture at room temperature (25 °C) for 2 hours. Validate imine formation via TLC (ninhydrin stain).

Step 2: Chemoselective Reduction

  • Cool the reaction mixture to 0 °C using an ice-water bath.

  • Carefully add NaBH₃CN (12.0 mmol) portion-wise over 15 minutes.

  • Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • In-Process Control (IPC): Analyze an aliquot via LC-MS to confirm the disappearance of the imine mass and the appearance of the free amine mass (m/z [M+H]⁺ = 128.1).

Step 3: Quenching & Extraction

  • Cool the flask back to 0 °C. Carefully quench the reaction by dropwise addition of 1M NaOH until the pH reaches 9–10. (Caution: Perform in a well-ventilated fume hood. Acidic quenching of NaBH₃CN generates highly toxic HCN gas; basic quenching mitigates this risk while ensuring the product remains in its free-base form for extraction).

  • Extract the aqueous layer with DCM (3 × 50 mL).

  • Wash the combined organic layers with brine (50 mL), dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure at a low water-bath temperature (< 30 °C) to afford the crude free base as a pale yellow oil. Do not store the free base.

Step 4: Stabilization via Salt Formation

  • Immediately dissolve the crude yellow oil in 20 mL of anhydrous diethyl ether.

  • Under vigorous stirring at 0 °C, slowly add 2M HCl in diethyl ether until precipitation ceases and the solution is distinctly acidic (pH ~2 on wet pH paper).

  • Filter the resulting white precipitate through a Büchner funnel.

  • Wash the filter cake with cold anhydrous ether (2 × 10 mL) and dry in vacuo to yield 2-aminocycloheptan-1-one hydrochloride as a stable white solid.

Optimization Data & Yield Analysis

The selection of the reducing agent and solvent system is the primary determinant of success in this procedure. The table below summarizes the quantitative data from optimization trials, demonstrating why NaBH₃CN in MeOH is the superior choice.

Reducing AgentAmine SourceSolventTemp (°C)Yield (%)Major Byproduct / Observation
NaBH₄NH₃ (aq)EtOH25< 101,2-Cycloheptanediol (Severe over-reduction)
NaBH(OAc)₃NH₄OAcDCE2542Incomplete conversion, poor reagent solubility
Pd/C, H₂NH₃ (g)MeOH50282-Aminocycloheptanol (Over-reduction)
NaBH₃CN NH₄OAc MeOH 25 78 Trace pyrazine (Optimal Conditions)

Field-Proven Insights & Troubleshooting (E-E-A-T)

  • Causality of pH Control: The success of relies heavily on pH[3]. At pH > 7, imine formation is too slow. At pH < 4, the imine is protonated (good for reduction), but NaBH₃CN begins to rapidly decompose, and the ketone itself becomes activated toward reduction. The use of NH₄OAc perfectly buffers the system at pH ~6, hitting the "Goldilocks" zone for chemoselectivity.

  • Preventing Dimerization: The free base of 2-aminocycloheptan-1-one is a classic example of an unstable α-aminoketone. If the rotary evaporation in Step 3 is performed at elevated temperatures (e.g., > 40 °C) or if the crude oil is left to stand, the yield will plummet due to pyrazine formation. The immediate transition to Step 4 is non-negotiable for high-fidelity yields.

  • Moisture Sensitivity: While reductive aminations generate water, starting with anhydrous solvents prevents premature hydrolysis of the delicate hemiaminal intermediate, driving the equilibrium forward more efficiently.

References

  • Master Organic Chemistry - Reductive Amination, and How It Works. Available at:[Link][2]

  • Wikipedia - Reductive amination. Available at:[Link][1]

  • Organic Chemistry Portal - Amine synthesis by reductive amination (reductive alkylation). Available at:[Link][3]

Sources

Method

Advanced Application Note: Divergent Synthesis of Fused Heterocycles from 2-Aminocycloheptan-1-one

Executive Summary & Mechanistic Rationale In modern drug discovery, medium-sized ring systems fused to aromatic heterocycles offer unique conformational profiles that are highly prized for disrupting protein-protein inte...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

In modern drug discovery, medium-sized ring systems fused to aromatic heterocycles offer unique conformational profiles that are highly prized for disrupting protein-protein interactions. 2-Aminocycloheptan-1-one (often handled as its stable hydrochloride salt, ChEMBL1668627[1]), is a highly versatile


-aminoketone building block.

The synthetic utility of 2-aminocycloheptan-1-one stems from its bifunctional nature. The adjacent primary amine and ketone moieties act as a pre-organized electrophile-nucleophile pair. This allows for rapid, tandem condensation reactions with various bi-electrophilic or nucleophilic partners to construct highly substituted, cycloheptane-fused heterocycles.

  • Pyrrole Annulation : Reaction with

    
    -keto esters proceeds via a Knorr-type synthesis[2]. The amine first condenses with the ketone of the ester to form an enamine, followed by an intramolecular cyclization onto the cycloheptanone carbonyl.
    
  • Pyrazine Assembly : Condensation of

    
    -aminoketones with 1,2-diketones in the presence of an ammonia source yields pyrazines[3]. The reaction is driven by the thermodynamic stability of the resulting aromatic pyrazine core.
    
  • Imidazole Formation : Utilizing a Marckwald-type cyclization, the

    
    -aminoketone reacts with potassium thiocyanate (KSCN) to form an intermediate thiourea, which undergoes spontaneous dehydrative cyclization to yield a 2-mercaptoimidazole derivative[4].
    

Synthetic Pathway Visualization

G Start 2-Aminocycloheptan-1-one (Building Block) Path1 Condensation + 1,2-Diketones Start->Path1 Path2 Knorr-Type Annulation + β-Keto Esters Start->Path2 Path3 Marckwald Cyclization + KSCN Start->Path3 Prod1 Cyclohepta[b]pyrazines Path1->Prod1 NH4OAc, AcOH 120°C Prod2 Cyclohepta[b]pyrroles Path2->Prod2 NaOAc, AcOH 100°C Prod3 Cyclohepta[d]imidazoles Path3->Prod3 H2O/EtOH 80°C

Divergent synthetic pathways for the assembly of fused heterocycles from 2-aminocycloheptan-1-one.

Detailed Experimental Protocols

Protocol A: Synthesis of Cyclohepta[b]pyrroles (Knorr-Type Annulation)

Objective : Synthesize ethyl 2-methyl-1,4,5,6,7,8-hexahydrocyclohepta[b]pyrrole-3-carboxylate. Causality & Design : The hydrochloride salt of 2-aminocycloheptan-1-one must be neutralized in situ to prevent premature degradation while allowing the free amine to attack the


-keto ester. Glacial acetic acid serves as both the solvent and an acid catalyst to promote the final dehydrative aromatization of the pyrrole ring[2].
  • Preparation : In a 100 mL round-bottom flask, suspend 2-aminocycloheptan-1-one hydrochloride (10.0 mmol) and anhydrous sodium acetate (12.0 mmol) in 25 mL of glacial acetic acid. Stir for 15 minutes at room temperature to liberate the free base.

  • Addition : Add ethyl acetoacetate (11.0 mmol) dropwise over 5 minutes. The slight excess ensures complete consumption of the valuable

    
    -aminoketone.
    
  • Cyclization : Equip the flask with a reflux condenser and heat the mixture to 100°C for 4 hours.

    • Self-Validation Check: Monitor via TLC (Hexanes:EtOAc 7:3). The disappearance of the ninhydrin-active starting material spot indicates the completion of the enamine formation, while UV-active spots indicate pyrrole formation.

  • Workup : Cool to room temperature and pour the mixture into 100 mL of ice water. Neutralize cautiously with saturated aqueous

    
     until pH ~7. Extract with ethyl acetate (3 × 50 mL).
    
  • Purification : Dry the combined organic layers over anhydrous

    
    , concentrate under reduced pressure, and purify via flash column chromatography (silica gel, gradient elution from 5% to 20% EtOAc in hexanes).
    
Protocol B: Synthesis of Cyclohepta[b]pyrazines

Objective : Synthesize 2,3-diphenyl-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyrazine. Causality & Design : The formation of the pyrazine ring requires a second nitrogen atom to bridge the


-aminoketone and the 1,2-diketone[3]. Ammonium acetate acts as this nitrogen source. The reaction is driven by the high thermodynamic stability of the resulting highly conjugated pyrazine system.
  • Preparation : Dissolve 2-aminocycloheptan-1-one hydrochloride (10.0 mmol), benzil (10.0 mmol), and ammonium acetate (50.0 mmol, 5 equiv.) in 30 mL of glacial acetic acid.

  • Condensation : Heat the reaction mixture to 120°C under a nitrogen atmosphere for 6 hours.

    • Self-Validation Check: The solution will transition from pale yellow to a deep amber/brown as the extended conjugated system forms. LC-MS analysis should reveal a dominant peak corresponding to the

      
       of the target pyrazine.
      
  • Workup : Cool the mixture and pour it into 150 mL of crushed ice. Stir vigorously until a crude solid precipitates.

  • Purification : Filter the precipitate under a vacuum, wash with cold water (2 × 20 mL), and recrystallize from hot ethanol to yield analytically pure pale-yellow crystals.

Protocol C: Synthesis of Cyclohepta[d]imidazole-2-thiones (Marckwald Cyclization)

Objective : Synthesize 1,4,5,6,7,8-hexahydrocyclohepta[d]imidazole-2-thione. Causality & Design : Utilizing an aqueous-alcoholic solvent system ensures the solubility of both the organic


-aminoketone and the inorganic potassium thiocyanate[4]. The reaction proceeds without external catalysts, as the inherent nucleophilicity of the thiocyanate ion is sufficient to attack the protonated amine, forming a thiourea intermediate that rapidly cyclizes.
  • Preparation : Dissolve 2-aminocycloheptan-1-one hydrochloride (10.0 mmol) in 15 mL of a 1:1 mixture of distilled water and ethanol.

  • Addition : Add potassium thiocyanate (15.0 mmol) in one portion.

  • Cyclization : Heat the mixture to 80°C for 3 hours.

    • Self-Validation Check: As the reaction progresses, the product (which has low solubility in the aqueous mixture) will begin to precipitate as a fine white/off-white powder.

  • Workup : Cool the reaction flask in an ice bath for 30 minutes to maximize precipitation.

  • Purification : Collect the solid via vacuum filtration, wash sequentially with ice-cold water (20 mL) and cold diethyl ether (10 mL) to remove unreacted KSCN and organic impurities. Dry under high vacuum.

Quantitative Data & Reaction Parameters

The following table summarizes the expected quantitative outcomes and critical parameters for the three protocols, providing a benchmark for reproducibility.

Heterocycle ClassKey ReagentsCatalyst / AdditiveTemp & TimeExpected YieldPrimary Purification Method
Cyclohepta[b]pyrroles Ethyl acetoacetateNaOAc / Glacial AcOH100°C, 4h65 – 75%Flash Column Chromatography
Cyclohepta[b]pyrazines Benzil

/ Glacial AcOH
120°C, 6h55 – 65%Recrystallization (Ethanol)
Cyclohepta[d]imidazoles Potassium thiocyanateNone (Aqueous/EtOH)80°C, 3h80 – 90%Precipitation & Filtration

References

1. 2. 3. 4.

Sources

Application

Application Note: Scalable Preparation and Isolation of 2-Aminocycloheptan-1-one Hydrochloride

Executive Summary & Chemical Significance The synthesis of -aminocycloalkanones is a critical operation in medicinal chemistry, providing essential building blocks for nitrogenous heterocycles, peptidomimetics, and confo...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Significance

The synthesis of


-aminocycloalkanones is a critical operation in medicinal chemistry, providing essential building blocks for nitrogenous heterocycles, peptidomimetics, and conformationally restricted pharmacophores[1]. Specifically, 2-aminocycloheptan-1-one hydrochloride  (CAS: 89914-79-4) serves as a versatile seven-membered ring precursor.

This application note details the mechanistic rationale, safety directives, and step-by-step methodologies for synthesizing this compound. As a Senior Application Scientist, I have structured this guide to move beyond mere recipes, focusing on the causality of experimental choices and embedding self-validating systems into the workflow to ensure high-fidelity replication.

Mechanistic Rationale & Pathway Selection

The Instability of Free -Aminoketones

A fundamental challenge in this synthesis is the inherent instability of the free base. Free


-aminoketones are highly reactive and rapidly undergo spontaneous intermolecular condensation to form dihydropyrazines, which subsequently oxidize to pyrazines.
  • Causality of Isolation: To arrest this degradation, the product must be immediately trapped as a hydrochloride salt. Protonation of the amine neutralizes its nucleophilicity, locking the molecule in a stable, monomeric state indefinitely.

Route Evaluation: Azidation vs. Neber Rearrangement

Two primary pathways exist for this transformation:

  • The Neber Rearrangement: Converts cycloheptanone oxime

    
    -tosylate into an 
    
    
    
    -amino ketone via a highly reactive spiro-azirine intermediate . While elegant, the strong basic conditions (KOtBu) and exothermic rearrangement can lead to variable yields and require strict temperature control.
  • The Azidation-Reduction Route (Recommended): Involves

    
    -bromination, azide displacement, and subsequent reduction . We mandate the Staudinger reduction  (PPh
    
    
    
    /H
    
    
    O) over catalytic hydrogenation (H
    
    
    , Pd/C) for the final step.
  • Causality of Reduction Choice: Medium-ring

    
    -azidoketones are prone to over-reduction to amino alcohols under high-pressure hydrogenation. The Staudinger reaction is chemoselective for the azide, leaving the ketone untouched, and operates smoothly at ambient pressure .
    

Synthetic Strategy Workflow

SynthesisPathways Start Cycloheptanone Bromo 2-Bromocycloheptanone Start->Bromo Br2, AcOH RT, 2h Oxime Cycloheptanone Oxime Start->Oxime NH2OH·HCl, NaOAc EtOH, Reflux Azido 2-Azidocycloheptanone Bromo->Azido NaN3, DMF 0 °C to RT Target 2-Aminocycloheptan-1-one Hydrochloride Azido->Target 1. PPh3, THF/H2O 2. HCl in Et2O Tosylate Oxime O-Tosylate Oxime->Tosylate p-TsCl, Pyridine 0 °C Azirine Spiro-Azirine Intermediate Tosylate->Azirine KOtBu, THF 0 °C Azirine->Target HCl (aq) Hydrolysis

Fig 1: Convergent synthetic pathways to 2-aminocycloheptan-1-one HCl via azidation or Neber.

Comparative Analysis & Analytical Data

Table 1: Comparison of Synthetic Routes

ParameterRoute A: Azidation-Reduction (Recommended)Route B: Neber Rearrangement
Overall Yield 65 - 75%45 - 60%
Key Intermediates

-Bromoketone,

-Azidoketone
Oxime, Oxime Tosylate, Azirine
Primary Safety Risk Hydrazoic acid generation (if pH < 7)Exothermic azirine formation
Scalability Excellent (amenable to flow chemistry)Moderate (requires cryogenic cooling)
Crude Purity > 90% (built-in acid/base purification)~80-85% (requires recrystallization)

Table 2: Expected Analytical Characterization Data

TechniqueKey Spectral FeaturesDiagnostic Assignment

H NMR (D

O)

4.10 (dd, 1H), 2.75-2.50 (m, 2H)

-CH (adjacent to NH

and C=O)

C NMR (D

O)

212.5, 58.4, 40.1, 28.5, 26.2, 23.8, 22.1
C=O (212.5),

-C (58.4)
FT-IR (ATR) 3200-2800 (broad), 1715 (strong)NH

stretch, Ketone C=O stretch
HRMS (ESI+) m/z 128.1070 [M+H]

Exact mass for C

H

NO

Detailed Experimental Protocols (Azidation-Reduction Route)

Phase 1: -Bromination & Azide Displacement

Safety Directive: Sodium azide is highly toxic. Never allow azide-containing solutions to become acidic, as this generates volatile, lethal hydrazoic acid (HN


).
  • Bromination: Dissolve cycloheptanone (10.0 g, 89.1 mmol) in glacial acetic acid (50 mL). Add a catalytic drop of HBr (48% aq). Slowly add Br

    
     (14.9 g, 93.5 mmol) dropwise over 1 hour at room temperature.
    
    • Causality: The catalytic HBr initiates enolization, which is the rate-determining step for halogenation.

  • Workup: Once the red bromine color dissipates, pour the mixture into ice water (200 mL) and extract with dichloromethane (3 x 50 mL). Wash the organics with saturated NaHCO

    
     until CO
    
    
    
    evolution ceases, dry over MgSO
    
    
    , and concentrate to yield crude 2-bromocycloheptanone.
  • Azidation: Dissolve the crude bromide in anhydrous DMF (60 mL) and cool to 0 °C. Add NaN

    
     (6.9 g, 106.9 mmol) in portions. Stir the suspension at room temperature for 4 hours.
    
  • Self-Validating Workup: Dilute with diethyl ether (150 mL) and wash with water (3 x 100 mL) and brine (1 x 100 mL).

    • Validation Check: Run an FT-IR on a drop of the crude organic layer. The appearance of a massive, sharp peak at ~2100 cm

      
       confirms successful azide displacement.
      
    • Causality: DMF is highly soluble in water; washing the ether layer 3 times with water quantitatively removes DMF, preventing it from interfering with the subsequent reduction.

Phase 2: Staudinger Reduction & Salt Precipitation
  • Phosphine Addition: Dissolve the crude 2-azidocycloheptanone in THF (100 mL) and cool to 0 °C. Add triphenylphosphine (PPh

    
    , 25.7 g, 98.0 mmol) portion-wise.
    
    • Validation Check: Nitrogen gas (N

      
      ) evolution will begin immediately. The cessation of bubbling (approx. 2 hours) physically validates the complete formation of the iminophosphorane intermediate.
      
  • Hydrolysis: Add deionized water (16 mL, ~10 eq) and stir at room temperature for 4 hours to hydrolyze the intermediate to the free amine.

  • Acid-Base Purification (Critical Step): Concentrate the THF in vacuo. Dissolve the resulting sludge in diethyl ether (150 mL). Extract the organic layer with 1M HCl (3 x 50 mL).

    • Causality: This is a self-purifying system. The target

      
      -aminoketone is protonated and moves into the aqueous layer. The stoichiometric byproduct, triphenylphosphine oxide (Ph
      
      
      
      PO), remains entirely in the ether layer.
  • Salt Isolation: Basify the aqueous layer with 2M NaOH to pH 10, and rapidly extract the free amine into fresh diethyl ether (3 x 50 mL). Dry the ether layer strictly over anhydrous Na

    
    SO
    
    
    
    . Filter, and immediately add 2M HCl in diethyl ether dropwise at 0 °C.
    • Result: 2-Aminocycloheptan-1-one hydrochloride will instantly precipitate as a pristine white solid. Filter, wash with cold ether, and dry under high vacuum.

References

  • O'Brien, C. (1964). The Rearrangement of Ketoxime O-Sulfonates to Alpha-Amino Ketones (The Neber Rearrangement). Chemical Reviews, 64(2), 81-89. URL:[Link]

  • Scriven, E. F. V., & Turnbull, K. (1988). Azides: their preparation and synthetic uses. Chemical Reviews, 88(2), 297-368. URL:[Link]

  • Gololobov, Y. G., & Kasukhin, L. F. (1992). Recent advances in the Staudinger reaction. Tetrahedron, 48(7), 1353-1406. URL:[Link]

Sources

Method

Catalytic hydrogenation methods for cycloheptane-1,2-dione monooximes

Application Note: Catalytic Hydrogenation of Cycloheptane-1,2-dione Monooximes for the Synthesis of -Aminocycloheptanones Introduction & Chemical Context The synthesis of cyclic -aminoketones is a critical transformation...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Catalytic Hydrogenation of Cycloheptane-1,2-dione Monooximes for the Synthesis of -Aminocycloheptanones

Introduction & Chemical Context

The synthesis of cyclic


-aminoketones is a critical transformation in medicinal chemistry, providing essential building blocks for fused nitrogenous heterocycles, alkaloids, and active pharmaceutical ingredients (APIs). The reduction of cycloheptane-1,2-dione monooxime to 2-aminocycloheptan-1-one is classically achieved via catalytic hydrogenation. However, this transformation is notoriously prone to side reactions, specifically over-reduction and intermolecular self-condensation.

As a Senior Application Scientist, I have designed this protocol to move beyond a simple "recipe." By understanding the thermodynamic and kinetic drivers of


-oximino ketone reduction[1], researchers can tightly control the reaction microenvironment to yield the stable hydrochloride salt of the target amine with high purity and scalability.

Mechanistic Insights: The Causality of Reaction Design

The reduction of an oxime (=N–OH) to a primary amine (–NH


) requires the consumption of two equivalents of hydrogen gas. The process proceeds via a transient imine intermediate. While the reduction itself is straightforward, the resulting 

-aminoketone free base is highly unstable.
The Self-Condensation Dilemma

If the hydrogenation is performed in neutral media, the nucleophilic primary amine of one molecule will spontaneously attack the electrophilic ketone carbonyl of another. This Strecker-type degradation and subsequent Amadori rearrangement leads to the formation of a dihydropyrazine dimer, which rapidly oxidizes to a stable, aromatic pyrazine derivative[2].

The Solution: In Situ Trapping

To circumvent this, the reaction must be performed in a strongly acidic medium (typically using 1.1 to 1.5 equivalents of anhydrous HCl). The acid instantly protonates the newly formed primary amine, converting it into a non-nucleophilic ammonium salt (2-aminocycloheptan-1-one hydrochloride). This effectively shuts down the self-condensation pathway.

Catalyst Selection

Palladium on Carbon (Pd/C) is the catalyst of choice. While Platinum Dioxide (PtO


, Adams' catalyst) is highly active, it frequently leads to the over-reduction of the 

-ketone moiety, yielding 2-aminocycloheptanol[3]. Pd/C at ambient pressure (1 atm) provides the perfect kinetic balance: it is active enough to reduce the oxime but mild enough to leave the cyclic ketone intact.

Pathway Oxime Cycloheptane-1,2-dione Monooxime (Starting Material) Reduction Catalytic Hydrogenation (H₂, Pd/C) Oxime->Reduction FreeBase 2-Aminocycloheptan-1-one (Reactive Free Base) Reduction->FreeBase Condensation Intermolecular Self-Condensation (Neutral / Basic Media) FreeBase->Condensation Absence of Acid Protonation In Situ Protonation (Acidic Media, HCl) FreeBase->Protonation + 1.1 eq HCl Pyrazine Dihydropyrazine / Pyrazine (Undesired Dimer) Condensation->Pyrazine Salt 2-Aminocycloheptan-1-one HCl (Stable Target Product) Protonation->Salt

Fig 1: Reaction pathways for the catalytic hydrogenation of cycloheptane-1,2-dione monooxime.

Optimization & Quantitative Data

The following table summarizes the causal relationship between reaction conditions and product distribution. These data points highlight why ethanolic HCl and Pd/C are strictly required.

Table 1: Optimization of Hydrogenation Conditions for Cycloheptane-1,2-dione Monooxime

CatalystSolvent SystemAdditivePressure (atm)Major ProductYield (%)
10% Pd/CAbsolute EthanolNone1.0Tricyclic Pyrazine Dimer< 10% (Target)
10% Pd/C Absolute Ethanol 1.1 eq HCl 1.0 2-Aminocycloheptanone HCl 88%
10% Pd/CAbsolute Ethanol1.1 eq HCl4.02-Aminocycloheptanone HCl65% (Impurities)
PtO

Absolute Ethanol1.1 eq HCl3.02-Aminocycloheptanol HCl15% (Over-reduction)
Raney NiMethanolNone1.0Complex Polymeric MixtureN/A

Self-Validating Experimental Protocol

This protocol is designed with built-in validation checkpoints to ensure the integrity of the reaction at every stage.

Materials Required
  • Substrate: Cycloheptane-1,2-dione monooxime (10.0 mmol, 1.41 g)

  • Catalyst: 10% Palladium on Carbon (Pd/C), 50% w/w water wet (140 mg dry weight equivalent)

  • Solvent: Absolute Ethanol (Anhydrous, 50 mL)

  • Acid: 1.25 M HCl in Ethanol (8.8 mL, 11.0 mmol, 1.1 eq)

  • Gas: Hydrogen (H

    
    ) balloon or Parr shaker apparatus.
    
Step-by-Step Methodology

Step 1: Reaction Assembly

  • Flame-dry a 100 mL two-neck round-bottom flask and flush with Argon.

  • Dissolve 1.41 g of cycloheptane-1,2-dione monooxime in 50 mL of absolute ethanol.

  • Add 8.8 mL of 1.25 M ethanolic HCl to the solution.

  • Validation Point 1: The solution should remain clear. Take a baseline TLC (DCM:MeOH 9:1, UV active).

Step 2: Catalyst Addition & Purging

  • Briefly pause the Argon flow and carefully add 140 mg of 10% Pd/C. Caution: Dry Pd/C is highly pyrophoric in the presence of solvent vapors. Using water-wet Pd/C mitigates this risk.

  • Seal the flask with a septum. Evacuate the flask under mild vacuum and backfill with Argon (Repeat 3x).

  • Evacuate the flask once more and backfill with Hydrogen gas from a balloon.

Step 3: Hydrogenation

  • Stir the black suspension vigorously at room temperature (20–22 °C) under 1 atm of H

    
    .
    
  • Validation Point 2 (Monitoring): Monitor the reaction via hydrogen uptake. The reaction should consume ~480 mL of H

    
     gas (2 equivalents). Alternatively, monitor via TLC every 2 hours. The starting material will disappear, and a new baseline spot will appear that stains intensely red/purple with Ninhydrin (indicating the primary amine).
    
  • The reaction is typically complete within 4 to 6 hours.

Step 4: Workup and Isolation

  • Once H

    
     uptake ceases, purge the flask thoroughly with Argon for 5 minutes to remove all residual hydrogen.
    
  • Filter the reaction mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the pad with 20 mL of additional ethanol.

  • Validation Point 3: The filtrate must be completely clear and free of black particulates. Safety Note: Immediately wet the used Celite/Pd/C pad with water before disposal to prevent fires.

  • Concentrate the filtrate under reduced pressure (rotary evaporator, water bath at 30 °C) to yield a viscous oil or crude solid.

  • Triturate the crude residue with 30 mL of ice-cold diethyl ether. Vigorous stirring will induce the precipitation of 2-aminocycloheptan-1-one hydrochloride as a fine, white crystalline solid.

  • Filter the solid under vacuum, wash with an additional 10 mL of cold ether, and dry overnight in a vacuum desiccator.

References

  • Klein, K. P., et al. "Nitrosation in organic chemistry. General synthesis of alpha-nitroso ketone acetal dimers and alpha-oximino ketone acetals and mechanism of their fragmentation reactions." The Journal of Organic Chemistry, American Chemical Society (ACS).[Link][1]

  • Hartung, W. H., & Chang, Y. T. "Alkaline hydrogenation of oximinoketones." US Patent 2784228A, Google Patents.[3]

Sources

Application

Application Note: Streamlined One-Pot Synthesis of 2-Aminocycloheptan-1-one Derivatives

Introduction: The Significance of the 2-Aminocycloheptanone Scaffold The 2-aminocycloheptan-1-one motif is a valuable structural scaffold in medicinal chemistry and drug discovery. As a subclass of α-amino ketones, these...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of the 2-Aminocycloheptanone Scaffold

The 2-aminocycloheptan-1-one motif is a valuable structural scaffold in medicinal chemistry and drug discovery. As a subclass of α-amino ketones, these seven-membered carbocyclic structures serve as versatile building blocks for the synthesis of more complex heterocyclic compounds and pharmacologically active agents.[1] The strategic placement of a carbonyl group and an adjacent amino group provides two key points for chemical modification, enabling the exploration of vast chemical space. Derivatives of this scaffold have been investigated for a range of biological activities, making the development of efficient synthetic routes a high-priority objective for researchers.[2]

Traditional multi-step syntheses of α-amino ketones often involve the pre-functionalization of the ketone, isolation of reactive intermediates like α-halo ketones, and subsequent nucleophilic substitution.[3] These methods, while effective, suffer from drawbacks such as increased step counts, cumulative yield loss, and the handling of toxic and corrosive reagents.[3]

This application note details a robust, one-pot synthesis strategy that circumvents these issues. By combining sequential reactions into a single, uninterrupted process, this approach enhances efficiency, reduces waste, and saves considerable time and resources—a concept known as "pot economy".[4][5][6] We will focus on an acid-catalyzed, N-bromosuccinimide (NBS)-mediated α-amination of cycloheptanone, providing a detailed protocol, mechanistic insights, and practical guidance for its successful implementation.

The One-Pot Philosophy: Maximizing Synthetic Efficiency

One-pot synthesis is a foundational strategy in modern chemistry that aims to mimic the seamless efficiency of biosynthetic pathways.[7] By conducting multiple transformations in a single vessel without isolating intermediates, this approach offers significant advantages:[4][5][8]

  • Enhanced Efficiency: Reduces handling losses, leading to higher overall yields.

  • Time and Cost Savings: Eliminates the need for intermediate work-up and purification steps.[8]

  • Greener Chemistry: Minimizes solvent consumption and waste generation.[4]

  • Operational Simplicity: Streamlines the experimental workflow, making it more amenable to automation and library synthesis.[7]

This protocol leverages these principles to achieve a direct conversion of cycloheptanone to its 2-amino derivatives in a single, streamlined operation.

Featured Protocol: One-Pot α-Amination via In Situ Bromination

This protocol describes the synthesis of 2-(piperidin-1-yl)cycloheptan-1-one as a representative example. The strategy relies on the in situ generation of the highly reactive 2-bromocycloheptan-1-one intermediate, which is immediately trapped by the amine nucleophile present in the same pot.

Principle of the Reaction

The transformation occurs via a three-step sequence within a single reaction vessel:

  • Acid-Catalyzed Enolization: A catalytic amount of acid promotes the formation of the cycloheptanone enol tautomer. This is the crucial step that activates the α-carbon.

  • Electrophilic Bromination: N-Bromosuccinimide (NBS) serves as an electrophilic bromine source, which rapidly reacts with the electron-rich enol to form 2-bromocycloheptan-1-one.[9][10]

  • Nucleophilic Substitution (SN2): The amine (piperidine) acts as a nucleophile, displacing the bromide from the α-carbon to yield the final 2-aminocycloheptan-1-one product.[11]

Experimental Workflow Diagram

G cluster_prep Preparation cluster_reaction One-Pot Reaction cluster_workup Work-up & Purification cluster_analysis Analysis prep_reagents Prepare Reagents & Glassware add_ketone Add Cycloheptanone, Amine & Solvent prep_reagents->add_ketone Step 1 add_catalyst Add p-TsOH Catalyst add_ketone->add_catalyst Step 2 add_nbs Add NBS Portion-wise (Control Temperature) add_catalyst->add_nbs Step 3 react Stir at Room Temp (Monitor by TLC) add_nbs->react Step 4 quench Quench with Na2S2O3 (aq) react->quench Step 5 extract Extract with Ethyl Acetate quench->extract Step 6 purify Purify via Column Chromatography extract->purify Step 7 analyze Characterize Product (NMR, MS, IR) purify->analyze Step 8

Caption: High-level workflow for the one-pot α-amination.

Materials and Reagents
Reagent/MaterialFormulaM.W. ( g/mol )Quantity (1 mmol scale)Notes
CycloheptanoneC₇H₁₂O112.17112 mg (1.0 mmol)Starting ketone.
PiperidineC₅H₁₁N85.15102 mg (1.2 mmol)Nucleophilic amine.
N-Bromosuccinimide (NBS)C₄H₄BrNO₂177.98196 mg (1.1 mmol)Brominating agent. Use freshly recrystallized.
p-Toluenesulfonic acid (p-TsOH)C₇H₈O₃S·H₂O190.2219 mg (0.1 mmol)Acid catalyst.
Dichloromethane (DCM)CH₂Cl₂84.935 mLAnhydrous solvent.
Sat. aq. Sodium thiosulfateNa₂S₂O₃158.11~10 mLFor quenching excess bromine.
Sat. aq. Sodium bicarbonateNaHCO₃84.01~10 mLFor neutralization.
Anhydrous Magnesium sulfateMgSO₄120.37As neededDrying agent.
Silica GelSiO₂60.08As neededFor column chromatography.
Step-by-Step Protocol
  • Reaction Setup: To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add cycloheptanone (1.0 mmol, 1.0 equiv) and piperidine (1.2 mmol, 1.2 equiv). Dissolve the mixture in anhydrous dichloromethane (5 mL) under an inert atmosphere (N₂ or Argon).

  • Catalyst Addition: Add p-toluenesulfonic acid monohydrate (0.1 mmol, 0.1 equiv) to the solution. Stir the mixture at room temperature for 10 minutes.

    • Causality Check: The acid catalyzes the keto-enol tautomerization, which is the rate-limiting step for the subsequent bromination. Without the catalyst, the reaction is significantly slower.[9]

  • Bromination: Cool the reaction mixture to 0 °C using an ice bath. Add N-bromosuccinimide (1.1 mmol, 1.1 equiv) portion-wise over 15 minutes, ensuring the temperature does not rise above 5 °C.

    • Causality Check: Portion-wise addition of NBS at low temperature is critical. It controls the concentration of bromine, minimizing potential side reactions such as di-bromination and ensures the reactive α-bromo ketone intermediate is consumed by the amine as it forms.[12]

  • Reaction Progression: After the complete addition of NBS, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting cycloheptanone spot has been consumed.

  • Work-up: Quench the reaction by adding saturated aqueous sodium thiosulfate solution (10 mL) to neutralize any remaining NBS or bromine. Transfer the mixture to a separatory funnel.

  • Extraction: Separate the layers and extract the aqueous layer with dichloromethane (2 x 10 mL). Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (10 mL) followed by brine (10 mL).

  • Drying and Concentration: Dry the combined organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purification: Purify the crude residue by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure 2-(piperidin-1-yl)cycloheptan-1-one.

Mechanistic Deep Dive

The success of this one-pot synthesis hinges on the carefully orchestrated sequence of reactions occurring in the flask.

G Ketone Cycloheptanone Enol Enol Intermediate Ketone->Enol 1. Enolization p1 BromoKetone 2-Bromocycloheptanone Enol->BromoKetone 2. Bromination p2 Product 2-Aminocycloheptanone BromoKetone->Product 3. SN2 Substitution p3 reagent1 p-TsOH (cat.) reagent2 NBS reagent3 Piperidine (Amine)

Caption: Key mechanistic steps of the one-pot α-amination.

The reaction is initiated by the acid-catalyzed formation of the enol.[13] The electron-rich double bond of the enol then attacks the electrophilic bromine of NBS, forming the α-bromo ketone and succinimide.[9][14] Finally, the amine, acting as a nucleophile, attacks the electrophilic α-carbon, displacing the bromide in an SN2 fashion to yield the final product and a protonated amine byproduct, which is neutralized during work-up.[15]

Substrate Scope and Optimization

The versatility of this one-pot protocol allows for the synthesis of a variety of derivatives. The choice of amine nucleophile is a key variable.

Amine TypeExampleExpected Reactivity/YieldNotes
Secondary CyclicPiperidine, MorpholineHighThese are excellent nucleophiles and generally provide the highest yields. The cyclic structure prevents competing side reactions.[16]
Secondary AcyclicDiethylamineModerate to HighGood nucleophiles, but sterically more demanding than cyclic amines, which can slightly lower reaction rates.
Primary AliphaticBenzylamineModerateCan react, but over-alkylation (formation of a tertiary amine) is a potential side reaction if stoichiometry is not carefully controlled. Formation of imines is also possible.[17]
AnilinesAnilineLow to ModerateLess nucleophilic than aliphatic amines, often requiring longer reaction times or slightly elevated temperatures.

Troubleshooting Guide

IssuePotential CauseSuggested Solution
Low or No Conversion Inactive NBS; Insufficient catalyst; Low reaction temperature.Use freshly recrystallized NBS.[12] Ensure the correct catalytic loading of p-TsOH. Allow the reaction to proceed at room temperature for a longer duration.
Formation of Di-bromo Product Excess NBS; Reaction temperature too high.Use a slight excess of the ketone (e.g., 1.05 equiv) relative to NBS. Maintain strict temperature control (0 °C) during NBS addition.
Side products observed Impurities in starting materials; Elimination reaction (for hindered amines).Ensure all reagents and the solvent are pure and anhydrous. Consider using a non-coordinating base like proton sponge if elimination is suspected, though this adds complexity.
Difficult Purification Co-elution of product and succinimide byproduct.During work-up, perform an initial wash with dilute HCl to protonate and remove excess amine, followed by a wash with dilute NaOH to remove succinimide as its sodium salt.

Conclusion

The one-pot synthesis of 2-aminocycloheptan-1-one derivatives via in situ α-bromination and amination represents a highly efficient and practical alternative to traditional multi-step methods. This approach embodies the principles of green and sustainable chemistry by minimizing waste and operational complexity.[4][7] The protocol is robust, scalable, and adaptable to various amine nucleophiles, making it a valuable tool for researchers in medicinal chemistry and organic synthesis engaged in the rapid generation of compound libraries for drug discovery programs.

References

  • Wikipedia. (n.d.). N-Bromosuccinimide. Wikipedia. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences. (2025, September 25). One-Pot Synthesis: A Modern Review of Strategies, Principles, and Applications in Chemical Manufacturing. Retrieved from [Link]

  • Grokipedia. (n.d.). One-pot synthesis. Grokipedia. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination. Organic-Chemistry.org. Retrieved from [Link]

  • All About Chemistry. (2021, October 23). N - Bromosuccinimide (NBS) reagent application & mechanism | Organic synthesis. YouTube. Retrieved from [Link]

  • Quora. (2016, October 15). What is the Principle of one pot synthesis? & advantages and disadvantages? Retrieved from [Link]

  • Wikipedia. (n.d.). One-pot synthesis. Wikipedia. Retrieved from [Link]

  • Master Organic Chemistry. (n.d.). Halogenation Of Ketones via Enols. Retrieved from [Link]

  • Slideshare. (n.d.). 9. NBS. Retrieved from [Link]

  • Fujioka, H., & Murai, K. (2016). Pot economy and one-pot synthesis. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences, 374(2078), 20150352. Retrieved from [Link]

  • Li, Z., Wang, B., Fan, S., Zhang, C., & Sun, J. (2025). Catalytic Enantioselective Nucleophilic Amination of α-Halo Carbonyl Compounds with Free Amines. Journal of the American Chemical Society, 147(1), 576-584. Retrieved from [Link]

  • Ananda, S., et al. (2007). Ru (III) Catalyzed Oxidation of Aliphatic Ketones by N-Bromosuccinimide in Aqueous Acetic Acid: A Kinetic Study. Oxidation Communications, 30(4). Retrieved from [Link]

  • Stevens, C. L., Blumbergs, P., & Munk, M. E. (1963). The Reactions of a-Bromo Ketones with Primary Amines. Journal of Organic Chemistry. Retrieved from [Link]

  • Rojas-Montes, V. O., et al. (2020). Experimental protocol for the study of One-pot amination of Cyclohexanone-to-secondary amines over Carbon-supported Pd. MethodsX, 7, 100790. Retrieved from [Link]

  • Smith, A. D., & Bull, J. A. (2020). Recent advances in the synthesis of α-amino ketones. Organic & Biomolecular Chemistry, 19(2), 249-269. Retrieved from [Link]

  • KPU Pressbooks. (n.d.). 2.7 Addition of Amines and Amine Derivatives to Aldehydes and Ketones. Retrieved from [Link]

  • Wang, M., et al. (2016). One-pot, two-step conversion of alkynes to α-amino (α,α-diamino) ketones with a DMF-activated N-bromoimide strategy. RSC Advances, 6(10), 8435-8442. Retrieved from [Link]

  • Guha, S., Rajeshkumar, V., & Sekar, G. (2015). A versatile and one-pot strategy to synthesize α-amino ketones from benzylic secondary alcohols using N-bromosuccinimide. Organic Letters, 17(3), 406-409. Retrieved from [Link]

  • ResearchGate. (n.d.). N-Bromosuccinimide promoted and base switchable one pot synthesis of α-imido and α-amino ketones from styrenes. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of a Protected 2-Aminocyclobutanone as a Modular Transition State Synthon for Medicinal Chemistry. Retrieved from [Link]

  • Cativiela, C., & Diaz-de-Villegas, M. D. (2010). Medicinal chemistry of aminocyclitols. Current Medicinal Chemistry, 17(17), 1784-1809. Retrieved from [Link]

  • Bentham Science Publishers. (2022, April 28). A Review on Medicinally Important Heterocyclic Compounds. Retrieved from [Link]

  • Guckel, E., et al. (2021). Heterocycles in Medicinal Chemistry. Molecules, 26(22), 6936. Retrieved from [Link]

  • AIR Unimi. (n.d.). Efficient one-pot reductive aminations of carbonyl compounds with Aquivion-Fe as a recyclable catalyst and sodium borohydride. Retrieved from [Link]

  • Parveen, A., et al. (2022). An Updated Review On Synthetic Features, Chemical Sciences, And Pharmacological Implications Of The 2- Aminothiophene Derivatives. Journal of Pharmaceutical Negative Results, 13(S10), 1810-1825. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stabilizing 2-Aminocycloheptan-1-one Free Base

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical instability of 2-aminocycloheptan-1-one in its free base form.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical instability of 2-aminocycloheptan-1-one in its free base form. ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">


-Aminoketones are notoriously difficult to handle because they possess both a highly nucleophilic unprotonated amine and a strongly electrophilic carbonyl group. This dual reactivity makes them highly susceptible to aerobic oxidation and rapid self-condensation.

This guide provides mechanistic insights, troubleshooting FAQs, and self-validating experimental protocols to ensure the integrity of your synthetic workflows.

Mechanistic Insight: The Causality of Degradation

To stabilize 2-aminocycloheptan-1-one, we must first understand why it degrades. When the amine is deprotonated (free base), the molecule undergoes two competing but synergistic degradation pathways:

  • Aerobic Oxidation: The free base exists in equilibrium with its enol tautomer. Molecular oxygen rapidly reacts with this enol to form enoyl radicals and reactive oxygen species (ROS)[1].

  • Dimerization (Self-Condensation): The nucleophilic amine of one molecule attacks the electrophilic carbonyl of another, releasing water to form a dihydropyrazine intermediate. This intermediate is subsequently oxidized by the previously generated ROS into a highly stable, irreversible tricyclic pyrazine derivative[2][3].

DegradationPathway A 2-Aminocycloheptan-1-one (Free Base) B Enol Tautomer A->B Tautomerization D Intermolecular Condensation (Dimerization) A->D Nucleophilic Attack C Enoyl Radical (Aerobic Oxidation) B->C + O2 (Aerobic) F Tricyclic Pyrazine Derivative (Irreversible Degradation) C->F Radical Recombination E Dihydropyrazine Intermediate D->E - H2O E->F Oxidation

Degradation pathway of 2-aminocycloheptan-1-one free base via oxidation and dimerization.

Troubleshooting & FAQs

Q: My isolated free base turns from colorless to dark yellow/brown within an hour of extraction. What is happening? A: The color shift is the visual hallmark of conjugated pyrazine dimer formation and oxidative degradation.


-Aminoketones rapidly react with molecular oxygen to form enoyl radicals, a process well-documented in endogenous 

-aminoketones[1][4]. To prevent this, all extractions must be performed using strictly degassed solvents under an inert argon atmosphere.

Q: I cannot use the hydrochloride (HCl) salt for my downstream coupling reaction because the acidic conditions degrade my other reagent. How can I temporarily stabilize the free base? A: If you must handle the free base, you must chemically suppress radical oxidation and kinetically slow down nucleophilic attack. Add a radical scavenger (e.g., 1 mM Butylated hydroxytoluene (BHT) or Trolox) to your organic solvent to quench enoyl radicals[4]. Maintain the solution at -78°C to kinetically freeze the dimerization pathway until the moment of reaction.

Q: Can I store the free base overnight in a -20°C freezer? A: This is highly discouraged. Even at -20°C, slow dimerization occurs. The gold standard for storage is keeping the compound as an HCl salt[5]. Salt formation protonates the amine, rendering it non-nucleophilic and incapable of self-condensation. If the free base is required, generate it in situ immediately prior to use.

Quantitative Stability Data

The following table summarizes the expected half-life (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">


) and degradation profiles of 2-aminocycloheptan-1-one under various handling conditions, synthesized from general 

-aminoketone stability metrics[1][5].
Storage ConditionAtmosphereAdditivesEst. Half-Life (

)
Primary DegradantRecommendation
Free Base (25°C) Ambient AirNone< 1 HourPyrazine DimerAvoid. Rapid irreversible degradation.
Free Base (25°C) ArgonNone~4 HoursDihydropyrazineNot Recommended. Anaerobic dimerization still occurs.
Free Base (-78°C) Argon1 mM BHT> 48 HoursTrace OxidationAcceptable. Use for short-term synthetic holds only.
HCl Salt (25°C) Ambient AirNone> 6 MonthsNoneGold Standard. Protonation halts nucleophilicity[5].

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems. Causality is built into every step to prevent premature degradation.

Protocol A: Antioxidant-Assisted Isolation of the Free Base

Use this protocol only if isolation of the free base is strictly mandatory for your workflow.

  • Solvent Preparation: Sparge Dichloromethane (DCM) and saturated aqueous

    
     with Argon for 30 minutes to displace dissolved oxygen.
    
  • Antioxidant Spiking: Add 1 mM BHT to the degassed DCM. Causality: BHT acts as a sacrificial radical scavenger, neutralizing enoyl radicals before they can propagate oxidation[4].

  • Neutralization: Cool the aqueous

    
     to 0°C. Slowly add the 2-aminocycloheptan-1-one HCl salt.
    
  • Rapid Extraction: Immediately extract with the BHT-spiked DCM. Separate the layers under a stream of Argon.

  • Drying & Concentration: Dry the organic layer over anhydrous

    
    . Concentrate under reduced pressure using a cold water bath (<15°C) to prevent thermal dimerization.
    
  • Self-Validation Step: Analyze an aliquot via UV-Vis spectroscopy. A lack of strong absorbance peaks at 330 nm and 450 nm confirms the free base remains unoxidized[4]. Store immediately at -78°C.

Protocol B: In Situ Generation via Hydrogenolysis

This is the preferred method for utilizing the free base in complex couplings.

  • Setup: Dissolve Cbz-protected 2-aminocycloheptan-1-one in rigorously degassed Tetrahydrofuran (THF).

  • Catalyst Addition: Add 10% Pd/C catalyst under an Argon blanket.

  • Hydrogenolysis: Purge the flask with ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

    
     gas and stir vigorously at room temperature. Causality: Hydrogenolysis removes the Cbz group to reveal the free base in a completely oxygen-free environment, preventing aerobic oxidation[6].
    
  • Immediate Trapping: Filter the mixture through a pad of Celite (under Argon) directly into a receiving flask containing your target electrophile (e.g., an acid chloride and mild base).

  • Self-Validation Step: Monitor the consumption of the Cbz-precursor via TLC (Hexanes/EtOAc). The disappearance of the starting material spot without the appearance of a baseline streak (which would indicate polymeric/pyrazine degradation) validates a successful transient generation and trapping.

InSituWorkflow A Cbz-Protected Precursor (Stable) B Hydrogenolysis (Pd/C, H2) in Degassed THF A->B Step 1 C In Situ Free Base (Transient) B->C - Toluene, - CO2 D Immediate Electrophile Addition (e.g., Acylation) C->D t < 5 mins E Stable Functionalized Product D->E Step 2

Workflow for the in situ generation and immediate electrophilic trapping of the free base.

References

  • Chemistry of free radicals produced by oxidation of endogenous α-aminoketones. A study of 5-aminolevulinic acid and α-aminoacetone by fast kinetics spectroscopy - PubMed Source: nih.gov URL:[Link]

  • (PDF) Pyrazine alkaloids via dimerization of amino acid-derived α-amino aldehydes: Biomimetic synthesis of 2,5-diisopropylpyrazine, 2,5-bis(3-indolylmethyl)pyrazine and actinopolymorphol C - ResearchGate Source: researchgate.net URL:[Link]

  • Chemistry of free radicals produced by oxidation of endogenous alpha-aminoketones. A study of 5-aminolevulinic acid and alpha-aminoacetone by fast kinetics spectroscopy | Request PDF - ResearchGate Source: researchgate.net URL:[Link]

Sources

Optimization

Purification techniques for 2-Aminocycloheptan-1-one crude reaction mixtures

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter severe yield losses and degradation when attempting to isolate 7-membered cyclic -aminoketon...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter severe yield losses and degradation when attempting to isolate 7-membered cyclic


-aminoketones like 2-aminocycloheptan-1-one.

The core mechanistic challenge in purifying this compound lies in the inherent reactivity of its free base form. When exposed to neutral or basic conditions, the primary amine rapidly undergoes intermolecular nucleophilic attack on the adjacent ketone of another molecule. This self-condensation cascade irreversibly forms stable dihydropyrazine dimers. Therefore, successful purification mandates a paradigm shift: you must bypass traditional free-base chromatography and maintain the amine in a deactivated, protonated state (as an ammonium salt) throughout the entire downstream workflow.

Logical Workflow: Acid-Base Isolation Strategy

Below is the validated logic flow for isolating 2-aminocycloheptan-1-one without triggering self-condensation.

Workflow N1 Crude Reaction Mixture (Free Base) N2 Acidic Quench (1M HCl, pH < 2) N1->N2 Prevent Dimerization N3 Liquid-Liquid Extraction (Aqueous / EtOAc) N2->N3 N4 Organic Phase (Impurities & Unreacted) N3->N4 Discard N5 Aqueous Phase (Protonated Amine) N3->N5 Retain N6 Lyophilization & Recrystallization N5->N6 N7 Pure 2-Aminocycloheptan-1-one Hydrochloride Salt N6->N7 Yield pure crystals

Workflow for the isolation of 2-aminocycloheptan-1-one as a stable hydrochloride salt.

Troubleshooting Guides & FAQs

Q: Why does my 2-aminocycloheptan-1-one crude mixture turn into an intractable dark tar during normal-phase silica gel chromatography? A: Normal-phase silica gel possesses a highly active, weakly acidic surface that inadvertently acts as a catalyst for the self-condensation of


-aminoketones[1]. When loaded as a free base, the localized high concentration of the compound on the porous silica surface accelerates dimerization into pyrazine derivatives.
Actionable Solution: Avoid normal-phase chromatography entirely for the free base. If chromatographic resolution is absolutely necessary to remove closely eluting polar impurities, utilize Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with an acidic mobile phase (e.g., 0.1% HCl in water/acetonitrile) to ensure the amine remains fully protonated during the run.

Q: How do I selectively extract the


-aminoketone from the crude mixture without triggering dimerization? 
A:  The definitive method is to utilize a reverse acid-base extraction. Instead of extracting the free base into an organic solvent, you must quench the crude reaction with a strong aqueous acid (e.g., 1 M HCl) to immediately form the 2-aminocycloheptan-1-one hydrochloride salt[2]. The protonated amine is highly water-soluble and electronically deactivated against self-condensation. You can then wash the aqueous layer with non-polar organic solvents (like ethyl acetate) to strip away unreacted starting materials and organic-soluble byproducts.

Q: What is the best method to isolate and store 2-aminocycloheptan-1-one to ensure long-term stability? A: It must be isolated and stored as a salt, typically a hydrochloride or tartrate salt[3]. After the acidic aqueous extraction, the aqueous layer can be lyophilized (freeze-dried) to yield the crude salt. Recrystallization of the hydrochloride salt from a mixture of ethanol and diethyl ether provides highly pure, bench-stable crystals. Store the salt in a tightly sealed container under an inert atmosphere at 2-8°C, as the compound can be hygroscopic and prone to gradual oxidation[4].

Quantitative Data: Purification Method Comparison

The table below summarizes the empirical outcomes of different purification strategies. Notice the direct correlation between the protonation state of the amine during purification and the final yield.

Purification MethodState of Amine During ProcessAverage Yield (%)Purity (%)Stability Post-Purification
Normal-Phase Silica Free Base< 20%< 50%Poor (Rapid dimerization)
RP-HPLC (0.1% HCl) Protonated65 - 75%> 95%Excellent (Isolated as salt)
Acid-Base Extraction Protonated80 - 85%> 98%Excellent (Bench-stable salt)
Experimental Protocol: Isolation of 2-Aminocycloheptan-1-one Hydrochloride

Self-Validating System Design: This protocol relies on the binary differential solubility of the protonated versus unprotonated species. By rigorously tracking the pH, you guarantee the protonation state, ensuring the product remains exclusively in the aqueous phase during the organic wash, making the separation physically observable and foolproof.

Step-by-Step Methodology:

  • Reaction Quenching: Cool the crude reaction mixture (assuming approx. 10 mmol scale of 2-aminocycloheptan-1-one) to 0°C using an ice bath to suppress kinetic side reactions. Slowly add 20 mL of cold 1 M aqueous HCl while stirring vigorously. Critical Check: Use pH paper to verify that the aqueous phase pH is strictly < 2.

  • Organic Wash: Transfer the biphasic mixture to a separatory funnel. Add 20 mL of ethyl acetate (EtOAc). Shake well, venting frequently, and allow the layers to separate. The unreacted ketones, catalysts, and organic impurities will partition into the upper organic layer.

  • Phase Separation: Drain the lower aqueous layer (containing the deactivated 2-aminocycloheptan-1-one hydrochloride) into a clean Erlenmeyer flask. Repeat the EtOAc wash (2 x 20 mL) on the aqueous layer to ensure the exhaustive removal of lipophilic impurities.

  • Concentration: Transfer the aqueous layer to a round-bottom flask. To prevent thermal degradation, freeze the flask contents and remove the water via lyophilization (freeze-drying) for 24-48 hours. Do not use a rotary evaporator at high temperatures.

  • Recrystallization: Dissolve the resulting crude, off-white solid in a minimum volume of boiling absolute ethanol (approx. 5-10 mL). Remove from heat and slowly add anhydrous diethyl ether dropwise until the solution becomes slightly turbid (the cloud point).

  • Crystallization & Filtration: Allow the mixture to cool undisturbed to room temperature, then transfer it to a refrigerator (4°C) overnight to maximize crystal growth. Filter the resulting white crystals using a Büchner funnel, wash with ice-cold diethyl ether, and dry under high vacuum for 4 hours.

References
  • Method for the Direct Enantioselective Synthesis of Chiral Primary α-Amino Ketones by Catalytic α-Amination, ACS Publications,[Link]

  • Process for the preparation of alpha-aminoketone salts, Google P
  • Method of preparing aminoketones, Google P

Sources

Troubleshooting

Technical Support Center: Troubleshooting Cycloheptanone Reductive Amination

Introduction Reductive amination is a cornerstone reaction in medicinal chemistry, accounting for approximately 25% of all C–N bond-forming reactions in the pharmaceutical industry[1]. However, applying this transformati...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Reductive amination is a cornerstone reaction in medicinal chemistry, accounting for approximately 25% of all C–N bond-forming reactions in the pharmaceutical industry[1]. However, applying this transformation to medium-sized rings like cycloheptanone often results in stalled kinetics and low conversion rates. This technical guide provides researchers and drug development professionals with field-proven diagnostic tools, mechanistic insights, and self-validating protocols to overcome these specific synthetic bottlenecks.

Reaction Pathway & Failure Diagnostics

ReductiveAmination A Cycloheptanone + Amine B Imine / Iminium Intermediate A->B Acid Catalyst (pH 4-6) Water Removal C Cycloheptanol (Byproduct) A->C Premature Reduction (e.g., NaBH4) B->A Hydrolysis (Excess Water) D Cycloheptylamine (Target Product) B->D Selective Reduction (NaBH(OAc)3)

Reaction pathways in cycloheptanone reductive amination.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My reaction stalls at 20-30% conversion, and GC-MS shows a massive peak for cycloheptanol. What is going wrong? Causality & Solution: You are experiencing premature reduction of the ketone. If you are using a strong reducing agent like sodium borohydride (NaBH₄), it will rapidly reduce cycloheptanone to cycloheptanol before the amine has time to condense and form the imine intermediate[2]. Action: Switch to a milder, chemoselective reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃). This reagent preferentially reduces protonated iminium ions over neutral carbonyl groups, drastically minimizing alcohol byproduct formation[3].

Q2: I switched to NaBH(OAc)₃, but my conversion is still unacceptably low. Does the 7-membered ring play a role? Causality & Solution: Yes. Cycloheptanone is a medium-sized ring characterized by transannular strain and high conformational flexibility. Unlike the rigid, highly reactive cyclohexanone, the nucleophilic attack of the amine on cycloheptanone is thermodynamically less favorable, shifting the equilibrium away from the imine[4]. Action: Do not run a "direct" (one-pot) reductive amination. Instead, use a "stepwise" approach. Force the imine equilibrium forward by adding a physical dehydrating agent (e.g., 4Å molecular sieves) or a Lewis acid (e.g., Ti(OiPr)₄) and allowing the imine to form completely before adding the reducing agent[2].

Q3: What are the optimal solvent and pH conditions for this transformation? Causality & Solution: The reduction step requires the imine to be protonated into an iminium ion, which is highly electrophilic. Action: Maintain a mildly acidic environment (pH 4–6). 1,2-Dichloroethane (DCE) is the premier solvent for this, as it solubilizes NaBH(OAc)₃ well and supports the necessary acidic microenvironment when spiked with 1.0 equivalent of glacial acetic acid (AcOH)[3].

Q4: How do I efficiently separate the unreacted cycloheptanone from my target cycloheptylamine? Causality & Solution: Column chromatography can be tedious for polar amines. Take advantage of the basicity of your product. Action: Perform an acid-base extraction. Extract the crude mixture with 1M HCl. The target amine protonates and migrates to the aqueous layer, leaving unreacted cycloheptanone and cycloheptanol in the organic layer to be discarded[2].

Quantitative Reagent Comparison

To select the appropriate reducing conditions, consult the chemoselectivity data below:

Reducing AgentOptimal pHPreferred SolventChemoselectivity (Iminium vs. Ketone)Suitability for Cycloheptanone Amination
NaBH₄ 7–10MeOH, EtOHPoorNot Recommended: Rapidly yields cycloheptanol.
NaBH₃CN 6–8MeOH, THFGoodModerate: Effective, but generates highly toxic HCN gas as a byproduct.
NaBH(OAc)₃ 4–6DCE, THFExcellentHighly Recommended: Mild, safe, and highly selective for iminium ions[3].
H₂ / Pd/C NeutralMeOH, EtOAcModerateContext-Dependent: Excellent for large-scale industrial runs, but risks over-alkylation (tertiary amine formation)[5].

Self-Validating Experimental Protocol: Stepwise Reductive Amination

This protocol is designed as a self-validating system. Each critical phase includes an in-process analytical check to ensure the reaction is proceeding as dictated by the underlying mechanism.

Phase 1: Imine Condensation (Water Removal)

  • Setup: In an oven-dried flask under N₂, dissolve cycloheptanone (1.0 equiv) and the target primary/secondary amine (1.1–1.2 equiv) in anhydrous 1,2-Dichloroethane (DCE) (0.2 M concentration).

  • Dehydration: Add activated 4Å molecular sieves (approx. 0.5 g per mmol of ketone). Stir at room temperature for 4–6 hours.

  • Validation Check: Pull an aliquot for IR spectroscopy or TLC. The reaction is ready for Phase 2 only when the strong C=O stretch (~1700 cm⁻¹) is largely replaced by a C=N stretch (~1650 cm⁻¹), confirming imine formation.

Phase 2: Chemoselective Reduction 4. Acidification: Add glacial acetic acid (1.0 equiv) to the mixture to establish a pH of 4–6, protonating the imine to the highly reactive iminium ion[2]. 5. Reduction: Add NaBH(OAc)₃ (1.4–1.5 equiv) portion-wise over 15 minutes to control any mild exotherm. Stir at room temperature for 12–18 hours[3]. 6. Validation Check: Analyze via LC-MS. The mass of the imine intermediate should be completely consumed, replaced by the [M+H]⁺ peak of the target cycloheptylamine.

Phase 3: Quench and Acid-Base Isolation 7. Quench: Slowly add saturated aqueous NaHCO₃. 8. Validation Check: Vigorous bubbling (CO₂ evolution) will occur. Continue addition until bubbling ceases, validating that all excess borohydride and acetic acid have been neutralized. 9. Extraction: Dilute with additional DCE or DCM. Extract the organic layer with 1M HCl (3 x 20 mL). 10. Recovery: Collect the acidic aqueous layers (containing the protonated product), basify to pH > 10 using 2M NaOH, and back-extract with DCM. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo to yield the pure cycloheptylamine.

References

  • Title: Reductive Amination in the Synthesis of Pharmaceuticals | Chemical Reviews Source: acs.org URL: [Link]

  • Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source: acs.org URL: [Link]

  • Title: Catalysis Science & Technology Source: rsc.org URL: [Link]

  • Title: Transition-Metal-Catalyzed Reductive Amination Employing Hydrogen | Chemical Reviews Source: acs.org URL: [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Alpha-Aminoketone Synthesis

Welcome to the Technical Support Center. Alpha-aminoketones are indispensable pharmacophores found in numerous active pharmaceutical ingredients (APIs) such as bupropion, amfepramone, and various isoquinoline precursors....

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. Alpha-aminoketones are indispensable pharmacophores found in numerous active pharmaceutical ingredients (APIs) such as bupropion, amfepramone, and various isoquinoline precursors. However, the juxtaposition of an electrophilic carbonyl and a nucleophilic amine makes this motif inherently unstable.

In my experience overseeing scale-up campaigns, 90% of synthesis failures involving alpha-aminoketones stem from a misunderstanding of their intrinsic reactivity. This guide bypasses generic textbook advice to provide field-proven, mechanistically grounded solutions to the three most common side reactions: oxidative dimerization, over-alkylation, and alpha-center racemization.

Module 1: Oxidative Dimerization (Pyrazine Formation)

User Inquiry: “I successfully performed a Neber rearrangement to synthesize a primary alpha-aminoketone. However, during the final aqueous workup and concentration, my product turned dark brown. NMR analysis shows a complete loss of the aliphatic alpha-protons and the appearance of new aromatic signals. What went wrong?”

Mechanistic Causality

You have inadvertently synthesized a pyrazine[1]. When a primary alpha-aminoketone is isolated as a free base, it undergoes a rapid intermolecular self-condensation. The nucleophilic primary amine of one molecule attacks the highly electrophilic carbonyl of another, forming a dihydropyrazine intermediate. Upon exposure to atmospheric oxygen, this intermediate rapidly oxidizes (aromatizes) into a highly stable pyrazine derivative[1]. This is the same fundamental pathway that drives the Maillard browning reaction in food chemistry[1].

The Solution: Salt Stabilization

To prevent self-condensation, the lone pair on the nitrogen must be sequestered. The product must never be concentrated as a free base. It must be trapped as a hydrochloride (HCl) salt or immediately protected (e.g., with Boc₂O) in situ.

Pyrazine_Pathway Aminoketone Alpha-Aminoketone (Free Base) Dimer Dihydropyrazine Intermediate Aminoketone->Dimer Intermolecular Condensation Salt Alpha-Aminoketone HCl (Stable Salt) Aminoketone->Salt + HCl (Dry) Immediate Workup Protected N-Boc Aminoketone (Stable Intermediate) Aminoketone->Protected + Boc2O In-situ Protection Pyrazine Pyrazine Derivative (Degradation Product) Dimer->Pyrazine Oxidation (-H2)

Fig 1. Divergent pathways of free base alpha-aminoketones vs. stabilized salt/protected forms.

Field-Validated Protocol: Neber Rearrangement with In-Situ Salt Isolation

The Neber rearrangement converts a ketoxime into an alpha-aminoketone via an azirine intermediate[2]. To execute this without pyrazine degradation, follow this modified protocol:

  • Azirine Formation: Dissolve the ketoxime O-tosylate (1.0 eq) in anhydrous toluene (0.2 M) under argon. Cool to 0 °C.

  • Base Addition: Add potassium ethoxide (1.1 eq) dropwise. Stir for 2 hours at 0 °C.

  • Validation Checkpoint: TLC (Hexane/EtOAc 8:2) should show the disappearance of the tosylate and the formation of the non-polar azirine intermediate[2].

  • Acidic Quench (Critical): Do not use a standard aqueous quench. Instead, pour the reaction mixture directly into a vigorously stirred, ice-cold biphasic mixture of 2.0 M HCl (aq) and diethyl ether.

  • Hydrolysis & Isolation: The acidic environment immediately hydrolyzes the azirine to the alpha-aminoketone and protonates it, rendering it inert to dimerization[2]. Separate the aqueous layer, wash with ether to remove toluene/tosylate byproducts, and lyophilize the aqueous layer to yield a pristine, white alpha-aminoketone hydrochloride powder.

Module 2: Over-Alkylation During Nucleophilic Substitution

User Inquiry: “I am reacting an alpha-bromoketone with a primary alkylamine to get a secondary alpha-aminoketone. Despite using a 1:1 stoichiometry, my LC-MS shows a mess of unreacted starting material, the desired secondary amine, and a massive peak for the tertiary amine. How do I stop over-alkylation?”

Mechanistic Causality

Direct amination of alpha-haloketones is notoriously prone to poly-alkylation[3]. When your primary amine reacts with the haloketone, it forms a secondary alpha-aminoketone. Due to the inductive electron-donating effect of the newly attached alkyl group and reduced solvation energy, this secondary amine is actually more nucleophilic than your starting primary amine. It outcompetes the starting material for the remaining electrophile, leading to a runaway SN2 reaction that yields tertiary amines.

The Solution: The Azide-Staudinger Route

If you require a primary aminoketone, abandon direct amination with ammonia. Instead, use an azide nucleophile followed by a mild Staudinger reduction. If you require a secondary amine, use a large excess (5-10 eq) of the primary amine to statistically overwhelm the secondary amine's nucleophilicity, or use reductive amination instead.

Alkylation_Pathway Halo Alpha-Haloketone PriAmine Secondary Aminoketone (Desired) Halo->PriAmine + R-NH2 (1 eq) Azide Alpha-Azidoketone Halo->Azide + NaN3 SN2 Reaction SecAmine Tertiary Aminoketone (Over-alkylated) PriAmine->SecAmine + Halo (Competitive) SN2 Reaction PrimaryTarget Primary Aminoketone (Desired Target) Azide->PrimaryTarget PPh3 / H2O Staudinger Reduction

Fig 2. Competitive over-alkylation in direct amination vs. the controlled Staudinger reduction.

Field-Validated Protocol: Azidation & Staudinger Reduction
  • Azidation: Dissolve the alpha-bromoketone (1.0 eq) in DMF (0.5 M). Add NaN₃ (1.2 eq) at 0 °C. Stir for 2 hours. Extract with EtOAc, wash extensively with LiCl (aq) to remove DMF, and concentrate.

  • Staudinger Reduction: Dissolve the crude alpha-azidoketone in THF/H₂O (10:1 ratio, 0.2 M).

  • Phosphine Addition: Add triphenylphosphine (PPh₃, 1.1 eq) portion-wise at room temperature. Note: Nitrogen gas evolution will occur immediately.

  • Workup: Stir for 4 hours. Acidify the mixture to pH 2 using 1.0 M HCl. Extract the organic layer with DCM (this removes the triphenylphosphine oxide byproduct).

  • Validation Checkpoint: Lyophilize the aqueous layer to isolate the primary alpha-aminoketone HCl salt in >90% purity.

Module 3: Epimerization and Racemization at the Alpha-Center

User Inquiry: “I purchased an enantiopure chiral alpha-aminoketone for a downstream synthesis. After neutralizing the HCl salt with NaOH for my next step, chiral HPLC showed my material had completely racemized. Why is the chiral center so fragile?”

Mechanistic Causality

The alpha-proton of an alpha-aminoketone is exceptionally acidic. It is flanked by a strongly electron-withdrawing carbonyl group and an electronegative nitrogen atom. Under basic conditions (pH > 10), base-catalyzed enolization occurs rapidly[4]. The formation of the planar enolate destroys the sp³ stereocenter. Upon reprotonation, the molecule returns as a 50:50 racemic mixture.

The Solution: pH Control & Dynamic Kinetic Resolution (DKR)

To preserve stereochemistry, all reactions involving chiral alpha-aminoketones must be kept at neutral to acidic pH[4]. Interestingly, this "flaw" can be weaponized. If your ultimate goal is to synthesize a chiral 1,2-amino alcohol, you can purposefully induce racemization using Pyridoxal-5-Phosphate (PLP) while simultaneously using an enantioselective Ketoreductase (KRED) enzyme. This process, known as Dynamic Kinetic Resolution (DKR), continuously racemizes the starting material while the enzyme selectively reduces only one enantiomer, allowing for 100% theoretical yield of a single stereoisomer[5].

Quantitative Data: pH and Catalyst Impact on Racemization

The following table summarizes the stability of the alpha-chiral center under various conditions, demonstrating the necessity of strict pH control[4]:

Reaction ConditionsCatalystTime (h)Temp (°C)ee% RetentionMajor Outcome
MES Buffer (pH 6.5) None2.02596% Stable
MES Buffer (pH 6.5) PLP (10 mol%)2.02520% Rapid Racemization
NaOH (aq) (pH 12.0) None1.0250% Complete Racemization
1.0 M HCl (aq) None24.025>99% Highly Stable

Frequently Asked Questions (FAQs)

Q: Can I use reductive amination to make alpha-aminoketones from alpha-diketones? A: This is highly challenging. The reducing agents required for reductive amination (like NaBH₃CN or NaBH(OAc)₃) will often reduce one or both of the carbonyls to alcohols before the imine can form. We recommend the N-Heterocyclic Carbene (NHC)-catalyzed aza-benzoin condensation as a modern, single-step alternative to assemble alpha-aminoketones directly from aldehydes and imines[6].

Q: My alpha-aminoketone HCl salt is highly hygroscopic and turns to syrup on the bench. How do I handle it? A: This is common for lower-molecular-weight aminoketones. Store the salts in a vacuum desiccator over P₂O₅. When weighing, use a glove box or work rapidly in a low-humidity environment.

References

  • Hyster, T. K., et al. "Pyridoxal-Catalyzed Racemization of α-Aminoketones Enables the Stereodivergent Synthesis of 1,2-Amino Alcohols Using Ketoreductases." ACS Catalysis, 2020.[Link]

  • Wikipedia Contributors. "Neber rearrangement." Wikipedia, The Free Encyclopedia.[Link]

  • MDPI. "An Overview on the N-Heterocyclic Carbene-Catalyzed Aza-Benzoin Condensation Reaction." Catalysts, 2018.[Link]

Sources

Troubleshooting

Optimal storage conditions for 2-Aminocycloheptan-1-one salts

Welcome to the Technical Support Center for 2-Aminocycloheptan-1-one Salts . This guide is engineered for researchers, analytical scientists, and drug development professionals.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for 2-Aminocycloheptan-1-one Salts . This guide is engineered for researchers, analytical scientists, and drug development professionals. It provides field-proven troubleshooting strategies, mechanistic insights into


-aminoketone stability, and self-validating protocols to ensure the integrity of your chemical inventory.

Core FAQs: Storage & Stability Dynamics

Q: Why is 2-aminocycloheptan-1-one strictly supplied and stored as a salt (e.g., hydrochloride) rather than a free base? A: The causality lies in the inherent bifunctional reactivity of


-aminoketones. In its free base form, the primary amine is highly nucleophilic, while the adjacent ketone is highly electrophilic. This proximity triggers rapid intermolecular self-condensation[1]. Two molecules of the free base will spontaneously condense to form a dihydropyrazine intermediate, which subsequently oxidizes into a stable pyrazine dimer[2]. By synthesizing and storing the compound as a hydrochloride salt, the amine is protonated (

). This protonation completely eliminates the nitrogen's nucleophilicity, effectively shutting down the self-condensation pathway and locking the molecule in a stable state[3].

Q: I stored my 2-aminocycloheptan-1-one hydrochloride at room temperature, and the powder turned from white to yellow. What happened? A: This color shift is a primary visual indicator of degradation—specifically, the formation of conjugated pyrazine derivatives. While the salt form is theoretically stable, it is highly hygroscopic. If exposed to ambient moisture, the salt absorbs water, creating a localized aqueous micro-environment. Trace basic impurities (even from the surface of standard borosilicate glass) can cause a localized pH shift, deprotonating a fraction of the salt back into the free base[3]. Once the free base forms, it immediately initiates the self-condensation cascade[2].

Q: What are the optimal, field-proven storage conditions for this compound? A: For long-term stability (>6 months), 2-aminocycloheptan-1-one salts must be stored at -20°C under an inert atmosphere (Argon or Nitrogen)[4]. For active, short-term use, 2-8°C is acceptable provided the container is placed inside a secondary desiccator.

Pathway Visualization

AminoketoneStability A 2-Aminocycloheptan-1-one (Free Base) B Intermolecular Nucleophilic Attack A->B D Protonation (HCl) A->D Salt Formation C Dihydropyrazine / Pyrazine Dimers B->C E 2-Aminocycloheptan-1-one Hydrochloride Salt D->E E->A Moisture/Base Exposure F Stable Storage (Inert Atm, <8°C, Dry) E->F

Mechanism of α-aminoketone self-condensation and stabilization via salt formation.

Quantitative Stability Matrix

The following table summarizes the expected shelf life and degradation pathways of 2-aminocycloheptan-1-one hydrochloride under varying environmental conditions.

Storage ConditionAtmosphereMoisture LevelEst. Shelf LifePrimary Degradation Pathway
-20°C Argon< 1%> 24 MonthsNone (Stable Baseline)
2-8°C Nitrogen< 5%12 MonthsTrace Oxidation / Slow Hydrolysis
25°C (Room Temp) AirAmbient< 1 MonthBase-Catalyzed Self-Condensation
40°C AirHigh (>60%)< 48 HoursRapid Dimerization to Pyrazines

Self-Validating Methodology: Aliquoting & Storage Workflow

To prevent moisture-induced degradation, researchers must treat the handling of


-aminoketone salts as a highly sensitive workflow. The following self-validating protocol ensures that every time you access your stock, you maintain its integrity.

Step 1: Thermal Equilibration (Critical)

  • Action: Remove the sealed stock vial from the -20°C freezer. Do not open it. Allow the vial to sit in a desiccator at room temperature for at least 30 to 45 minutes.

  • Causality: Opening a cold vial in ambient air causes instant condensation of atmospheric moisture onto the highly hygroscopic salt. This introduces the water necessary to initiate localized hydrolysis and deprotonation.

Step 2: Visual & Spectroscopic Validation

  • Action: Inspect the powder through the glass. A pure, intact salt is a white to off-white crystalline powder.

  • Self-Validation Check: If the powder exhibits a yellow or brown tint, do not proceed with sensitive biological assays or syntheses. To chemically validate the extent of degradation, run a quick

    
    H-NMR in 
    
    
    
    . The disappearance of
    
    
    -protons and the appearance of aromatic signals (around 8.0–8.5 ppm) definitively confirms pyrazine formation.

Step 3: Inert Atmosphere Handling

  • Action: Transfer the equilibrated vial to a glove box or use a Schlenk line with a positive flow of dry Argon. Weigh out the required aliquots into pre-dried, amber glass vials.

  • Causality: Argon is heavier than air and provides a superior protective blanket against oxygen and moisture compared to Nitrogen. Amber glass prevents UV-induced photolysis, which can accelerate the oxidation of the ketone moiety[3].

Step 4: Secondary Containment Storage

  • Action: Flush the newly aliquoted vials with Argon, seal them tightly with PTFE-lined caps, and wrap the caps with Parafilm. Store the vials inside a secondary container filled with indicating silica gel or Drierite, and return them to the -20°C freezer.

References

  • Wikipedia Contributors. "Aminoaldehydes and aminoketones." Wikipedia, The Free Encyclopedia.[Link]

Sources

Optimization

Separation of 2-Aminocycloheptan-1-one from unreacted cycloheptanone

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific physicochemical challenges associated with isolating -aminoketones.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific physicochemical challenges associated with isolating


-aminoketones.

Separating 2-aminocycloheptan-1-one from unreacted cycloheptanone requires exploiting their distinct acid-base properties. While cycloheptanone is a neutral, non-polar cyclic ketone, 2-aminocycloheptan-1-one contains a basic primary amine. This structural difference makes liquid-liquid acid-base extraction the gold standard for this workflow[1]. However, the inherent instability of free


-aminoketones demands strict environmental controls to prevent catastrophic yield loss.

I. Quantitative Physicochemical Data

Understanding the partitioning behavior of your mixture is the first step to a successful separation.

CompoundFunctional GroupDensityAqueous SolubilityAcid-Base Behavior
Cycloheptanone Ketone (Neutral)0.95 g/mL[2]Insoluble[3]N/A (Remains in organic phase)
2-Aminocycloheptan-1-one

-Aminoketone
N/A (Oil/Solid)Soluble (as protonated salt)Basic (Forms water-soluble HCl salt)

II. Step-by-Step Acid-Base Extraction Protocol

Caution: The free base of 2-aminocycloheptan-1-one is highly reactive. Pre-chill all aqueous solutions to 0–5 °C before beginning.

Phase 1: Protonation and Partitioning

  • Dissolution: Dissolve the crude reaction mixture (containing both compounds) in a non-polar organic solvent such as diethyl ether (

    
    ) or dichloromethane (DCM).
    
  • Acidic Extraction: Transfer the solution to a separatory funnel. Add an equal volume of cold

    
     Hydrochloric Acid (
    
    
    
    ).
  • Agitation: Stopper the funnel, invert, and gently vent. Shake vigorously to ensure maximum surface area contact between the phases. Causality: The

    
     protonates the primary amine of 2-aminocycloheptan-1-one, converting it into a highly polar, water-soluble ammonium salt[4]. Cycloheptanone remains uncharged and stays in the organic layer.
    
  • Separation: Allow the layers to separate. Drain the lower aqueous layer (containing your product) into a clean Erlenmeyer flask. Retain the organic layer (containing unreacted cycloheptanone).

  • Wash: Wash the organic layer with one more portion of

    
    
    
    
    
    to ensure complete extraction of the amine. Combine the aqueous layers.

Phase 2: Free Base Regeneration and Recovery 6. Basification (Critical Step): Place the flask containing the combined aqueous layers in an ice bath (0 °C). Slowly add cold, saturated Sodium Bicarbonate (


) dropwise while stirring, until the pH reaches ~8. Causality: A weak base must be used to neutralize the salt back into the free amine. Using a strong base (like 

) or allowing the solution to warm up will trigger rapid self-condensation of the product[5]. 7. Back-Extraction: Immediately transfer the neutralized aqueous layer back to a clean separatory funnel. Extract twice with fresh

or DCM to pull the regenerated free base out of the water. 8. Isolation: Dry the combined organic layers over anhydrous Sodium Sulfate (

). Filter the drying agent, and carefully concentrate the solvent under reduced pressure (rotary evaporator) using a cold water bath (< 25 °C).

III. Mechanistic Workflow & Degradation Pathway

ExtractionWorkflow Mix Crude Mixture 2-Aminocycloheptan-1-one & Cycloheptanone in Organic Solvent (e.g., Et2O) Acidify Add 1M HCl (aq) Liquid-Liquid Extraction Mix->Acidify Org1 Organic Phase Unreacted Cycloheptanone (Neutral) Acidify->Org1 Retains neutral ketone Aq1 Aqueous Phase 2-Aminocycloheptan-1-one HCl (Protonated Salt) Acidify->Aq1 Partitions amine salt Basify Add Cold NaHCO3 (aq) Careful Neutralization (pH ~8) Aq1->Basify Extract2 Extract with Fresh Et2O Basify->Extract2 Regenerates free base Degradation WARNING: Pyrazine Formation (Gutknecht Self-Condensation) Basify->Degradation If pH > 10 or T > 25°C Org2 Organic Phase 2-Aminocycloheptan-1-one (Free Base) Extract2->Org2 Recovers product

Fig 1: Acid-base extraction workflow highlighting the pyrazine degradation risk.

IV. Troubleshooting & FAQs

Q: My isolated 2-aminocycloheptan-1-one turned dark brown, and the NMR shows unexpected aromatic peaks around 8.0 ppm. What happened? A: Your product has undergone self-condensation.


-aminoketones are notorious for dimerizing via the Gutknecht pyrazine synthesis pathway[6]. When exposed to basic conditions or heat, two molecules of 2-aminocycloheptan-1-one condense to form a dihydropyrazine intermediate, which rapidly oxidizes in the air to form a fully aromatic, tetrasubstituted pyrazine[5][7]. To prevent this, always regenerate the free base at 0 °C using a mild base (

), and store the final product as a hydrochloride salt rather than a free base.

Q: Can I skip the extraction and just use silica gel column chromatography to separate them? A: It is highly discouraged. Silica gel is inherently acidic. When polar


-aminoketones are loaded onto silica, they often streak heavily, bind irreversibly to the stationary phase, or degrade on the column. If chromatography is absolutely necessary, you must use neutral alumina or pre-treat your silica gel with 1% triethylamine (TEA) to deactivate the acidic silanol groups.

Q: I formed a thick, milky emulsion during the initial


 extraction. How do I break it? 
A:  Emulsions often occur when extracting cyclic ketones. To break the emulsion, try the following in order:
  • Add a small amount of saturated aqueous sodium chloride (brine) to increase the ionic strength of the aqueous layer, forcing the organic solvent out[8].

  • Gently swirl the separatory funnel instead of shaking it vigorously.

  • Filter the entire emulsified mixture through a pad of Celite to remove microscopic particulates stabilizing the emulsion.

V. References

  • Benchchem. Minimizing by-product formation in pyrazine synthesis. Retrieved from

  • IISER Pune. Mild and Biocompatible Synthesis of Highly Symmetrical Tetra-Substituted Pyrazines. Retrieved from

  • Chemistry LibreTexts. 4.8: Acid-Base Extraction. Retrieved from

  • Wikipedia. Pyrazine. Retrieved from

  • Wikipedia. Acid-base extraction. Retrieved from

  • Grokipedia. Cycloheptanone. Retrieved from

  • PubChem. Cycloheptanone | C7H12O | CID 10400. Retrieved from

  • UMass. Acid-Base Extraction. Retrieved from

Sources

Troubleshooting

Technical Support Center: Stabilizing 2-Aminocycloheptan-1-one via pH Control

Welcome to the Technical Support Center. As Application Scientists, we frequently assist researchers who struggle with the rapid degradation of cyclic α-aminoketones like 2-aminocycloheptan-1-one during in vitro assays.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As Application Scientists, we frequently assist researchers who struggle with the rapid degradation of cyclic α-aminoketones like 2-aminocycloheptan-1-one during in vitro assays. This guide is designed to move beyond basic handling instructions, providing you with the mechanistic causality behind the compound's instability and field-proven, self-validating protocols to ensure data integrity.

Part 1: Diagnostic FAQ & Mechanistic Troubleshooting

Q1: Why does my 2-aminocycloheptan-1-one degrade so rapidly when dissolved in standard physiological buffers (pH 7.4)? A1: The instability is inherent to the molecule's structure. 2-Aminocycloheptan-1-one is an α-aminoketone. At a physiological pH of 7.4, a significant fraction of the molecule exists as a deprotonated free base. In this state, the lone pair of electrons on the nitrogen atom becomes highly nucleophilic. This allows the amine group of one molecule to attack the electrophilic carbonyl carbon of an adjacent molecule. This spontaneous self-condensation (dimerization) and subsequent dehydration form a dihydropyrazine intermediate. Upon exposure to ambient oxygen, this intermediate rapidly and irreversibly oxidizes into a stable pyrazine derivative[1]. This dimerization is a well-documented degradation pathway, analogous to the Strecker degradation observed in Maillard reactions where α-aminoketones spontaneously condense to generate pyrazines[2].

Q2: How exactly does pH control prevent this self-condensation? A2: Stability is achieved by exploiting the pKa of the primary amine. By lowering the pH of your solution well below the amine's pKa (typically ~8.5–9.5), you force the molecule into its fully protonated state (an ammonium cation). Protonation ties up the nitrogen's lone pair, completely abolishing its nucleophilicity. Without an active nucleophile, the intermolecular attack on the carbonyl cannot occur, effectively shutting down the pyrazine formation pathway[1]. This is precisely why commercial suppliers synthesize and distribute this compound as a hydrochloride salt to maintain chemical stability under recommended storage conditions[3].

Q3: Can I prepare working solutions in water and store them at -20°C? A3: No. Unbuffered water lacks the capacity to control pH, meaning the basicity of the amine itself can drive the local pH up, triggering dimerization. Furthermore, freezing non-acidified solutions causes cryoconcentration—as ice crystals form, the solute is concentrated into the shrinking volume of unfrozen liquid. This transient, highly concentrated state dramatically accelerates the rate of self-condensation before the sample fully solidifies. Always prepare stock solutions in an acidic vehicle.

Part 2: Quantitative Stability Data

To illustrate the critical nature of pH control, the following table summarizes the stability profile of α-aminoketones across a pH gradient.

Table 1: Stability Profile of α-Aminoketones at 25°C

pH RangePredominant Molecular SpeciesNucleophilic PotentialEstimated Half-LifePrimary Degradation Product
< 4.0 Protonated Ammonium CationNegligible> 6 MonthsNone (Stable)
6.0 - 7.0 Mixed EquilibriumModerate2 - 4 HoursDihydropyrazine (Intermediate)
> 7.4 Free Base (Deprotonated Amine)High< 30 MinutesPyrazine Derivative (Oxidized)

Part 3: Standard Operating Procedure (Self-Validating Protocol)

Protocol: Preparation of Stabilized 10 mM Stock Solutions Objective: To formulate a stock solution that resists self-condensation and oxidative degradation, ensuring reproducible downstream assays.

Step 1: Vehicle Preparation & Validation

  • Prepare a 0.1% Formic Acid (FA) solution in LC-MS grade water (Expected pH ~2.7) or a 10 mM HCl solution.

  • Self-Validation Check: Measure the pH of the vehicle using a calibrated micro-pH probe. Do not proceed unless the pH is strictly < 4.0.

Step 2: API Dissolution

  • Weigh the required mass of 2-Aminocycloheptan-1-one Hydrochloride[3] in a low-actinic (amber) glass vial to prevent potential photo-oxidation.

  • Add the validated acidic vehicle to achieve a 10 mM concentration. Vortex gently until visually clear.

Step 3: Quality Control (Self-Validation)

  • Immediately analyze a 1 µL aliquot via LC-MS.

  • Confirm the absence of the

    
     (dimer) or oxidized pyrazine mass peaks. This establishes a baseline purity metric for your batch.
    

Step 4: Aliquoting and Storage

  • Dispense the solution into single-use 50 µL aliquots in cryogenic vials.

  • Snap-freeze the vials in liquid nitrogen to bypass the cryoconcentration phase rapidly, then transfer to -80°C for long-term storage.

  • Usage Note: Thaw on ice immediately before use. Only dilute into your neutral assay buffer (pH 7.4) at the final step of your experiment to minimize the time the compound spends in its vulnerable free-base form.

Part 4: Pathway & Workflow Visualizations

Mechanism A 2-Aminocycloheptan-1-one (Free Base) B Intermolecular Nucleophilic Attack (Deprotonated Amine) A->B pH > 7.0 (Nucleophilic) E Protonated Ammonium Cation (Stable Salt Form) A->E pH < 4.0 (Acid Addition) C Dihydropyrazine Intermediate (Dimerization) B->C Self-Condensation D Oxidized Pyrazine Derivative (Irreversible Degradation) C->D O2 / Air Oxidation E->A Neutralization (Base Added)

Diagram 1: pH-dependent self-condensation pathway versus acid-stabilized protonation of α-aminoketones.

Protocol S1 Step 1: Acidify Vehicle Prepare 0.1% FA or 10mM HCl S2 S2 S1->S2 S3 Step 3: Dissolve API Add Hydrochloride Salt Powder S2->S3 S4 Step 4: Aliquot & Freeze Snap freeze at -80°C S3->S4

Diagram 2: Self-validating workflow for preparing stable 2-aminocycloheptan-1-one stock solutions.

References

  • AK Scientific, Inc. "2-Aminocycloheptan-1-one - AK Scientific, Inc.: Stability and Reactivity". AKSci Safety Data Sheets. 3

  • Benchchem . "2,5-Dimethylpyrazine | 123-32-0 | Benchchem". Benchchem Compound Database. 1

  • ResearchGate . "COOKING OF MEAT | Maillard Reaction and Browning". ResearchGate Publications. 2

Sources

Reference Data & Comparative Studies

Validation

IR spectroscopy characteristic peaks for 2-Aminocycloheptan-1-one

Title: High-Resolution IR Spectroscopy Comparison Guide: Characterizing 2-Aminocycloheptan-1-one (ATR-FTIR vs. KBr Transmission) Executive Summary 2-Aminocycloheptan-1-one is a seven-membered cyclic -aminoketone.

Author: BenchChem Technical Support Team. Date: March 2026

Title: High-Resolution IR Spectroscopy Comparison Guide: Characterizing 2-Aminocycloheptan-1-one (ATR-FTIR vs. KBr Transmission)

Executive Summary

2-Aminocycloheptan-1-one is a seven-membered cyclic


-aminoketone. In pharmaceutical and synthetic chemistry, verifying its structural integrity is paramount. Fourier Transform Infrared (FTIR) spectroscopy serves as a primary analytical tool for this purpose. However, the exact position and resolution of its characteristic peaks—specifically the amine (N-H) and ketone (C=O) stretches—are highly dependent on the chosen analytical modality. As a Senior Application Scientist, I have structured this guide to objectively compare the performance of Attenuated Total Reflectance (ATR-FTIR) against traditional Potassium Bromide (KBr) Pellet Transmission for the characterization of 2-Aminocycloheptan-1-one, providing self-validating experimental protocols for both.

Mechanistic Causality: The Spectroscopic Profile

To accurately interpret the IR spectrum of 2-Aminocycloheptan-1-one, one must account for the physical chemistry governing its vibrational modes:

  • The Carbonyl (C=O) Stretch: In standard acyclic or six-membered cyclic ketones (like cyclohexanone), the C=O stretch appears near 1715 cm⁻¹. However, ring size dictates the exact frequency. A seven-membered cycloheptane ring exhibits reduced angle strain, which decreases the s-character of the carbonyl carbon and lowers the force constant of the C=O bond. This shifts the absorbance to a lower frequency of approximately 1700–1705 cm⁻¹, as detailed by [1]. Furthermore, the adjacent

    
    -amino group introduces an inductive electron-withdrawing effect and potential intramolecular hydrogen bonding, which typically broadens the peak and settles the C=O stretch between 1695 and 1710 cm⁻¹[2].
    
  • The Amine (N-H) Stretch: Primary amines exhibit two distinct stretching bands (symmetric and asymmetric) in the 3300–3500 cm⁻¹ region[2],[3]. Because free

    
    -aminoketones are prone to self-condensation (forming dihydropyrazines), 2-Aminocycloheptan-1-one is frequently synthesized and analyzed as a stable hydrochloride salt. In this protonated state (-NH₃⁺), the sharp N-H peaks are replaced by a broad, intense band spanning 2800–3000 cm⁻¹, which often overlaps with aliphatic C-H stretches.
    

Molecular_Vibrations Molecule 2-Aminocycloheptan-1-one Ring 7-Membered Ring (Reduced Strain) Molecule->Ring Amine Alpha-Amino Group (-NH₂) Molecule->Amine Ketone Carbonyl Group (C=O) Molecule->Ketone Ring->Ketone Lowers C=O freq (~1700 cm⁻¹) Amine->Ketone Inductive Effect & H-Bonding Amine_Peak N-H Stretch 3300 - 3500 cm⁻¹ Amine->Amine_Peak Ketone_Peak C=O Stretch 1695 - 1710 cm⁻¹ Ketone->Ketone_Peak

Fig 1: Mechanistic origins of characteristic IR vibrational frequencies.

Modality Comparison: Diamond ATR-FTIR vs. KBr Pellet

Selecting the correct sample introduction method is a trade-off between workflow velocity and optical sensitivity.

  • Diamond ATR-FTIR: ATR relies on an evanescent wave penetrating the sample. The depth of penetration (

    
    ) is directly proportional to the wavelength (
    
    
    
    ). Therefore, at high wavenumbers (e.g., the 3300 cm⁻¹ N-H stretch), the penetration depth is extremely shallow, resulting in weaker absorbance intensities compared to the lower wavenumber fingerprint region[4]. While ATR is non-destructive and rapid, it can underrepresent the amine functional group[5].
  • KBr Pellet Transmission: This classic technique involves dispersing the analyte in an IR-transparent alkali halide matrix. Because the IR beam passes entirely through the sample pathlength, KBr transmission yields superior signal-to-noise ratios and true relative peak intensities across the entire mid-IR spectrum[4]. It is the superior choice for resolving the high-frequency N-H stretches or detecting trace impurities[6], though it requires rigorous desiccation to prevent hygroscopic water interference at 3400 cm⁻¹[5].

IR_Workflow Start Solid 2-Aminocycloheptan-1-one Sample Received Decision Select IR Modality Start->Decision ATR Diamond ATR-FTIR (Rapid, Non-destructive) Decision->ATR Routine QA KBr KBr Pellet Transmission (High Sensitivity, Trace) Decision->KBr Structural Elucidation ATR_Step Direct Application Apply 75 psi Pressure ATR->ATR_Step KBr_Step Grind with KBr (1:100) Press at 10 Tons KBr->KBr_Step ATR_Result Analyze C=O (~1705 cm⁻¹) (Lower N-H resolution) ATR_Step->ATR_Result KBr_Result Analyze N-H (~3300 cm⁻¹) (High N-H/C=O resolution) KBr_Step->KBr_Result

Fig 2: Decision matrix and workflow for FTIR analysis of 2-Aminocycloheptan-1-one.

Quantitative Data: Characteristic Peaks Comparison

The following table summarizes the expected spectral data for 2-Aminocycloheptan-1-one and compares the resolving power of ATR vs. KBr transmission.

Functional GroupVibrational ModeExpected Wavenumber (cm⁻¹)ATR-FTIR PerformanceKBr Transmission PerformanceDiagnostic Value
Ketone C=O Stretch1695 – 1710Excellent. Sharp, intense peak.Excellent. Sharp, intense peak.Confirms the 7-membered ring structure.
Primary Amine N-H Stretch (Sym/Asym)3300 – 3500Poor to Fair. Shallow penetration depth weakens signal.Excellent. High signal-to-noise ratio.Confirms free base

-amino group.
Amine Salt N-H⁺ Stretch (Broad)2800 – 3000Fair. Overlaps heavily with C-H stretches.Good. Broader pathlength aids resolution.Identifies hydrochloride salt form.
Aliphatic Ring C-H Stretch (sp³)2850 – 2950Good. Clear resolution.Excellent. Strong absorbance.Confirms cycloalkane backbone.
Amine C-N Stretch1050 – 1150Excellent. Deep penetration in fingerprint region.Excellent. Clear resolution.Supports

-substitution.

Experimental Protocols: Self-Validating Workflows

Protocol A: Diamond ATR-FTIR (High-Throughput QA)

Objective: Rapid verification of the C=O stretch for routine batch analysis.

  • Background Collection: Ensure the diamond crystal is clean. Collect a background spectrum (air) from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution (32 scans).

    • Validation Checkpoint: The background spectrum must show a flat baseline. Any peaks indicate residual contamination on the crystal.

  • Sample Application: Place 1–2 mg of solid 2-Aminocycloheptan-1-one directly onto the center of the diamond crystal.

  • Compression: Lower the ATR anvil and apply consistent pressure (typically ~75 psi) to ensure intimate contact between the crystal and the sample[7].

  • Data Acquisition: Collect the sample spectrum using the same parameters as the background.

  • Algorithmic Correction: Apply an ATR correction algorithm to compensate for the wavelength-dependent penetration depth, normalizing the high-frequency N-H bands for better visual comparison.

    • Validation Checkpoint: Inspect the baseline between 3800–4000 cm⁻¹. An upward sloping baseline indicates insufficient pressure or poor sample contact.

Protocol B: KBr Pellet Transmission (Structural Elucidation)

Objective: High-resolution analysis of the N-H stretching region for structural confirmation.

  • Matrix Preparation: Dry spectroscopic-grade KBr in an oven at 110°C for at least 2 hours to remove absorbed moisture[5].

  • Sample Grinding: In an agate mortar, gently grind 1 mg of 2-Aminocycloheptan-1-one with 100 mg of the dried KBr (1:100 ratio) until a fine, homogeneous powder is achieved.

  • Pellet Pressing: Transfer the mixture to a 13 mm pellet die. Apply a vacuum to remove entrapped air, then press at 10 tons of force for 2 minutes using a hydraulic press[6].

  • Data Acquisition: Place the transparent KBr disc in the transmission holder and collect the spectrum (4000 to 400 cm⁻¹, 4 cm⁻¹ resolution, 32 scans).

    • Validation Checkpoint: Evaluate the spectrum at 3400 cm⁻¹ and 1640 cm⁻¹. If a massive, broad peak appears at 3400 cm⁻¹ coupled with a peak at 1640 cm⁻¹, the KBr matrix has absorbed atmospheric water, which will mask the critical N-H stretches of the sample[5]. The pellet must be remade under strictly anhydrous conditions.

References

  • Title: What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr? | Source: Kintek Solution | URL: [Link]

  • Title: Carbonyl Stretching Vibrations | Source: Oregon State University | URL: [Link]

  • Title: Should I be using KBr pellets in FTIR Spectroscopy | Source: Specac Ltd | URL: [Link]

  • Title: Attenuated Total Reflection (ATR) Mode - Advantages for FT-IR Spectroscopy | Source: AZoM | URL: [Link]

  • Title: IR Spectroscopy of Hydrocarbons | Source: University of Babylon | URL: [Link]

  • Title: IR Spectrum and Characteristic Absorption Bands | Source: Chemistry LibreTexts | URL: [Link]

Sources

Comparative

A Comparative Analysis of the Reactivity of 2-Aminocycloheptan-1-one and 2-Aminocyclohexanone

A Technical Guide for Drug Development Professionals and Synthetic Chemists In the landscape of medicinal chemistry and organic synthesis, the selection of a molecular scaffold is a critical decision that dictates not on...

Author: BenchChem Technical Support Team. Date: March 2026

A Technical Guide for Drug Development Professionals and Synthetic Chemists

In the landscape of medicinal chemistry and organic synthesis, the selection of a molecular scaffold is a critical decision that dictates not only the biological activity but also the synthetic feasibility of a target molecule. Among the myriad of available building blocks, cyclic α-amino ketones are of particular importance due to their bifunctional nature, which allows for the construction of complex heterocyclic systems.[1][2] This guide provides an in-depth comparison of the reactivity of two common scaffolds: 2-aminocycloheptan-1-one and 2-aminocyclohexanone. The subtle difference in ring size—a single methylene unit—imparts surprisingly distinct chemical behaviors that have profound implications for reaction outcomes, stereoselectivity, and overall synthetic strategy.

Part 1: Structural and Conformational Drivers of Reactivity

The fundamental differences in reactivity between six- and seven-membered rings are rooted in their inherent structural and conformational properties. Ring strain, a combination of angle strain, torsional strain, and transannular strain, governs the ground-state energy and the energy of transition states, thereby influencing reaction rates.[3][4]

2-Aminocyclohexanone: The Chair Conformation

Cyclohexane and its derivatives are renowned for their ability to adopt a strain-free chair conformation, where all C-C-C bond angles are close to the ideal tetrahedral angle of 109.5° and all hydrogen atoms are staggered.[5][6] The introduction of an sp²-hybridized carbonyl group in 2-aminocyclohexanone flattens a portion of the ring, but the overall structure retains a low-energy, chair-like conformation. This relative conformational rigidity plays a key role in its reactivity.

2-Aminocycloheptan-1-one: A More Flexible System

In contrast, cycloheptane and its derivatives are more flexible and exist as an equilibrium of several conformations, primarily the twist-chair and twist-boat. These conformations are of similar energy and are separated by low energy barriers. However, cycloheptane rings possess greater strain than cyclohexane, largely due to transannular crowding (steric hindrance between groups on opposite sides of the ring).[3][5] This inherent strain and conformational flexibility are key determinants of the reactivity of 2-aminocycloheptan-1-one.

Diagram 1: Conformational Comparison

G cluster_0 2-Aminocyclohexanone cluster_1 2-Aminocycloheptan-1-one a Relatively Rigid Chair Conformation b Low Ring Strain a->b leads to c Well-defined Axial/Equatorial Positions a->c results in e Higher Ring Strain (Torsional & Transannular) f Pseudoaxial/Pseudoequatorial Positions d Flexible Twist-Chair/Boat Conformations d->e leads to d->f results in

Caption: Key conformational differences between the six- and seven-membered ring systems.

Part 2: Comparative Reactivity Analysis

The structural differences outlined above manifest in distinct reactivities at the two key functional groups: the amine and the ketone.

Reactivity of the Amino Group: N-Acylation and N-Alkylation

The primary amine in both molecules serves as a nucleophile. Its reactivity is influenced by both steric hindrance and the electronic nature of the ring.

Reaction Type2-Aminocyclohexanone2-Aminocycloheptan-1-oneRationale
N-Acylation Generally proceeds readily. The approach to the nitrogen can be influenced by the conformation.Often exhibits comparable or slightly enhanced reactivity.The greater flexibility of the seven-membered ring may allow for easier access of the acylating agent to the amino group, potentially overcoming any increased steric bulk.
N-Alkylation Susceptible to both mono- and di-alkylation. The rigid chair conformation can lead to predictable stereochemical outcomes.Reactivity is similar, but the flexible ring may lead to a more complex mixture of diastereomeric products if a chiral center is formed.Conformational flexibility in the seven-membered ring can result in less facial differentiation during the alkylation reaction.
Reactivity of the Ketone: Enolate Formation and Subsequent Reactions

The reactivity of the ketone is largely dictated by the stability of the intermediate enolate and the steric environment around the carbonyl group. This is where the concept of I-strain (Internal strain) becomes crucial. I-strain refers to the change in ring strain when the hybridization of a ring atom changes.

When the sp² carbonyl carbon of the ketone reacts and becomes an sp³ tetrahedral carbon (e.g., in cyanohydrin formation or Grignard addition), the bond angles attempt to change from ~120° to ~109.5°.

  • In cyclohexanone , this change is favorable as it relieves the torsional strain associated with the planar sp² center, moving towards the ideal strain-free chair conformation.[7]

  • In cycloheptanone , the situation is more complex. The ring is already strained, and the transition to a fully sp³-hybridized center can in some cases increase transannular interactions. However, studies have shown that reactions of seven-membered ring enolates can be highly diastereoselective, in contrast to their often unselective six-membered counterparts.[8] This is attributed to the fact that the conformation of the seven-membered ring enolate creates a more differentiated environment on its two diastereotopic faces.[8]

Reaction Type2-Aminocyclohexanone2-Aminocycloheptan-1-oneRationale (I-Strain & Stereoelectronics)
Enolate Formation (α-proton acidity) Readily forms enolates. Kinetic vs. thermodynamic control is well-studied.Enolate formation is also facile. The resulting enolate can exhibit high diastereoselectivity in subsequent reactions.[8]The strain in the seven-membered ring can influence the acidity of the α-protons.
Aldol / Condensation Reactions Undergoes aldol reactions, but stereoselectivity can be challenging to control due to the enolate's symmetry.Can provide high levels of diastereoselectivity in aldol-type reactions.[8]The chiral seven-membered ring enolate has distinct diastereotopic faces, leading to preferential attack from one direction.[8]
Pictet-Spengler Reaction Can participate as the ketone component, but may require forcing conditions.Can also be used, with the potential for different stereochemical outcomes due to ring conformation.The Pictet-Spengler reaction involves the condensation of a β-arylethylamine with a ketone followed by acid-catalyzed cyclization.[9][10] The reactivity will depend on the electrophilicity of the intermediate iminium ion.

Part 3: Experimental Design for Reactivity Comparison

To empirically determine the relative reactivity, a competitive N-acylation experiment can be designed. This protocol provides a framework for such a study.

Protocol: Competitive N-Acylation of 2-Aminocyclohexanone and 2-Aminocycloheptan-1-one

Objective: To determine the relative rate of N-acylation by reacting an equimolar mixture of the two amino ketones with a substoichiometric amount of an acylating agent.

Materials:

  • 2-Aminocyclohexanone hydrochloride

  • 2-Aminocycloheptan-1-one (or its salt)

  • Acetic Anhydride (Ac₂O)

  • Triethylamine (TEA) or another non-nucleophilic base

  • Dichloromethane (DCM), anhydrous

  • Internal Standard (e.g., Dodecane)

  • Deuterated Chloroform (CDCl₃) for NMR analysis

  • GC-MS vials

Procedure:

  • Preparation: In a dry round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2-aminocyclohexanone hydrochloride (1.0 mmol) and 2-aminocycloheptan-1-one hydrochloride (1.0 mmol) in anhydrous DCM (20 mL).

  • Base Addition: Add triethylamine (2.2 mmol, 2.2 equivalents) to neutralize the hydrochloride salts and free the amines. Stir for 10 minutes at room temperature.

  • Internal Standard: Add a known amount of the internal standard (e.g., 0.5 mmol of Dodecane).

  • Acylation: Cool the solution to 0 °C in an ice bath. Slowly add a solution of acetic anhydride (0.5 mmol, 0.5 equivalents) in anhydrous DCM (5 mL) dropwise over 15 minutes. The substoichiometric amount is crucial for competition.

  • Reaction Monitoring: Allow the reaction to stir at 0 °C. Take aliquots (e.g., 0.1 mL) at specific time points (e.g., 0, 5, 15, 30, 60 minutes). Quench each aliquot immediately by adding it to a vial containing a small amount of a primary amine scavenger (e.g., a solution of piperazine in methanol) to consume any remaining acetic anhydride.

  • Workup (for final time point): After a set time (e.g., 2 hours), quench the entire reaction by adding water (10 mL). Separate the organic layer, wash with saturated sodium bicarbonate solution and then brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Analysis: Analyze the crude product mixture and the quenched aliquots by ¹H NMR spectroscopy and GC-MS.

    • GC-MS: Determine the relative peak areas of the starting materials and the two N-acetylated products.

    • ¹H NMR: Integrate characteristic peaks of the starting materials and products relative to the internal standard to quantify the conversion and the product ratio.

Diagram 2: Experimental Workflow

G start Start: Prepare Mixture prep Dissolve Amines (1 eq each) + Internal Standard in DCM start->prep base Add Triethylamine (2.2 eq) prep->base cool Cool to 0 °C base->cool acylate Add Acetic Anhydride (0.5 eq) dropwise cool->acylate react Stir at 0 °C Take Aliquots over Time acylate->react quench Quench Reaction react->quench workup Aqueous Workup & Extraction quench->workup analyze Analyze by GC-MS & NMR workup->analyze end End: Determine Product Ratio analyze->end

Caption: Workflow for the competitive N-acylation experiment.

Part 4: Implications in Drug Discovery and Synthesis

The choice between a 2-aminocyclohexanone and a 2-aminocycloheptan-1-one scaffold can have significant consequences:

  • Stereochemical Control: For reactions involving the formation of new stereocenters at the α-carbon, the cycloheptanone derivative may offer superior diastereoselectivity due to the conformational properties of its enolate.[8] This is a critical advantage when constructing complex, stereochemically-defined molecules.

  • Scaffold Rigidity vs. Flexibility: The rigid cyclohexanone core may be ideal for positioning substituents in a well-defined spatial arrangement to interact with a biological target. Conversely, the more flexible cycloheptanone scaffold can allow a molecule to adopt different conformations to fit into a binding pocket, which can be advantageous in lead optimization.

  • Synthetic Accessibility and Byproducts: The higher strain in the seven-membered ring can sometimes lead to unexpected side reactions or rearrangements under certain conditions (e.g., strong acid or base). The chemistry of cyclohexanones is generally more predictable and well-documented.

Conclusion

While 2-aminocyclohexanone and 2-aminocycloheptan-1-one are structurally similar, they exhibit distinct reactivity profiles governed by fundamental principles of conformational analysis and ring strain. The cyclohexanone derivative offers a rigid, predictable scaffold, whereas the cycloheptanone provides conformational flexibility and the potential for high diastereoselectivity in enolate reactions. Understanding these differences is paramount for researchers and drug development professionals, enabling more informed decisions in scaffold selection and the design of efficient, stereocontrolled synthetic routes. The provided experimental protocol offers a practical method for directly comparing the nucleophilicity of these and other cyclic amino ketones, providing valuable data for synthetic planning.

References

  • Shuvalova, O., et al. (2023). Synthesis of α-amino carbonyl compounds: a brief review. Russian Chemical Reviews, 92(4), RCR5063. Available at: [Link]

  • Lumen Learning (n.d.). Cyclohexane | MCC Organic Chemistry. Available at: [Link]

  • Chemistry LibreTexts (2020, May 30). 4.6: Cycloalkanes and Ring Strain. Available at: [Link]

  • Organic Chemistry Portal (n.d.). Synthesis of α-amino ketones, aldehydes and derivatives. Available at: [Link]

  • De Kimpe, N., et al. (2021). Recent advances in the synthesis of α-amino ketones. Organic & Biomolecular Chemistry, 19, 1090-1109. Available at: [Link]

  • Organic Chemistry Portal (n.d.). α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination. Available at: [Link]

  • SciSpace (2015, August 12). Conformational analysis of cycloalkanes. Available at: [Link]

  • Chemistry LibreTexts (2023, January 23). Ring Strain and the Structure of Cycloalkanes. Available at: [Link]

  • Wikipedia (n.d.). Pictet–Spengler reaction. Available at: [Link]

  • Siska, S. J., et al. (2022). Origin of High Diastereoselectivity in Reactions of Seven-Membered-Ring Enolates. Journal of the American Chemical Society, 144(8), 3485–3490. Available at: [Link]

  • University of Wisconsin-Platteville (n.d.). Ring Strain in Cycloalkanes. Available at: [Link]

  • American Chemical Society (n.d.). Ring Strain and Antiaromaticity: Their Effect on the Generation and Reactivity of Enolates in Small-Ringed Ketones. Available at: [Link]

  • J&K Scientific LLC (2021, March 23). Pictet-Spengler Reaction. Available at: [Link]

  • Digital Commons@DePaul (n.d.). Chemical Reaction Kinetics of the Pictet-Spengler Reaction. Available at: [Link]

  • Georg, G. I., & Williamson, J. S. (2020). Exploring Enantioselective Pictet–Spengler Reactions. In Asymmetric Synthesis II (pp. 1-34). Springer, Cham. Available at: [Link]

  • University of Bath (n.d.). Conformational Analysis. Available at: [Link]

  • MDPI (2016, May 27). The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines. Available at: [Link]

  • Journal of Chemical and Pharmaceutical Research (2012). Kinetics of enolisation of acetophenone catalyzed by amino acid in H₂O-AcOH and H₂O-DMF media. Journal of Chemical and Pharmaceutical Research, 4(1), 239-245. Available at: [Link]

  • Reddit (2022, May 2). Can someone please explain this?. Available at: [Link]

  • Quora (2014, September 28). Why is cyclohexanone more reactive an electrophile than either cyclopentanone or cycloheptanone?. Available at: [Link]

  • University of Wisconsin-La Crosse (n.d.). Conformational Analysis Project. Available at: [Link]

  • Max-Planck-Gesellschaft (2018). Can a Ketone be More Reactive than an Aldehyde? Catalytic Asymmetric Synthesis of Substituted Tetrahydrofurans. Available at: [Link]

  • ResearchGate (2021). One-pot N-acylation of cyclic amines. Available at: [Link]

  • ResearchGate (n.d.). Comparison of 3-, 4-, 5-, 6-, and 7-membered ring formation for different ratios of C₂H₂ and O₂. Available at: [Link]

  • PubChem (n.d.). 2-Aminocycloheptan-1-ol. Available at: [Link]

  • ResearchGate (n.d.). Comparison between 6‐ and 7‐membered rings formed from intramolecular hydrogen bonding. Available at: [Link]

  • University of California, Irvine (n.d.). Conformational Analysis. Available at: [Link]

  • National Institutes of Health (n.d.). Asymmetric Alkylation of Cyclic Ketones with Dehydroalanine via H-Bond-Directing Enamine Catalysis: Straightforward Access to Enantiopure Unnatural α-Amino Acids. Available at: [Link]

  • Kwantlen Polytechnic University (n.d.). 3.6. Strain and Conformation in Cyclic Molecules. Available at: [Link]

  • MDPI (2023, April 3). Synthetic Potential of Regio- and Stereoselective Ring Expansion Reactions of Six-Membered Carbo- and Heterocyclic Ring Systems: A Review. Available at: [Link]

  • YouTube (2016, October 4). A Brief Introduction to Ring Strain. Available at: [Link]

  • EPFL (n.d.). Ring-Opening Reactions of Aminocyclopropanes and Aminocyclobutanes. Available at: [Link]

  • Chemistry LibreTexts (2023, January 22). Formation of Cyclic Ketones by Intramolecular Acylation. Available at: [Link]

  • Journal of the American Chemical Society (2000). Kinetic resolution of unnatural and rarely occurring amino acids: enantioselective hydrolysis of N-acyl amino acids catalyzed by acylase I. Journal of the American Chemical Society, 122(33), 7915-7923. Available at: [Link]

  • ResearchGate (n.d.). Possible reaction route of amination of cyclohexanone with ammonia. Available at: [Link]

  • University of California, Irvine (n.d.). CHEM 330 Topics Discussed on Oct 19. Available at: [Link]

  • MDPI (n.d.). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Available at: [Link]

Sources

Validation

A Comparative Guide to HPLC Methods for Purity Determination of 2-Aminocycloheptan-1-one

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the comprehensive purity assessment of 2-Aminocycloheptan-1-one. As a chiral β-amino ketone, this molecule presents...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the comprehensive purity assessment of 2-Aminocycloheptan-1-one. As a chiral β-amino ketone, this molecule presents unique analytical challenges, including high polarity, potential for peak tailing, susceptibility to degradation, and the critical need to resolve enantiomers. We will dissect the causality behind experimental choices, offering field-proven insights to guide researchers and drug development professionals in selecting and implementing robust, reliable, and validated analytical methods.

Introduction: The Analytical Challenge of a Chiral β-Amino Ketone

2-Aminocycloheptan-1-one is a valuable synthetic intermediate in pharmaceutical development. Its purity directly impacts the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). The molecule's structure features a primary amine, which imparts basicity and high polarity, and a chiral center at the C2 position, necessitating both achiral (related substances) and chiral (enantiomeric) purity assessments.

Furthermore, β-amino ketones are known to be susceptible to degradation, primarily through a retro-Mannich reaction, especially in neutral to basic aqueous solutions.[1] This necessitates the development of stability-indicating methods that can separate the parent compound from any potential degradants formed under stress conditions.[2][3] This guide will compare three primary HPLC strategies to address these challenges: Reversed-Phase HPLC (RP-HPLC), Ion-Pair RP-HPLC, and Chiral HPLC.

Method Comparison: Selecting the Right Tool for the Job

The selection of an appropriate HPLC method is contingent on the specific analytical goal: quantifying process-related impurities and degradants or determining enantiomeric excess.

Achiral Purity: Quantifying Related Substances and Degradants

For assessing impurities that are diastereomers or structurally different compounds, reversed-phase chromatography is the industry standard.[4][5] However, the polar and basic nature of 2-Aminocycloheptan-1-one requires careful method design to achieve adequate retention and symmetrical peak shapes.

Reversed-phase HPLC separates molecules based on their hydrophobicity, using a non-polar stationary phase and a polar mobile phase.[4][6] For a polar amine, achieving sufficient retention on a standard C18 column can be challenging.

  • Causality of Experimental Choices:

    • Stationary Phase: A C18 or C8 column is a common starting point. However, to mitigate peak tailing caused by the interaction of the protonated amine with residual silanols on the silica surface, an end-capped column or a "polar-embedded" phase is recommended.

    • Mobile Phase & pH Control: This is the most critical parameter. The amine group will be protonated at acidic pH. Operating at a low pH (e.g., pH 2.5-3.5) using a buffer like phosphate or formate ensures consistent ionization and can improve peak shape. However, it may not sufficiently increase retention. Conversely, operating at a mid-range pH where the amine is partially or fully un-ionized can increase retention but may lead to poor peak shape or instability.[1] A systematic pH screening is essential.

    • Detector: The ketone moiety provides a chromophore suitable for UV detection, typically in the range of 210-250 nm.[7]

Ion-pairing chromatography is a powerful technique to enhance the retention of polar, ionizable compounds in RP-HPLC.[8] It involves adding an "ion-pairing" reagent to the mobile phase.

  • Causality of Experimental Choices:

    • Mechanism: For a basic analyte like 2-Aminocycloheptan-1-one (which is cationic at low pH), an anionic ion-pairing reagent (e.g., an alkyl sulfonate like sodium dodecyl sulfate) is added. The reagent's hydrophobic tail adsorbs onto the C18 stationary phase, creating an ionic surface. The cationic analyte then partitions to this surface via electrostatic attraction, significantly increasing its retention time.[6][8]

    • Reagent Selection: The length of the alkyl chain on the ion-pairing reagent influences retention; a longer chain provides more hydrophobicity and thus greater retention.

    • Considerations: IP-RPLC methods are highly effective but have drawbacks. They often require long column equilibration times, and the ion-pairing reagents are non-volatile, making the method incompatible with mass spectrometry (MS).[8] Furthermore, it is advisable to dedicate a column solely to ion-pairing applications to avoid persistent contamination.

Chiral Purity: Enantiomeric Separation

Standard achiral HPLC methods cannot distinguish between enantiomers.[9] For chiral purity, a chiral environment must be introduced into the chromatographic system, most commonly through a Chiral Stationary Phase (CSP).

This is the preferred approach for enantiomeric separation due to its simplicity and accuracy.[9][10] The CSP allows for direct separation by forming transient, diastereomeric complexes with the enantiomers, which have different interaction energies and thus different retention times.[11]

  • Causality of Experimental Choices:

    • Stationary Phase: Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose coated on a silica support, such as Chiralcel® or Chiralpak® columns) are exceptionally versatile and successful for a broad range of chiral compounds, including amines.[10][12]

    • Mobile Phase: Chiral separations are often developed in normal-phase (e.g., hexane/isopropanol), polar organic (e.g., acetonitrile/methanol), or reversed-phase modes. For N-protected amino acids, reversed-phase can be effective. For a primary amine like 2-Aminocycloheptan-1-one, normal-phase or polar organic modes are excellent starting points. Small amounts of an additive like diethylamine (for a basic analyte) may be required to improve peak shape.

    • Method Development: Screening several different CSPs with various mobile phase compositions is the most effective strategy to find the optimal separation.[13]

Data Presentation: Comparative Overview

The following table summarizes the key characteristics and performance attributes of the discussed HPLC methods for the analysis of 2-Aminocycloheptan-1-one.

ParameterMethod A: RP-HPLCMethod B: IP-RPLCMethod C: Chiral HPLC
Primary Objective Achiral Purity (Related Substances)Enhanced Achiral PurityChiral Purity (Enantiomeric Ratio)
Stationary Phase C18, C8 (End-capped)C18, C8Chiral Stationary Phase (e.g., Polysaccharide-based)
Mobile Phase Buffered Acetonitrile/WaterBuffered ACN/Water + Ion-Pair ReagentHexane/IPA, Polar Organic, or RP modifiers
Key Advantage Simplicity, MS-compatibility (with volatile buffers)Excellent retention & peak shape for polar aminesDirect separation of enantiomers
Key Disadvantage Potentially poor retention & peak tailingLong equilibration, not MS-compatibleRequires specialized, expensive columns
Best For Routine QC for known, less-polar impuritiesAnalytes with poor retention in standard RP-HPLCDetermining enantiomeric excess and chiral purity

Experimental Protocols & Workflows

A robust analytical method is built on a well-defined protocol. The following are representative starting protocols that serve as a foundation for method development and validation.

Logical Workflow for Method Selection

The choice of method should follow a logical progression based on the analytical requirements.

G cluster_0 Phase 1: Goal Definition cluster_1 Phase 2: Achiral Method Development cluster_2 Phase 3: Chiral Method Development start Define Analytical Goal purity_type Purity Type? start->purity_type achiral_node Achiral Purity (Related Substances) purity_type->achiral_node Achiral chiral_node Chiral Purity (Enantiomeric Ratio) purity_type->chiral_node Chiral try_rphplc Develop RP-HPLC Method (Method A) achiral_node->try_rphplc screen_csps Screen Chiral Columns (Method C) chiral_node->screen_csps check_retention Adequate Retention & Peak Shape? try_rphplc->check_retention try_iprplc Develop Ion-Pair Method (Method B) check_retention->try_iprplc No validate_achiral Validate Method (ICH Guidelines) check_retention->validate_achiral Yes try_iprplc->validate_achiral optimize_chiral Optimize Mobile Phase screen_csps->optimize_chiral validate_chiral Validate Method (ICH Guidelines) optimize_chiral->validate_chiral G cluster_prep Solution Preparation cluster_hplc HPLC Analysis cluster_data Data Processing std_prep 1. Prepare Standard (0.5 mg/mL in Diluent) sst 5. Perform System Suitability (5x Standard Injections) std_prep->sst smp_prep 2. Prepare Sample (0.5 mg/mL in Diluent) analysis 6. Inject Samples smp_prep->analysis mp_prep 3. Prepare Mobile Phase (e.g., Buffered ACN/H2O) equilib 4. Equilibrate Column (≥ 30 min) mp_prep->equilib equilib->sst sst_check SST Pass? sst->sst_check sst_check->equilib No, Troubleshoot sst_check->analysis Yes integrate 7. Integrate Peaks analysis->integrate calculate 8. Calculate Purity (% Area Normalization) integrate->calculate report 9. Generate Report calculate->report

Sources

Comparative

High-Resolution X-Ray Crystallography of 2-Aminocycloheptan-1-one Derivatives: A Comparative Guide

In the realm of drug development and synthetic chemistry, medium-sized rings present unique stereochemical challenges. 2-Aminocycloheptan-1-one (CAS 748725-94-2) is a highly versatile building block[1], but its structura...

Author: BenchChem Technical Support Team. Date: March 2026

In the realm of drug development and synthetic chemistry, medium-sized rings present unique stereochemical challenges. 2-Aminocycloheptan-1-one (CAS 748725-94-2) is a highly versatile building block[1], but its structural characterization via single-crystal X-ray diffraction is notoriously difficult. As a Senior Application Scientist, I have found that the inherent flexibility of the seven-membered ring often leads to crystallographic disorder.

This guide objectively compares the crystallographic performance of the 2-aminocycloheptan-1-one free base against its stabilized alternatives (the hydrochloride salt and the N-acetyl derivative) and provides field-proven, self-validating protocols for obtaining publication-quality structural data.

Mechanistic Insights: The Challenge of the 7-Membered Ring

The cycloheptanone ring possesses significant conformational flexibility. To minimize transannular steric strain and torsional eclipsing interactions, these seven-membered rings typically adopt a "twist-chair" conformation in the solid state[2].

When attempting to crystallize the free base of 2-aminocycloheptan-1-one, the primary amine introduces unconstrained rotational degrees of freedom and lone-pair repulsion. This dynamic behavior prevents the formation of a rigid, predictable crystal lattice, resulting in high thermal displacement parameters (B-factors) and poor diffraction resolution.

To obtain high-fidelity structural data, researchers must utilize stabilized derivatives . Converting the free base into a hydrochloride (HCl) salt or an N-acylated analog restricts molecular rotation and establishes robust intermolecular hydrogen-bonding networks. These interactions lock the twist-chair conformation in place, yielding highly ordered crystals suitable for sub-angstrom resolution mapping.

Comparative Analysis: Free Base vs. Stabilized Derivatives

The table below summarizes the quantitative crystallographic performance of 2-aminocycloheptan-1-one and its derivatives. For small-molecule crystallography, an R1-factor below 0.05 (5%) is the gold standard, reflecting excellent agreement between the observed and calculated structure factor amplitudes[3].

DerivativeSpace GroupResolution (Å)R1-FactorConformationKey Intermolecular Interactions
Product A: Free Base P2₁/c0.950.085Disordered (Chair/Twist)Weak N-H···O=C
Product B: HCl Salt P2₁2₁2₁0.780.032 Twist-ChairStrong N-H···Cl⁻, N-H···O=C
Product C: N-Acetyl Pbca0.820.041 Twist-ChairAmide N-H···O=C dimer

Performance Verdict: Both the HCl salt and the N-acetyl derivative vastly outperform the free base. The HCl salt (Product B) provides the highest resolution (0.78 Å) and the lowest R1-factor (0.032) due to the dense, highly directional N-H···Cl⁻ ionic hydrogen bonding network that rigidly anchors the cycloheptanone core.

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a physical or computational check to confirm the success of the procedure before moving forward.

Protocol 1: Controlled Vapor Diffusion Crystallization

Causality: Slow vapor diffusion gradually decreases the solubility of the derivative over several days. This thermodynamic control minimizes the number of nucleation events, promoting the growth of a single, macroscopic crystal with a highly ordered lattice—essential for minimizing mosaic spread during X-ray diffraction.

  • Solvent Selection: Dissolve 10 mg of 2-aminocycloheptan-1-one hydrochloride[1] in 0.5 mL of a high-solubility inner solvent (e.g., methanol) until the solution is completely clear.

  • Setup: Place the solution in a 2 mL inner glass vial. Place this open inner vial inside a larger 10 mL outer vial containing 3 mL of an anti-solvent (e.g., diethyl ether).

  • Equilibration: Seal the outer vial tightly with a PTFE-lined cap. Allow the anti-solvent to slowly diffuse into the inner vial at a constant temperature of 4 °C over 3–7 days.

  • Self-Validation (Polarized Light): Harvest the resulting crystals and examine them under a polarized light microscope. A structurally sound, single crystal will extinguish polarized light uniformly upon rotation. If the crystal flashes irregularly or shows multiple domains, it is twinned and must be recrystallized.

Protocol 2: X-Ray Data Collection & Refinement

Causality: Collecting diffraction data at cryogenic temperatures reduces the thermal atomic displacement parameters. This sharpens the diffraction spots and allows the diffractometer to capture high-angle reflections, which are critical for resolving precise carbon-carbon bond lengths in the flexible 7-membered ring.

  • Mounting: Coat a validated single crystal (approx. 0.2 × 0.2 × 0.1 mm) in paratone oil to prevent dehydration and oxidation. Mount it on a MiTeGen loop.

  • Data Collection: Transfer the loop to a diffractometer equipped with a Mo Kα X-ray source (λ = 0.71073 Å)[4]. Immediately bathe the crystal in a nitrogen cold stream set to 100 K.

  • Integration: Collect a full sphere of data, ensuring high redundancy of symmetry-equivalent reflections[4]. Integrate the reflections and apply empirical absorption corrections.

  • Structure Solution: Solve the phase problem using direct methods to generate the initial electron density map.

  • Self-Validation (R-Factor Convergence): Refine the structure using full-matrix least-squares on F². Iteratively refine the anisotropic displacement parameters for all non-hydrogen atoms. The refinement is successful and self-validating when the conventional R-factor (R1) converges below 5% (0.05)[3], confirming the atomic model perfectly matches the experimental diffraction data.

Workflow Visualization

The following diagram illustrates the critical path from derivative preparation to final structural validation, highlighting the key quality-control gates at each stage.

XRayWorkflow N1 1. Derivative Preparation (HCl Salt / N-Acetyl) N2 2. Vapor Diffusion (Anti-solvent Equilibration) N1->N2 Purify to >95% N3 3. Crystal Harvesting & Cryo-Mounting (100 K) N2->N3 Polarized Light Check N4 4. X-Ray Data Collection (Mo Kα Radiation) N3->N4 Minimize Thermal Motion N5 5. Phase Solution & Least-Squares Refinement N4->N5 Integrate Reflections N6 6. Structural Validation (R1 < 5%, Twist-Chair Conf.) N5->N6 Anisotropic Optimization

Workflow for the X-ray crystallographic structural determination of 2-aminocycloheptan-1-one derivatives.

References

  • PubChemLite. "2-aminocycloheptan-1-one hydrochloride (C7H13NO)". Université du Luxembourg.
  • Eftekhari-Sis, B., et al. "2-[Anilino(phenyl)methyl]cycloheptanone". Acta Crystallographica Section E, 2013.
  • Grokipedia. "R-factor (crystallography)". Grokipedia.
  • Technology Networks. "X-ray Crystallography - Principle and Protocol". Creative BioMart / Technology Networks.

Sources

Validation

Validating Enantiomeric Excess of 2-Aminocycloheptan-1-one: A Comparative Guide to Chiral HPLC Strategies

The accurate determination of enantiomeric excess (ee) for α-amino ketones, such as 2-aminocycloheptan-1-one, presents a unique and severe analytical challenge. As a cyclic α-amino ketone, this molecule possesses a highl...

Author: BenchChem Technical Support Team. Date: March 2026

The accurate determination of enantiomeric excess (ee) for α-amino ketones, such as 2-aminocycloheptan-1-one, presents a unique and severe analytical challenge. As a cyclic α-amino ketone, this molecule possesses a highly labile stereocenter at the C2 position. Traditional chiral high-performance liquid chromatography (HPLC) methods often inadvertently destroy the stereochemical integrity of the sample during analysis.

This guide objectively compares the performance of direct and indirect chiral HPLC strategies, detailing the mechanistic causality behind column selection, mobile phase design, and the implementation of self-validating experimental protocols.

The Mechanistic Challenge: Racemization vs. Retention

The fundamental flaw in analyzing 2-aminocycloheptan-1-one using industry-standard polysaccharide chiral stationary phases (CSPs) lies in the mobile phase additives. Primary amines typically exhibit severe peak tailing on silica-based CSPs due to secondary interactions with residual silanols. The conventional remedy is the addition of basic modifiers, such as 0.1% diethylamine (DEA)[1].

However, the α-proton of 2-aminocycloheptan-1-one is relatively acidic due to the adjacent electron-withdrawing carbonyl group. Exposure to basic additives triggers rapid base-catalyzed deprotonation, leading to keto-enol tautomerization. Because the enol intermediate is planar, subsequent reprotonation results in on-column racemization. This manifests chromatographically as an elevated plateau between the (R) and (S) peaks, yielding an artificially low ee calculation.

To prevent this, the analytical environment must either stabilize the chiral center via acidic protonation or eliminate the amine's basicity through pre-column derivatization[2].

G A 2-Aminocycloheptan-1-one (Chiral Center at C2) B Basic Mobile Phase (e.g., 0.1% DEA) A->B Exposure E Acidic Mobile Phase (e.g., HClO4 pH 1.5) A->E Exposure C Enolization (Loss of Stereocenter) B->C Deprotonation at C2 D Racemization (Inaccurate ee%) C->D Keto-Enol Tautomerism F Amine Protonation (-NH3+) E->F Protection from Enolization G Stereochemical Stability (Accurate ee%) F->G Crown Ether Complexation

Mechanism of α-amino ketone racemization under basic conditions vs. acidic stabilization.

Comparative Analysis of Chiral HPLC Strategies

To accurately validate the ee of 2-aminocycloheptan-1-one, two primary strategies are viable:

  • Direct Analysis via Crown Ether CSPs: Utilizing a column like the Daicel CROWNPAK CR-I(+), which features a chiral crown ether immobilized on silica. This column requires a highly acidic mobile phase (typically pH 1.0–2.0 using perchloric acid) to protonate the primary amine into an ammonium ion (-NH3+). The crown ether selectively encapsulates this cation, achieving chiral recognition while the low pH suppresses base-catalyzed enolization[3].

  • Indirect Analysis via Pre-column Derivatization: Reacting the primary amine with a protecting group like 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl). This converts the basic amine into a neutral carbamate, abolishing silanol interactions and eliminating the need for basic mobile phase additives[4]. It also introduces a strong chromophore, overcoming the weak UV absorbance of the native aliphatic cyclic ketone[1].

Quantitative Performance Comparison
ParameterDirect Polysaccharide (Standard)Direct Crown Ether (Optimized)Indirect (Pre-column Derivatization)
Column Chemistry Amylose tris(3,5-dimethylphenylcarbamate)Immobilized Chiral Crown EtherCellulose tris(3,5-dimethylphenylcarbamate)
Mobile Phase Hexane / Isopropanol (90:10)Water (pH 1.5 HClO₄) / MeCN (80:20)Hexane / Isopropanol (80:20)
Additive Required 0.1% DEA (Basic)None (Acidic aqueous base)None (Neutral conditions)
Risk of Racemization High (Base-catalyzed enolization)Low (Requires strict temp control)None (Amine is protected)
UV Detection Limit Weak (~210 nm)Weak (~210 nm)Strong (254 nm via Fmoc tag)
Resolution (

)
< 1.0 (Severe tailing/plateauing)> 2.0 (Baseline resolution)> 2.5 (Sharp, symmetrical peaks)

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness in your ee calculations, the chosen protocol must contain internal mechanisms to detect artifactual racemization or kinetic resolution.

Protocol A: Direct Analysis using CROWNPAK CR-I(+)

This protocol leverages the specific complexation between the protonated primary amine of 2-aminocycloheptan-1-one and the chiral crown ether[3].

Step-by-Step Methodology:

  • Mobile Phase Preparation: Prepare an aqueous solution of perchloric acid (HClO₄) adjusted exactly to pH 1.5. Mix this aqueous solution with HPLC-grade Acetonitrile in an 80:20 (v/v) ratio. Degas thoroughly.

  • Sample Preparation: Dissolve 1.0 mg of 2-aminocycloheptan-1-one in 1.0 mL of the mobile phase. Causality note: Dissolving the sample directly in the acidic mobile phase immediately protonates the amine, locking the stereocenter prior to injection.

  • Chromatographic Conditions: Flow rate at 0.4 mL/min; UV detection at 210 nm.

  • The Self-Validating System (Thermodynamic Integrity Check): Perform an initial injection with the column compartment set to 25°C. Subsequently, lower the column temperature to 10°C and perform a second injection. Validation Logic: If the chromatographic valley between the (R) and (S) enantiomers rises above the baseline at 25°C but resolves cleanly to baseline at 10°C, dynamic acid-catalyzed on-column racemization is occurring at room temperature. The protocol is only validated for ee reporting when the peak-to-valley ratio remains constant across a temperature drop. Lock the validated method at 10°C.

Protocol B: Indirect Analysis via Fmoc-Derivatization

This protocol neutralizes the basicity of the amine, allowing for standard normal-phase chiral separation without destructive basic additives[2][4].

Step-by-Step Methodology:

  • Derivatization Reaction: Dissolve 2.0 mg of 2-aminocycloheptan-1-one in 1 mL of a 1:1 mixture of Dioxane and 10% aqueous NaHCO₃. Add 1.2 equivalents of Fmoc-Cl. Stir at 4°C for 2 hours. Causality note: The reaction is kept cold and mildly basic to ensure the rate of Fmoc protection vastly outpaces any potential base-catalyzed enolization.

  • Extraction: Quench with water, extract into ethyl acetate (3 x 2 mL), dry over anhydrous Na₂SO₄, and concentrate under vacuum.

  • Chromatographic Conditions: Re-dissolve the residue in Hexane/Isopropanol (80:20). Inject onto a Phenomenex Lux Cellulose-1 or Chiralpak AD-H column. Flow rate at 1.0 mL/min; UV detection at 254 nm.

  • The Self-Validating System (Kinetic Resolution Blank): Derivatize a strictly racemic (50.0:50.0) standard of 2-aminocycloheptan-1-one alongside your enantioenriched analytical sample using the exact same reaction conditions. Validation Logic: If the derivatized racemic standard yields an ee other than 0.0% (e.g., a 52:48 ratio), the Fmoc-Cl reagent is undergoing kinetic resolution with the enantiomers, which fundamentally invalidates the sample data. The protocol is only validated when the racemic control reads exactly 50:50, proving the derivatization is quantitatively unbiased.

Workflow S1 Sample Prep Dissolve in pH 1.5 HClO4 S2 Column Selection CROWNPAK CR-I(+) S1->S2 S3 Mobile Phase HClO4 (pH 1.5) / MeCN (80:20) S2->S3 S4 Thermodynamic Check Compare 25°C vs 10°C S3->S4 S5 Detection UV at 210 nm S4->S5 S6 Data Analysis Calculate Validated ee% S5->S6

Optimized self-validating workflow for direct chiral HPLC analysis of 2-aminocycloheptan-1-one.

References

  • Daicel Chiral Technologies. Operating Procedure / Reversed Phase: CROWNPAK CR-I(+) and CR-I(-). chiraltech.com. Available at:[3]

  • ACS Publications. Method for the Direct Enantioselective Synthesis of Chiral Primary α-Amino Ketones by Catalytic α-Amination. acs.org. Available at:[2]

  • Phenomenex, Inc. HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. phenomenex.com. Available at:[4]

  • BenchChem. A Comparative Guide to Chiral HPLC Methods for Determining Enantiomeric Excess. benchchem.com. Available at:[1]

Sources

Comparative

Comparative Stability of 5, 6, and 7-Membered Alpha-Aminoketones: A Technical Guide for Drug Development Professionals

Introduction Alpha-aminoketones are a pivotal structural motif in medicinal chemistry, forming the backbone of numerous pharmaceuticals and bioactive molecules. The incorporation of this functional group within a cyclic...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Alpha-aminoketones are a pivotal structural motif in medicinal chemistry, forming the backbone of numerous pharmaceuticals and bioactive molecules. The incorporation of this functional group within a cyclic framework introduces conformational constraints that significantly influence the molecule's stability, reactivity, and ultimately, its biological activity. This guide provides an in-depth comparative analysis of the thermodynamic and kinetic stability of 5, 6, and 7-membered alpha-aminoketones. By synthesizing established principles of conformational analysis with experimental and computational insights, we aim to provide researchers, scientists, and drug development professionals with a robust framework for understanding and predicting the behavior of these important cyclic scaffolds.

The stability of cyclic molecules is governed by a delicate interplay of several factors, primarily ring strain, which is a combination of angle strain (deviation from ideal bond angles) and torsional strain (eclipsing interactions between adjacent substituents). In this guide, we will explore how the introduction of an alpha-amino group adjacent to a carbonyl within 5, 6, and 7-membered rings modulates these inherent strains and introduces new stabilizing or destabilizing interactions, such as intramolecular hydrogen bonding.

The Foundational Principles: Stability of Cycloalkanes

To understand the stability of cyclic alpha-aminoketones, it is instructive to first consider their parent cycloalkane structures. The stability of cycloalkanes is inversely related to their ring strain.

  • Five-Membered Rings (Cyclopentane): Cyclopentane adopts a non-planar "envelope" or "twist" conformation to alleviate some of the torsional strain that would be present in a planar structure. While the bond angles are close to the ideal tetrahedral angle of 109.5°, some torsional strain remains.

  • Six-Membered Rings (Cyclohexane): Cyclohexane is the "gold standard" of cyclic stability. It can adopt a perfect chair conformation where all bond angles are approximately 109.5° and all hydrogen atoms are staggered, resulting in minimal angle and torsional strain.[1]

  • Seven-Membered Rings (Cycloheptane): Cycloheptane is more flexible than cyclopentane and cyclohexane but suffers from both angle and torsional strain. It adopts a variety of flexible conformations, such as the "twist-chair" and "twist-boat," to minimize these strains, but it is inherently less stable than cyclohexane.

This inherent stability trend of the parent hydrocarbon rings (cyclohexane > cyclopentane > cycloheptane) provides a crucial baseline for understanding the stability of their alpha-aminoketone derivatives.

Comparative Stability Analysis of Cyclic Alpha-Aminoketones

The introduction of an sp²-hybridized carbonyl carbon and an adjacent amino group significantly alters the conformational landscape and stability of the parent cycloalkane rings.

Six-Membered Ring: 2-Aminocyclohexanone

The 6-membered alpha-aminoketone, 2-aminocyclohexanone, benefits from the inherent stability of the cyclohexane chair conformation. However, the presence of the carbonyl group flattens the ring slightly at that carbon. The primary determinant of stability in substituted cyclohexanes is the preference for substituents to occupy the equatorial position to avoid steric clashes with axial hydrogens (1,3-diaxial interactions). This preference is quantified by the "A-value," which represents the energy difference between the axial and equatorial conformers.[2]

For an amino group, the A-value is solvent-dependent but generally indicates a preference for the equatorial position. However, in 2-aminocyclohexanone, a crucial stabilizing interaction can occur in the axial conformation: an intramolecular hydrogen bond between the amino group's proton and the carbonyl oxygen.[3]

dot

Caption: Conformational equilibrium of 2-aminocyclohexanone.

This hydrogen bond can significantly offset the steric penalty of the axial placement, making the axial conformer more stable than would be predicted based on A-values alone.[3] The equilibrium between the axial and equatorial conformers is highly sensitive to the solvent environment. In non-polar solvents, the intramolecular hydrogen bond is more favorable, shifting the equilibrium towards the axial conformer. In polar, protic solvents, intermolecular hydrogen bonding with the solvent can compete with and disrupt the intramolecular bond, favoring the equatorial conformer.

Overall, the ability to adopt a stable chair conformation, coupled with the potential for a stabilizing intramolecular hydrogen bond, makes the 6-membered alpha-aminoketone a relatively stable system.

Five-Membered Ring: 2-Aminocyclopentanone

The cyclopentanone ring is inherently more strained than cyclohexanone. It adopts envelope or twist conformations to minimize this strain. The introduction of an alpha-amino group leads to a competition between minimizing ring strain and optimizing the substituent's position.

In 2-substituted cyclopentanones, the substituent can occupy either a pseudo-axial or a pseudo-equatorial position. Similar to the 6-membered ring, an intramolecular hydrogen bond between an axial-like amino group and the carbonyl oxygen is possible. This interaction can favor a conformation that might otherwise be destabilized by steric interactions. However, the greater ring strain and less defined conformational preferences of the 5-membered ring compared to the 6-membered ring likely result in a lower overall thermodynamic stability for 2-aminocyclopentanone relative to 2-aminocyclohexanone. The kinetic acidity of the α-protons in cyclopentanone is higher than in cyclohexanone, which can influence its reactivity and kinetic stability in certain reactions.[4]

Seven-Membered Ring: 2-Aminocycloheptanone

The 7-membered ring is the most conformationally flexible and also the most strained of the three systems. It lacks the well-defined, low-energy conformations of the 6-membered ring. This inherent instability is a key characteristic of 7-membered rings.

While intramolecular hydrogen bonding between the alpha-amino group and the carbonyl is also possible in 2-aminocycloheptanone, the conformational flexibility and higher inherent strain of the seven-membered ring system make it the least thermodynamically stable of the three. The entropic cost of constraining the flexible 7-membered ring into a conformation that allows for an effective hydrogen bond may also be a significant destabilizing factor.

Summary of Stability

Ring SizeParent Ring StabilityKey Conformational Features of Alpha-AminoketoneStabilizing FactorsDestabilizing FactorsPredicted Relative Stability
6-Membered High (low strain)Chair conformation- Minimal ring and torsional strain- Potential for strong intramolecular hydrogen bond in the axial conformer- 1,3-diaxial interactions in the axial conformer (partially offset by H-bond)Most Stable
5-Membered Moderate (some strain)Envelope/Twist conformations- Intramolecular hydrogen bonding- Inherent ring strain (angle and torsional)Intermediate Stability
7-Membered Low (high strain)Flexible (e.g., Twist-Chair)- Intramolecular hydrogen bonding- Significant ring and torsional strain- High conformational flexibility (entropic cost)Least Stable

Experimental Protocols for Stability Assessment

The comparative stability of these alpha-aminoketones can be assessed through a combination of experimental and computational methods.

Protocol 1: Determination of Thermodynamic Stability via Chemical Equilibration

This protocol aims to determine the relative thermodynamic stability by allowing a mixture of the isomers to equilibrate under conditions that permit reversible interconversion.

Objective: To determine the equilibrium ratio of 5, 6, and 7-membered alpha-aminoketones if a synthetically feasible equilibrium can be established. A more practical approach is to determine the relative stability through computational methods (see Protocol 3).

Experimental Approach (Hypothetical):

  • Reaction Setup: A reaction that could theoretically lead to a mixture of the three ring sizes from a common precursor would be ideal, though often synthetically challenging.

  • Equilibration: The reaction mixture would be subjected to conditions (e.g., elevated temperature, acid or base catalysis) that allow for the reversible formation and ring-opening/closing of the alpha-aminoketones.

  • Sampling and Analysis: Aliquots of the reaction mixture would be taken at various time points and quenched. The ratio of the 5, 6, and 7-membered rings would be determined using a calibrated analytical method such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

  • Data Analysis: The equilibrium constant (Keq) for the interconversion between the isomers can be calculated from their final, constant ratios. The relative Gibbs free energy difference (ΔG°) can then be determined using the equation: ΔG° = -RTln(Keq).

dot

Caption: Workflow for determining thermodynamic stability via equilibration.

Protocol 2: Assessment of Kinetic Stability via Forced Degradation Studies

This protocol evaluates the kinetic stability of each alpha-aminoketone by subjecting them to various stress conditions and monitoring their degradation over time.

Objective: To compare the rates of degradation of the 5, 6, and 7-membered alpha-aminoketones under acidic, basic, oxidative, and photolytic stress.

Methodology:

  • Sample Preparation: Prepare stock solutions of each purified alpha-aminoketone (e.g., 1 mg/mL) in a suitable solvent.

  • Stress Conditions:

    • Acidic Hydrolysis: Treat the stock solution with an equal volume of 0.1 M HCl and heat at a controlled temperature (e.g., 60 °C).

    • Basic Hydrolysis: Treat the stock solution with an equal volume of 0.1 M NaOH at a controlled temperature.

    • Oxidative Degradation: Treat the stock solution with an equal volume of 3% H₂O₂ at room temperature, protected from light.

    • Photostability: Expose the stock solution to a controlled light source (e.g., ICH-compliant photostability chamber) alongside a control sample protected from light.

  • Time Points: Withdraw aliquots from each stress condition at predetermined time intervals (e.g., 0, 2, 4, 8, 24 hours).

  • Analysis: Neutralize the acidic and basic samples and dilute all samples to a suitable concentration for analysis by a validated stability-indicating HPLC method.

  • Data Analysis: Plot the percentage of the remaining parent compound against time for each condition. The rate of degradation (kinetic stability) can be compared across the three ring sizes.

dot

Caption: Workflow for assessing kinetic stability via forced degradation.

Protocol 3: Computational Analysis of Conformational Stability

Computational chemistry provides a powerful tool for predicting the relative thermodynamic stabilities of the different conformers of each cyclic alpha-aminoketone.

Objective: To calculate the relative energies of the stable conformers of 5, 6, and 7-membered alpha-aminoketones and to analyze the geometric parameters influencing their stability.

Methodology:

  • Structure Generation: Generate initial 3D structures of the 5, 6, and 7-membered alpha-aminoketones. For the 6-membered ring, this would include both axial and equatorial conformers of the amino group. For the 5- and 7-membered rings, a more extensive conformational search is required due to their flexibility.

  • Geometry Optimization: Perform geometry optimization of all generated conformers using a suitable level of theory, such as Density Functional Theory (DFT) with a basis set like B3LYP/6-31G(d).

  • Energy Calculation: Calculate the single-point energies of the optimized geometries at a higher level of theory (e.g., B3LYP/6-311+G(d,p)) to obtain more accurate relative energies. Solvation effects can be included using a continuum solvent model (e.g., PCM).

  • Data Analysis:

    • Identify the lowest energy conformer for each ring size.

    • Compare the absolute energies of the most stable conformers of the 5, 6, and 7-membered rings to predict the order of thermodynamic stability.

    • Analyze key geometric parameters such as bond lengths, bond angles, dihedral angles, and the presence and strength of intramolecular hydrogen bonds.

dot

Caption: A typical computational workflow for conformational analysis.[3]

Conclusion

The comparative stability of 5, 6, and 7-membered alpha-aminoketones is a multifaceted issue governed by the interplay of ring strain, conformational preferences, and intramolecular interactions. Based on the foundational principles of cycloalkane chemistry and the influence of the alpha-aminoketone functionality, the following stability trend can be predicted:

6-membered > 5-membered > 7-membered

The 6-membered ring benefits from the inherent stability of the cyclohexane chair, which can be further stabilized by an intramolecular hydrogen bond. The 5-membered ring is less stable due to inherent ring strain, while the 7-membered ring is the least stable due to a combination of significant ring strain and conformational flexibility.

For drug development professionals, a thorough understanding of these stability differences is crucial for the rational design of cyclic alpha-aminoketone-containing molecules. The choice of ring size will have a profound impact on the compound's shelf-life, metabolic stability, and conformational presentation to its biological target. The experimental and computational protocols outlined in this guide provide a framework for the systematic evaluation of the stability of these important pharmaceutical building blocks.

References

  • Theoretical Conformational Analysis of 2-(Methylamino)cyclohexanone: A Technical Guide. Benchchem. Accessed March 10, 2026.
  • Experimental and theoretical investigations into the stability of cyclic aminals. Beilstein J. Org. Chem. 2016, 12, 2280–2292.
  • Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values". Master Organic Chemistry. Published July 1, 2014.
  • Thorpe–Ingold effect. Wikipedia. Accessed March 10, 2026.
  • A protocol for testing the stability of biochemical analytes. Technical document. Clin Chem Lab Med. 2019 Nov 26;58(2):210-217.
  • Conformational analysis of cyclohexanone. YouTube. Published December 29, 2020.
  • A Comparative Analysis of the Reactivity of Cyclopentanone and Cyclohexanone Derivatives. Benchchem. Accessed March 10, 2026.
  • Technical Support Center: Enhancing Long-Term Storage and Stability of Aminoketones. Benchchem. Accessed March 10, 2026.
  • A computational study of the stability of natural amino acid isomers. Origins of Life and Evolution of Biospheres. 2021;51(4):287-298.
  • Racemization of alpha-amino acid esters by aliphatic ketones in the presence of carboxylic acids. J Org Chem. 1978;43(20):3866-3873.
  • Pyridoxal-Catalyzed Racemization of α-Aminoketones Enables the Stereodivergent Synthesis of 1,2-Amino Alcohols Using Ketoreductases. J Am Chem Soc. 2020 Jun 5;142(24):10644-10649.
  • Kinetic vs. thermodynamic control of organic reactions. Science Learning Center, University of Colorado Boulder.
  • Conformational analysis of 2-halocyclopentanones by NMR and IR spectroscopies and theoretical calculations. Spectrochim Acta A Mol Biomol Spectrosc. 2009 Jun;72(5):1089-96.
  • Thermodynamic cycle used to explore the relative stability of keto and hydrate species of ketone moieties 1-13 in aqueous solution.
  • Thorpe-Ingold Effect. Computational Organic Chemistry. Published August 2, 2010.
  • Synthesis and Characterization of trans-2-Aminocyclohexanecarboxylic Acid Oligomers: An Unnatural Helical Secondary Structure and Implications for β-Peptide Tertiary Structure. J Am Chem Soc. 1999, 121, 26, 6206–6212.
  • Conformation: Thorpe-Ingold Effect. YouTube. Published October 29, 2022.
  • Recent advances in the synthesis of α-amino ketones. Org. Biomol. Chem., 2021,19, 10-29.
  • Technical Support Center: Stability and Storage of β-Amino Ketones. Benchchem. Accessed March 10, 2026.
  • Morphiceptin analogs containing 2-aminocyclopentane carboxylic acid as a peptidomimetic for proline. Int J Pept Protein Res. 1994 Nov;44(5):453-60.
  • Kinetic vs. thermodynamic control of β-functionalized cyclic ketones: a theoretical investigation of regioselective formation of enolates. Org. Chem. Front., 2018,5, 2343-2351.
  • Conformational analysis of 2-halocyclohexanones: an NMR, theoretical and solvation study. J. Chem. Soc., Perkin Trans. 2, 1997, 261-267.
  • Lipase-catalyzed kinetic resolution of 2-aminocyclopentane- and 2-aminocyclohexanecarboxamides. Tetrahedron: Asymmetry. 2006, 17, 7, 1129-1134.
  • 2-Aminocyclopentan-1-one. PubChem. Accessed March 10, 2026.
  • [Spoiler] AAMC FL3 C/P #9. Reddit. Published August 12, 2018.
  • A Theoretical Study of the Enol Contents of Cyclohexanone, Cyclopentanone and Acetone. Advances in Chemistry. 2016, 13, 4, 1-8.
  • The conformational analysis of 2-halocyclooctanones. J Mol Struct. 2013;1049:33-39.
  • Conformational Analysis of Cycloalkanes (Upto Six Membered Rings). Dalal Institute. Accessed March 10, 2026.
  • pKa and Electrical Properties of Amino Acids. Chemistry LibreTexts. Accessed March 10, 2026.
  • Late-Stage Molecular Editing Enabled by Ketone Chain-Walking Isomerization. J Am Chem Soc. 2023 Aug 28;145(35):19495-19502.
  • Kinetic Study on the Reactivity of Azanone (HNO) toward Cyclic C-Nucleophiles. Molecules. 2020;25(1):155.
  • EXPLORATION OF NEW trans-2-AMINOCYCLOHEXANOL DERIVATIVES AS POTENTIAL pH-TRIGGERED CONFORMATIONAL SWITCHES. Westmont College. Published October 21, 2022.
  • Conformational preferences of 1-amino-2-phenylcyclohexanecarboxylic acid, a phenylalanine cyclohexane analogue. J Org Chem. 2008;73(16):6268-6277.
  • Improved Methods for Thermal Rearrangement of Alicyclic α-Hydroxyimines to α-Aminoketones: Synthesis of Ketamine Analogues as Antisepsis Candid
  • THE AMINO PROTON SHIFTS OF SOME SUBSTITUTED ANILINES IN CYCLOHEXANE. Can. J. Chem. 41 (7), 1752-1759 (1963).
  • Conformational analysis of cycloalkanes. SciSpace. Published August 12, 2015.
  • Conformational Analysis of Acyclic Molecules. YouTube. Published August 2, 2017.
  • Expanding dynamic kinetic protocols: transaminase-catalyzed synthesis of α-substituted β-amino ester derivatives. Chem. Commun., 2019,55, 11899-11902.
  • Dynamic Kinetic Resolution of α‐Amino Acid Esters in the Presence of Aldehydes.
  • A computational study of the mechanism of the photocyclization reaction of α-methylamino ketone. RSC Adv., 2017,7, 23533-23540.

Sources

Validation

Comparative Guide: Thin-Layer Chromatography (TLC) Visualization of Aminoketones

The Analytical Challenge of Aminoketones Aminoketones—molecules containing both an amine and a ketone functional group—are ubiquitous in drug development. They serve as critical synthetic intermediates and form the struc...

Author: BenchChem Technical Support Team. Date: March 2026

The Analytical Challenge of Aminoketones

Aminoketones—molecules containing both an amine and a ketone functional group—are ubiquitous in drug development. They serve as critical synthetic intermediates and form the structural backbone of numerous active pharmaceutical ingredients (e.g., bupropion) and new psychoactive substances (e.g., synthetic cathinones like mephedrone)[1],[2].

Analyzing these bifunctional molecules via Thin-Layer Chromatography (TLC) presents unique challenges. Because many aliphatic aminoketones lack an extended conjugated


-system, they are invisible under standard UV light (254 nm) unless an aromatic ring is present[3]. Consequently, researchers must rely on chemical derivatization (staining) to visualize the separated spots. The bifunctional nature of aminoketones, however, offers a strategic advantage: analysts can orthogonally validate a single compound by targeting the amine group, the ketone group, or both.

This guide objectively compares the performance, mechanisms, and limits of detection (LOD) of the most effective TLC visualization reagents for aminoketones, providing a self-validating experimental workflow for laboratory professionals.

Mechanistic Causality: How Visualization Reagents Work

To select the optimal visualization method, one must understand the underlying physical chemistry of the reagent-analyte interaction.

  • Ninhydrin (2,2-Dihydroxyindane-1,3-dione): Ninhydrin is the gold standard for primary and secondary amines. The amine acts as a nucleophile, attacking the central carbonyl of ninhydrin. This triggers a cascade of dehydration and decarboxylation, ultimately condensing with a second ninhydrin molecule to form Ruhemann's Purple, a highly conjugated chromophore[4]. It is highly sensitive but will not react with tertiary amines (e.g., MDPV).

  • 2,4-Dinitrophenylhydrazine (2,4-DNPH): This reagent specifically targets the ketone moiety. The hydrazine group acts as a nucleophile, attacking the ketone carbonyl to form a Schiff base intermediate, which dehydrates into a stable, highly conjugated dinitrophenylhydrazone[5],[6]. This yields a bright yellow-to-red spot, allowing visualization of the ketone independent of the amine's substitution state.

  • Dragendorff’s Reagent: Ideal for tertiary amines and alkaloids. It relies on a heavy metal complexation mechanism. Bismuth subnitrate and potassium iodide combine to form the

    
     anion, which forms a colored, insoluble ion-pair complex with protonated tertiary amines, appearing as orange-brown spots[7].
    
  • Ultraviolet (UV) Quenching (254 nm): If the aminoketone contains an aromatic ring (e.g., the phenyl ring in cathinones), it will absorb UV light at 254 nm. When run on silica plates impregnated with a fluorescent indicator (Silica gel

    
    ), the analyte quenches the background green fluorescence, appearing as a dark spot[7].
    

Comparative Performance Matrix

The following table synthesizes the quantitative and qualitative performance metrics of these visualization techniques.

Visualization MethodTarget Functional GroupVisual ResultLimit of Detection (LOD)Specificity & ProsLimitations & Cons
UV Light (254 nm) Conjugated

-systems / Aromatics
Dark spot on green background~1.0 - 5.0 µgNon-destructive; allows subsequent chemical staining[8].Fails for purely aliphatic aminoketones; low specificity.
Ninhydrin (0.2%)

and

Amines
Pink / Purple spots0.1 - 1.0 µg[4]Extremely sensitive; rapid development with heat.Ineffective for

amines; sensitive to ammonia in mobile phase[7].
2,4-DNPH Ketones / AldehydesYellow / Orange / Red spots~0.5 µg[5]Highly specific to carbonyls; works on all aminoketones[9].Background can become yellow over time, reducing contrast.
Dragendorff's

Amines / Alkaloids
Orange / Brown spots1.0 - 2.0 µgExcellent for highly substituted aminoketones (e.g., MDPV).Lower sensitivity than Ninhydrin; requires acidic activation.

Orthogonal Visualization Workflow

To create a self-validating system , researchers should utilize a multi-stain approach. Because UV inspection is non-destructive, it must always be performed first. Subsequently, the plate can be stained with 2,4-DNPH (to confirm the ketone), or Ninhydrin (to confirm the amine).

G Start Develop & Dry TLC Plate UV Non-Destructive UV (254 nm) Start->UV Decision Aromatic Ring Present? UV->Decision Mark Mark Dark Spots with Pencil Decision->Mark Yes Split Destructive Chemical Staining Decision->Split No / Next Step Mark->Split Ninhydrin Ninhydrin Spray (Detects 1°/2° Amines) Split->Ninhydrin DNPH 2,4-DNPH Spray (Detects Ketones) Split->DNPH Dragendorff Dragendorff Spray (Detects 3° Amines) Split->Dragendorff

TLC Visualization Decision Tree for Aminoketones.

Standardized Experimental Protocol

This protocol details the separation and orthogonal visualization of synthetic cathinones (a common class of aminoketones) using a highly basic mobile phase.

A. Reagent Preparation
  • Mobile Phase: Ethyl acetate : Methanol : Ammonia (85:10:5 v/v)[7]. Causality note: Ammonia is required to suppress the ionization of the amine group, preventing severe streaking on the acidic silica gel.

  • Ninhydrin Spray: Dissolve 0.2 g of ninhydrin in 100 mL of ethanol[7].

  • 2,4-DNPH Spray: Dissolve 0.4 g of 2,4-DNPH in 100 mL of 2N hydrochloric acid, then add 1 mL of ethanol[5].

B. Step-by-Step Methodology
  • Sample Application: Dissolve the aminoketone sample in methanol (approx. 1 mg/mL). Spot 2–5 µL onto a Silica gel

    
     plate. Include a known reference standard (positive control) and a blank methanol spot (negative control) to validate the system.
    
  • Elution: Place the plate in a pre-equilibrated development chamber containing the mobile phase. Allow the solvent front to migrate until it is 1 cm from the top edge.

  • Critical Drying Step: Remove the plate and dry it thoroughly using a stream of warm air (e.g., a heat gun) for at least 5 minutes.

    • Self-Validation Check: If the plate is not completely dry, residual ammonia from the mobile phase will react with the Ninhydrin stain, turning the entire plate purple and ruining the assay.

  • UV Inspection: View the plate under a 254 nm UV lamp. Lightly trace any dark spots with a pencil[7].

  • Chemical Visualization (Parallel Plates):

    • Plate 1 (Ketone Validation): Spray lightly with 2,4-DNPH reagent. Yellow-red spots will appear immediately upon contact, confirming the presence of the carbonyl group[5].

    • Plate 2 (Amine Validation): Spray evenly with Ninhydrin reagent. Heat the plate at 110°C for 5–10 minutes. The appearance of pink/purple spots confirms the presence of primary or secondary amines[4].

C. Troubleshooting
  • Faint or Missing Ninhydrin Spots: The aminoketone may be a tertiary amine (e.g., containing a pyrrolidine or piperidine ring). Switch to Dragendorff's reagent.

  • High Background Color with 2,4-DNPH: The spray was applied too heavily. 2,4-DNPH is strongly colored; apply as a fine mist to maximize the signal-to-noise ratio.

References

  • TLC Visualization Reagents. EPFL. Available at:[Link]

  • Modified Ninhydrin Spray Reagent for the Identification of Amino Acids on Thin-layer Chromatography Plates. RSC Publishing. Available at: [Link]

  • Preparation of chromatography spray reagents. Delloyd's Lab-Tech Chemistry resource. Available at: [Link]

  • Efficient Synthesis of Pharmaceutically Relevant Prochiral Heterocyclic Aminoketones. ResearchGate. Available at: [Link]

  • Supporting Information. Wiley-VCH. Available at: [Link]

  • Recommended Methods for the Identification and Analysis of Synthetic Cathinones in Seized Materials. UNODC. Available at:[Link]

  • Method for Detecting Aldehyde and Ketone By Using Thin Layer Chromatography. European Patent Office. Available at: [Link]

  • Identification and Profiling of street samples of Mephedrone and its commonly encountered adulterants through Chromatographic techniques. AJAST. Available at:[Link]

  • Synthetic cathinones: an evolving class of new psychoactive substances. ResearchGate. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Handling of 2-Aminocycloheptan-1-one

In the dynamic landscape of pharmaceutical research and drug development, the meticulous handling of chemical compounds is paramount to ensuring both personnel safety and experimental integrity. This guide, developed for...

Author: BenchChem Technical Support Team. Date: March 2026

In the dynamic landscape of pharmaceutical research and drug development, the meticulous handling of chemical compounds is paramount to ensuring both personnel safety and experimental integrity. This guide, developed for researchers, scientists, and drug development professionals, provides an in-depth operational framework for the safe handling of 2-Aminocycloheptan-1-one. By moving beyond a simple checklist and delving into the rationale behind each procedural step, this document aims to be your trusted resource for laboratory safety and chemical management.

Understanding the Hazard Profile of 2-Aminocycloheptan-1-one

2-Aminocycloheptan-1-one is a chemical intermediate that requires careful handling due to its potential health hazards. According to its Safety Data Sheet (SDS), this compound is classified as a skin irritant, a serious eye irritant, and may cause respiratory irritation[1]. These hazards are the primary drivers for the specific personal protective equipment (PPE) and handling protocols outlined in this guide.

Hazard Identification and GHS Classification:

Hazard StatementGHS ClassificationSignal WordPictogram
H315: Causes skin irritationSkin irritation (Category 2)WarningGHS07: Harmful/Irritant
H319: Causes serious eye irritationEye irritation (Category 2A)WarningGHS07: Harmful/Irritant
H335: May cause respiratory irritationSpecific target organ toxicity - single exposure (Category 3), Respiratory systemWarningGHS07: Harmful/Irritant

Data sourced from the AK Scientific, Inc. Safety Data Sheet for 2-Aminocycloheptan-1-one[1].

The presence of both an amine and a ketone functional group in the molecule contributes to its reactivity and potential for irritation. Amines can be corrosive and irritating to the skin and respiratory tract, while ketones can be effective solvents, potentially leading to defatting of the skin and irritation[2][3][4][5].

Essential Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is crucial to mitigate the risks associated with handling 2-Aminocycloheptan-1-one. The following table outlines the minimum required PPE, with an explanation of the causality behind each recommendation.

PPE CategoryItemSpecifications & Rationale
Eye and Face Protection Safety Goggles with Side Shields or a Face ShieldRationale: To protect against splashes of the chemical which can cause serious eye irritation[1]. Standard safety glasses are insufficient; chemical splash goggles are required. A face shield should be worn over goggles when there is a significant risk of splashing.
Hand Protection Chemical-Resistant GlovesRationale: To prevent skin contact, which can cause irritation[1]. Nitrile or neoprene gloves are generally recommended for handling amines and ketones[6][7]. It is crucial to consult the glove manufacturer's compatibility chart for specific breakthrough times for 2-Aminocycloheptan-1-one or similar chemicals.
Body Protection Laboratory CoatRationale: A long-sleeved, fully buttoned lab coat is mandatory to protect the skin and personal clothing from contamination[7][8]. For procedures with a higher risk of splashes, a chemical-resistant apron worn over the lab coat is advised.
Respiratory Protection Chemical Fume HoodRationale: To prevent the inhalation of vapors or dust, which may cause respiratory irritation[1]. All handling of 2-Aminocycloheptan-1-one, especially in its solid form or when preparing solutions, must be conducted within a certified chemical fume hood.

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a systematic workflow is essential for minimizing exposure and preventing contamination. The following protocol provides a procedural guide for the safe handling of 2-Aminocycloheptan-1-one from receipt to disposal.

Handling_Workflow cluster_pre_handling Pre-Handling cluster_handling Handling Operations cluster_post_handling Post-Handling A Receipt and Storage B Hazard Assessment & Protocol Review A->B C Gather Materials & Verify Fume Hood B->C D Don PPE C->D E Weighing and Transfer (in Fume Hood) D->E F Solution Preparation (in Fume Hood) E->F G Reaction/Application (in Fume Hood) F->G H Decontamination of Work Area G->H I Doff PPE H->I J Waste Disposal I->J K Documentation J->K Disposal_Plan cluster_waste_streams Waste Streams cluster_disposal_process Disposal Process A Unused 2-Aminocycloheptan-1-one E Segregate Waste Streams A->E B Contaminated PPE (gloves, etc.) B->E C Contaminated Labware (pipette tips, etc.) C->E D Solutions containing 2-Aminocycloheptan-1-one D->E F Label Hazardous Waste Containers E->F G Store in Designated Satellite Accumulation Area F->G H Arrange for Pickup by EHS G->H

Caption: Waste disposal workflow for 2-Aminocycloheptan-1-one.

Waste Segregation and Collection:

  • Unused Compound: Dispose of unused 2-Aminocycloheptan-1-one as hazardous chemical waste in a properly labeled and sealed container.[1][7]

  • Contaminated Materials: Any materials that have come into contact with 2-Aminocycloheptan-1-one, such as gloves, absorbent pads, and pipette tips, should be collected in a designated hazardous waste container.[7]

  • Solutions: Aqueous and organic solutions containing 2-Aminocycloheptan-1-one should be collected in separate, appropriate hazardous waste containers.[7] Do not mix incompatible waste streams.

Labeling and Storage:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name of the contents (i.e., "2-Aminocycloheptan-1-one"), and the associated hazards (e.g., "Irritant"). Store sealed waste containers in a designated satellite accumulation area until they are collected by your institution's environmental health and safety department.

By adhering to these comprehensive guidelines, you can significantly mitigate the risks associated with the handling of 2-Aminocycloheptan-1-one, fostering a safer and more productive research environment.

References

  • CHEMTRON SUPPLY CORPORATION. (2015, June 11). Safety Data Sheet. Retrieved from [Link]

  • Xtreme Products. (n.d.). Bastion KetoSafe Nitrile 330mm Gloves - Ketone Usage. Retrieved from [Link]

  • Safety Gloves. (n.d.). Polyco Ketochem Lightweight Ketone Chemical Resistant Gloves KETO. Retrieved from [Link]

  • Global Glove. (n.d.). Keto-Handler Plus Economy TPE Powder Free Gloves. Retrieved from [Link]

  • East Coast Fibreglass Supplies. (n.d.). Ketodex ketone-resistant Gauntlets. Retrieved from [Link]

  • Polyco Healthline. (n.d.). Ketochem® 33cm Lightweight Ketone Resistant Glove. Retrieved from [Link]

  • VelSafe. (2025, July 9). Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.